3-Nitro-2-(phenylamino)benzoic acid

• CAS: 54420-95-0

Core Science & Biosynthesis

A Comprehensive Guide to the Synthesis and Characterization of 3-Nitro-2-(phenylamino)benzoic acid

Foreword: The Significance of N-Aryl Anthranilic Acid Derivatives

Welcome to a detailed exploration of 3-Nitro-2-(phenylamino)benzoic acid, a molecule of significant interest in the fields of medicinal chemistry and materials science. As a derivative of N-phenylanthranilic acid, it belongs to a class of compounds recognized for their utility as versatile synthetic intermediates. The strategic placement of the nitro group and the phenylamino moiety on the benzoic acid scaffold creates a unique electronic and steric environment, making it a valuable precursor for the synthesis of various heterocyclic systems, such as acridones and phenazines, which are often explored for their potential biological activities.

This guide is structured to provide researchers, scientists, and drug development professionals with a robust framework for the synthesis, purification, and comprehensive characterization of this compound. We will delve into the mechanistic underpinnings of the synthetic strategy, provide a field-tested experimental protocol, and outline a systematic approach to structural elucidation and purity assessment. Our focus is not merely on the procedural steps but on the rationale behind them, ensuring a deeper understanding and empowering researchers to adapt and troubleshoot effectively.

Part 1: Synthesis via Ullmann Condensation

The formation of the C-N bond between an aryl halide and an amine is a cornerstone of modern organic synthesis. For the preparation of 3-Nitro-2-(phenylamino)benzoic acid, the Ullmann condensation reaction is the most direct and historically significant method.[1][2] This copper-catalyzed nucleophilic aromatic substitution reaction provides a reliable pathway to couple aniline with a suitably activated benzoic acid derivative.[1][3]

Reaction Principle and Mechanistic Insight

The Ullmann condensation involves the reaction of an aryl halide with an amine in the presence of a copper catalyst and a base.[1][4] The reaction typically requires high temperatures and polar aprotic solvents to proceed efficiently.[1]

The choice of 2-chloro-3-nitrobenzoic acid as a starting material is strategic. The presence of the electron-withdrawing nitro group in the meta position and the carboxylic acid group in the ortho position to the chlorine atom activates the aryl halide towards nucleophilic substitution, facilitating the reaction. The base, typically potassium carbonate, serves to deprotonate the aniline, generating the more nucleophilic anilide anion, and also to neutralize the HCl formed during the reaction.

The proposed mechanism involves the formation of a copper(I) amide species, which then undergoes oxidative addition to the aryl halide. The resulting copper(III) intermediate then reductively eliminates to form the desired C-N bond and regenerate the copper(I) catalyst.

Experimental Workflow: Synthesis Protocol

This protocol details a representative procedure for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid.

Caption: Ullmann Condensation Workflow for Synthesis.

Detailed Step-by-Step Protocol:

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-3-nitrobenzoic acid (10 mmol, 2.01 g), aniline (12 mmol, 1.12 g), anhydrous potassium carbonate (25 mmol, 3.45 g), and copper(I) iodide (1 mmol, 0.19 g).

• Solvent Addition: Add 40 mL of N,N-dimethylformamide (DMF) to the flask.

• Inert Atmosphere: Flush the apparatus with nitrogen or argon gas for 5-10 minutes to create an inert atmosphere, which helps prevent oxidation of the copper catalyst.

• Reaction Heating: Heat the reaction mixture to reflux (approximately 140-150 °C) with vigorous stirring. The color of the mixture will typically darken as the reaction proceeds.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., with a 7:3 mixture of hexane:ethyl acetate as the mobile phase). The reaction is typically complete within 4-6 hours.

• Cooling and Precipitation: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the dark reaction mixture slowly into a beaker containing 200 mL of ice-cold 1M hydrochloric acid with stirring. This step protonates the carboxylate salt, causing the desired product to precipitate out of the solution.

• Isolation: Isolate the crude solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water (3 x 50 mL) to remove inorganic salts and residual DMF.

• Purification: The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol, and then add hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum to yield 3-Nitro-2-(phenylamino)benzoic acid as a solid.

Part 2: Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A combination of physical property measurements and spectroscopic analysis provides a self-validating system of proof.

Physical Properties

The physical properties of 3-Nitro-2-(phenylamino)benzoic acid provide the first layer of characterization.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₀N₂O₄	[5][6]
Molecular Weight	258.23 g/mol	[5][7]
Appearance	Solid (typically yellow or off-white)	[7]
Storage	Keep in a dark place, sealed in dry, room temp.	[5][7]

Spectroscopic Analysis Workflow

The following workflow outlines the key analytical techniques used for structural elucidation.

Caption: Workflow for Spectroscopic Characterization.

Detailed Characterization Protocols

• ¹H and ¹³C NMR Spectroscopy:

  • Protocol: Dissolve ~10-15 mg of the purified solid in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended due to its ability to dissolve the compound and to observe the exchangeable protons of the amine and carboxylic acid.

  • Expertise & Causality:

    • ¹H NMR: Expect to see distinct signals in the aromatic region (approx. 7.0-8.5 ppm). The protons on the benzoic acid ring and the aniline ring will show characteristic splitting patterns (doublets, triplets). The N-H proton will likely appear as a broad singlet at a higher chemical shift (downfield), and the carboxylic acid proton will be a very broad singlet, also downfield (>10 ppm).

    • ¹³C NMR: Expect signals for all 13 carbons. The carbonyl carbon of the carboxylic acid will be the most downfield signal (approx. 165-170 ppm). Aromatic carbons will appear in the 110-150 ppm range. The carbon bearing the nitro group will also be significantly downfield.

• Infrared (IR) Spectroscopy:

  • Protocol: Acquire the spectrum using either an Attenuated Total Reflectance (ATR) accessory or by preparing a potassium bromide (KBr) pellet containing a small amount of the sample.

  • Expertise & Causality: This technique is crucial for confirming the presence of key functional groups.

    • N-H Stretch: A moderate, sharp peak around 3300-3400 cm⁻¹.

    • O-H Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹, often overlapping with C-H stretches.

    • C=O Stretch (Carboxylic Acid): A strong, sharp peak around 1680-1710 cm⁻¹.

    • N-O Stretch (Nitro Group): Two strong, characteristic peaks, one asymmetric (~1520-1560 cm⁻¹) and one symmetric (~1340-1380 cm⁻¹).

    • C=C Stretches (Aromatic): Multiple peaks in the 1450-1600 cm⁻¹ region.

• Mass Spectrometry (MS):

  • Protocol: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) and analyze using an electrospray ionization (ESI) source, typically in negative ion mode.

  • Expertise & Causality: ESI in negative mode is ideal for this compound due to the acidic nature of the carboxylic acid, which readily deprotonates to form a stable [M-H]⁻ ion. The expected mass-to-charge ratio (m/z) for the molecular ion would be approximately 257.06. This provides definitive confirmation of the molecular weight.

Part 3: Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-Nitro-2-(phenylamino)benzoic acid and its precursors.

• Hazard Statements: The compound is associated with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and nitrile gloves.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place.[5]

References

• ResearchGate. Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine. Available from: [Link].

• NIST. Benzoic acid, 3-nitro-. NIST Chemistry WebBook. Available from: [Link].

• North Carolina Agricultural and Technical State University. The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid Amide Derivatives As Potential Cancer Chemopreventives. Available from: [Link].

• Wikipedia. Ullmann condensation. Available from: [Link].

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• Wikipedia. 3-Nitrobenzoic acid. Available from: [Link].

• PubMed. Synthesis, spectroscopic and structural elucidation of 3-ethylamino-2-(4-nitro-benzoyl)-but-2-enoic acid phenylamide. Available from: [Link].

• Ataman Kimya. NITROBENZOIC ACID. Available from: [Link].

• NIST. Benzoic acid, 3-nitro-. NIST Chemistry WebBook. Available from: [Link].

• NIH National Library of Medicine. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Available from: [Link].

• ResearchGate. Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). Available from: [Link].

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An In-Depth Spectroscopic and Structural Elucidation of 3-Nitro-2-(phenylamino)benzoic acid

This technical guide provides a comprehensive analysis of the spectroscopic data for 3-Nitro-2-(phenylamino)benzoic acid, a key chemical intermediate. Designed for researchers and professionals in drug development and materials science, this document synthesizes theoretical principles with practical, field-proven insights into its structural characterization using Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and Infrared (IR) spectroscopy.

Introduction: Chemical Significance and Structural Framework

3-Nitro-2-(phenylamino)benzoic acid belongs to the class of N-phenylanthranilic acid derivatives. This scaffold is the foundational structure for numerous non-steroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active molecules.[1][2][3] The introduction of a nitro group (NO₂) onto the anthranilic acid ring drastically alters the molecule's electronic properties and steric configuration, making a precise structural confirmation essential for its application in synthesis and biological screening.

The molecule's structure presents a fascinating interplay of functional groups. The electron-withdrawing nature of both the nitro group and the carboxylic acid is expected to significantly influence the electron density across the aromatic rings. Furthermore, the potential for intramolecular hydrogen bonding between the secondary amine (N-H), the carboxylic acid (C=O), and the nitro group (N=O) dictates its conformational preferences and is a key feature to be explored via spectroscopy.

Below is the annotated chemical structure of 3-Nitro-2-(phenylamino)benzoic acid, which will be referenced throughout this guide for spectral assignments.

Caption: Molecular structure of 3-Nitro-2-(phenylamino)benzoic acid with atom numbering.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the electronic environment of hydrogen atoms, revealing the connectivity and configuration of the molecule.

Experimental Protocol: ¹H NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Nitro-2-(phenylamino)benzoic acid in 0.7 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is chosen for its excellent ability to dissolve polar aromatic acids and to ensure the exchangeable protons (NH and COOH) are observable.

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Temperature: 298 K.

  • Spectral Width: 0-16 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Interpretation and Causality of ¹H NMR Spectrum

The predicted ¹H NMR spectrum is interpreted based on established data for N-phenylanthranilic acid and the known effects of nitro-substituents.[4] The aromatic region (6.5-9.0 ppm) is particularly informative.[5]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Assignment
COOH	~13.0	broad singlet (br s)	-	The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange.
N-H	~9.7	singlet (s)	-	The N-H proton is significantly deshielded due to intramolecular hydrogen bonding with the adjacent nitro and/or carboxyl groups and the anisotropic effect of the aromatic rings.
H4	8.2 - 8.4	doublet of doublets (dd)	J ≈ 8.0, 1.5	This proton is ortho to the strongly electron-withdrawing NO₂ group and meta to the COOH group, leading to a significant downfield shift.
H6	7.9 - 8.1	doublet of doublets (dd)	J ≈ 8.0, 1.5	H6 is ortho to the COOH group and meta to the NO₂ group.
H5	7.4 - 7.6	triplet (t)	J ≈ 8.0	H5 is coupled to both H4 and H6, resulting in a triplet. Its chemical shift is influenced by both the ortho amino and para nitro/carboxyl functionalities.
H2', H6'	7.3 - 7.5	triplet (t)	J ≈ 7.5	Protons on the phenylamino ring ortho to the nitrogen. Their chemical shift is influenced by the electron-donating character of the amine.
H3', H5'	7.1 - 7.3	triplet (t)	J ≈ 7.5	Meta protons on the phenylamino ring.
H4'	6.8 - 7.0	triplet (t)	J ≈ 7.5	Para proton on the phenylamino ring, generally the most upfield of the aromatic signals due to the influence of the N-H group.

Note: These are predicted values. Actual experimental values may vary slightly.

The strong deshielding of the N-H proton provides compelling evidence for intramolecular hydrogen bonding, a critical factor in the molecule's conformation and reactivity. The distinct splitting patterns in the aromatic region allow for unambiguous assignment of each proton on the benzoic acid core.[6]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy complements ¹H NMR by providing a map of the carbon skeleton. Given the molecule's 13 carbon atoms and lack of symmetry, 13 distinct signals are expected.

Experimental Protocol: ¹³C NMR Data Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrument Setup: Acquire the spectrum on the same NMR spectrometer, switching to the ¹³C channel (e.g., 100 MHz for a 400 MHz instrument).

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30') to produce singlet peaks for each carbon.

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

  • Reference: The solvent peak (DMSO-d₆ at 39.52 ppm) or TMS at 0.00 ppm.

Interpretation and Causality of ¹³C NMR Spectrum

The chemical shifts are predicted by analyzing the parent N-phenylanthranilic acid and applying substituent chemical shift (SCS) effects for a nitro group.[7] Carbons in aromatic rings typically absorb between 110-150 ppm.[8]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C7 (C=O)	~168-170	The carbonyl carbon of the carboxylic acid is highly deshielded and appears furthest downfield.[9]
C3	~150-152	The carbon atom directly attached to the electron-withdrawing nitro group will be significantly deshielded.
C1	~145-147	This carbon is attached to the nitrogen of the phenylamino group.
C1'	~140-142	The ipso-carbon of the phenylamino ring, attached to the nitrogen.
C2	~115-117	This carbon, attached to the carboxylic acid, is shielded by the ortho amino group.
C4, C6	~130-135	Aromatic CH carbons on the nitro-substituted ring. Their exact shifts are influenced by multiple substituents.
C5	~120-125	Aromatic CH carbon on the nitro-substituted ring.
C2', C6'	~128-130	Ortho carbons on the phenylamino ring.
C3', C5'	~118-122	Meta carbons on the phenylamino ring.
C4'	~123-126	Para carbon on the phenylamino ring.

Note: These are predicted values. Actual experimental values may vary slightly.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix ~1 mg of the solid sample with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture to a fine powder and press it into a transparent disc using a hydraulic press.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Background: A spectrum of a pure KBr pellet must be run as a background and subtracted from the sample spectrum.

Interpretation and Causality of IR Spectrum

The IR spectrum of 3-Nitro-2-(phenylamino)benzoic acid is expected to show a combination of absorptions characteristic of carboxylic acids, secondary amines, nitro compounds, and aromatic rings.

Wavenumber (cm⁻¹)	Vibrational Mode	Interpretation and Causality
3300 - 2500	O-H Stretch (Carboxylic Acid)	A very broad and strong absorption characteristic of the hydrogen-bonded hydroxyl group in a carboxylic acid dimer.[10][11]
~3350	N-H Stretch (Secondary Amine)	A sharp to medium intensity peak. Its position and sharpness can be affected by the degree of intramolecular hydrogen bonding with the adjacent nitro and carbonyl groups.[12]
~3100-3000	Aromatic C-H Stretch	Medium to weak absorptions appearing just above 3000 cm⁻¹.[5]
~1700-1680	C=O Stretch (Carboxylic Acid)	A very strong and sharp absorption. Conjugation with the aromatic ring and potential hydrogen bonding can shift this value slightly.[10]
~1600, ~1475	C=C Stretch (Aromatic Ring)	Two or more medium intensity bands characteristic of the aromatic ring skeleton.
~1530-1500	Asymmetric NO₂ Stretch	A very strong absorption, one of the two characteristic peaks for a nitro group.[13]
~1350-1330	Symmetric NO₂ Stretch	A second very strong absorption, confirming the presence of the nitro group.[13]
~1300-1200	C-O Stretch (Carboxylic Acid)	A medium to strong absorption associated with the carboxylic acid C-O bond.
~900-675	Aromatic C-H Out-of-Plane Bending	The pattern of these bands can sometimes give clues about the substitution pattern of the aromatic rings.

Integrated Spectroscopic Workflow and Conclusion

The definitive characterization of 3-Nitro-2-(phenylamino)benzoic acid is achieved not by a single technique, but by the logical integration of data from multiple spectroscopic methods.

Caption: Workflow for the synthesis, purification, and structural validation of the target compound.

References

• The Royal Society of Chemistry. Supplementary Information.

• Bala, M., Yadav, R., & Girdhar, A. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry, 36(10), 2269-2274.

• St. Joseph's College. Synthesis and Characterisation of Biologically Active Metal Complexes of N-Phenyl Anthranilic Acid.

• Asian Publication Corporation. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry.

• Asian Journal of Chemistry. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid.

• University of Colorado Boulder, Department of Chemistry. Spectroscopy Tutorial: Aromatics.

• Doc Brown's Chemistry. Infrared Spectrum of Benzoic Acid.

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy.

• Chemistry LibreTexts. (2024). Spectroscopy of Aromatic Compounds.

• CHEM220 Laboratory Course. (2021). Interpreting Aromatic NMR Signals. YouTube.

• ChemSpider. Synthesis of N-Phenylanthranilic acid under Ullman conditions.

• ResearchGate. IR spectra of benzoic acid in the regions of O-H (a) and C=O (b) stretching vibrations.

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts.

• ChemicalBook. Benzoic acid(65-85-0) 13C NMR spectrum.

• Doc Brown's Chemistry. The C-13 NMR spectrum of benzoic acid.

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An In-depth Technical Guide to 2-Amino-3-nitrobenzoic Acid and its Anilino Analogue

A Note to the Researcher: The compound "2-anilino-3-nitrobenzoic acid" is not widely documented in readily available chemical literature. However, the structurally similar and synthetically crucial compound, 2-amino-3-nitrobenzoic acid, is a significant intermediate in various synthetic pathways. This guide will provide a comprehensive overview of the discovery, synthesis, and history of 2-amino-3-nitrobenzoic acid. Furthermore, it will explore the theoretical synthesis of its anilino analogue, 2-anilino-3-nitrobenzoic acid, based on established chemical principles.

Part 1: The Core Intermediate: 2-Amino-3-nitrobenzoic Acid

Introduction

2-Amino-3-nitrobenzoic acid is a vital organic intermediate characterized by the presence of amino, nitro, and carboxylic acid functional groups on a benzene ring.[1][2][3] This arrangement of functional groups makes it a versatile precursor for the synthesis of a variety of heterocyclic compounds and other complex organic molecules.[4][5][6] It is particularly important as a key intermediate in the synthesis of pharmaceuticals, including benzimidazole-based drugs like candesartan and azilsartan, as well as PAPR inhibitors.[5][6]

Physicochemical Properties

A summary of the key physicochemical properties of 2-amino-3-nitrobenzoic acid is presented in the table below.

Property	Value
Molecular Formula	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol
CAS Number	606-18-8
Melting Point	207-211 °C
Appearance	White to light yellow crystalline solid
InChI Key	JJPIVRWTAGQTPQ-UHFFFAOYSA-N

(Data sourced from PubChem and commercial supplier information)[1][4][7]

Historical Synthesis and Discovery

The synthesis of 2-amino-3-nitrobenzoic acid has been approached through several routes over the years, reflecting the evolution of synthetic organic chemistry. Early methods were often harsh and produced low yields.

One of the older documented methods involves the oxidation of 2-acetamido-3-nitrotoluene .[4] This process typically uses a strong oxidizing agent like potassium permanganate. The resulting acetamido acid is then hydrolyzed to yield 2-amino-3-nitrobenzoic acid. However, this route is considered economically unattractive due to challenges in preparing the starting material and the inefficiency of the oxidation step.[4]

Another historical approach is the Hofmann degradation of 3-nitrophthalamic acid . This method, while effective, involves the use of hazardous reagents and can be difficult to scale up.

A significant advancement came with the use of ammonolysis of 2-chloro-3-nitrobenzoic acid .[5][6][8] This reaction, often carried out in a sealed vessel at elevated temperatures and pressures with aqueous or alcoholic ammonia, provides a more direct route to the desired product.[8] A US patent from 1969 describes a similar process involving the reaction of 3-nitrosalicylic acid with ammonium hydroxide at high temperatures.[9]

More recent and efficient methods have been developed, such as the Curtius rearrangement of 3-nitrophthalic acid .[5][6] This multi-step process involves mono-esterification, conversion to an acyl chloride, and subsequent Curtius rearrangement to yield 2-amino-3-nitrobenzoic acid with high yields.[6]

Modern Synthetic Protocols

The following are detailed protocols for two common methods of synthesizing 2-amino-3-nitrobenzoic acid.

Protocol 1: Ammonolysis of 2-Chloro-3-nitrobenzoic Acid

This protocol is based on the nucleophilic aromatic substitution of chlorine with ammonia.

Step-by-Step Methodology:

• Reaction Setup: In a sealed pressure vessel, dissolve 2-chloro-3-nitrobenzoic acid in an excess of aqueous ammonium hydroxide solution.

• Heating: Heat the reaction mixture to 120°C and maintain this temperature for approximately 7 hours with continuous stirring.

• Work-up: After cooling the reaction mixture to room temperature, dilute it with water.

• Precipitation: Acidify the solution to a pH of 2 using hydrochloric acid. This will precipitate the 2-amino-3-nitrobenzoic acid.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum to obtain the final product.

Diagram of Ammonolysis Workflow:

Caption: Workflow for the synthesis of 2-amino-3-nitrobenzoic acid via ammonolysis.

Protocol 2: Curtius Rearrangement of 3-Nitrophthalic Acid

This method offers high yields and is suitable for larger-scale production.

Step-by-Step Methodology:

• Mono-esterification: React 3-nitrophthalic acid with a low-carbon alcohol (e.g., methanol) in the presence of a catalytic amount of sulfuric acid to form the mono-ester.

• Acyl Chloride Formation: Treat the mono-ester with thionyl chloride in a suitable solvent like chloroform to convert the remaining carboxylic acid group into an acyl chloride.

• Curtius Rearrangement: React the acyl chloride with sodium azide to form an acyl azide, which then undergoes Curtius rearrangement upon gentle heating to form an isocyanate.

• Hydrolysis: Hydrolyze the isocyanate in situ with water or a dilute acid to yield 2-amino-3-nitrobenzoic acid.

Diagram of Curtius Rearrangement Workflow:

Caption: Key stages in the synthesis of 2-amino-3-nitrobenzoic acid via Curtius rearrangement.

Part 2: The Theoretical Analogue: 2-Anilino-3-nitrobenzoic Acid

While not a commonly synthesized compound, the creation of 2-anilino-3-nitrobenzoic acid is theoretically achievable through established synthetic reactions, most notably the Ullmann condensation or the related Goldberg reaction .[10]

Theoretical Synthesis via Ullmann-Goldberg Reaction

The Ullmann condensation is a copper-catalyzed reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[10][11][12][13][14] The Goldberg reaction is a specific variation of the Ullmann condensation that couples an aniline with an aryl halide.[10]

Proposed Reaction Scheme: The most plausible route to 2-anilino-3-nitrobenzoic acid would involve the coupling of 2-chloro-3-nitrobenzoic acid with aniline .

Step-by-Step Theoretical Protocol:

• Reactant Preparation: Combine 2-chloro-3-nitrobenzoic acid, aniline (in slight excess), and a base such as potassium carbonate in a high-boiling polar solvent like N-methylpyrrolidone (NMP) or dimethylformamide (DMF).

• Catalyst Addition: Add a copper catalyst, which could be copper(I) iodide, copper(I) oxide, or activated copper powder. The addition of a ligand, such as 1,10-phenanthroline or an amino acid, can facilitate the reaction at lower temperatures.

• Reaction Conditions: Heat the mixture to a high temperature, typically in the range of 150-210°C, under an inert atmosphere (e.g., nitrogen or argon). The reaction progress would be monitored by techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Isolation: After the reaction is complete, the mixture would be cooled, and the product extracted. An acidic work-up would be necessary to protonate the carboxylic acid and facilitate its separation from the reaction mixture. Purification would likely be achieved through recrystallization or column chromatography.

Diagram of Theoretical Ullmann-Goldberg Synthesis:

Caption: Proposed synthetic pathway for 2-anilino-3-nitrobenzoic acid using an Ullmann-Goldberg reaction.

Rationale for Experimental Choices:

• Aryl Halide: 2-Chloro-3-nitrobenzoic acid is chosen as the aryl halide because the presence of the electron-withdrawing nitro group activates the halide for nucleophilic aromatic substitution.[10]

• Catalyst System: A copper(I) catalyst is essential for the Ullmann condensation. The use of a ligand can improve the solubility and reactivity of the copper catalyst, allowing for milder reaction conditions.

• Solvent and Temperature: High-boiling polar solvents are necessary to achieve the high temperatures required for the classical Ullmann reaction.[10]

Conclusion

2-Amino-3-nitrobenzoic acid stands as a cornerstone intermediate in the synthesis of numerous valuable organic compounds, particularly in the pharmaceutical industry. Its synthetic history showcases the progression of chemical methodologies towards more efficient and scalable processes. While its anilino counterpart, 2-anilino-3-nitrobenzoic acid, is not a common compound, its synthesis is theoretically sound through well-established reactions like the Ullmann-Goldberg condensation. This guide provides both a thorough understanding of the known intermediate and a scientifically grounded proposal for the synthesis of its lesser-known analogue, offering valuable insights for researchers in organic and medicinal chemistry.

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A Comprehensive Technical Guide to the Theoretical and Computational Investigation of 2-Anilino-3-Nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational investigation of 2-anilino-3-nitrobenzoic acid. While direct experimental and computational studies on this specific molecule are not extensively reported, this document synthesizes established methodologies from research on structurally analogous compounds, such as various nitrobenzoic acids and aniline derivatives. By leveraging these proven techniques, this guide offers a robust roadmap for researchers to explore the molecular structure, spectroscopic properties, and electronic characteristics of 2-anilino-3-nitrobenzoic acid. The protocols and analyses detailed herein are grounded in Density Functional Theory (DFT), a powerful computational tool in modern chemical research. This guide is intended to be an authoritative resource for scientists engaged in the study and application of complex aromatic compounds in fields such as medicinal chemistry and materials science.

Introduction: Unveiling the Potential of 2-Anilino-3-Nitrobenzoic Acid

2-Anilino-3-nitrobenzoic acid is a fascinating organic molecule that combines the structural features of aniline, benzoic acid, and a nitro group. This unique amalgamation of functional groups suggests a rich and complex electronic landscape, making it a compelling target for theoretical and computational exploration. The presence of an electron-donating amino group and an electron-withdrawing nitro group on the same aromatic scaffold hints at interesting intramolecular charge transfer phenomena and potential for non-linear optical (NLO) properties.[1][2] Furthermore, the structural similarities to known biologically active compounds suggest its potential as a scaffold in drug discovery.[3]

This guide will provide a comprehensive, step-by-step approach to characterizing 2-anilino-3-nitrobenzoic acid using state-of-the-art computational methods. We will delve into the causality behind the selection of computational parameters and provide self-validating protocols to ensure the scientific integrity of the findings.

Proposed Synthesis and Experimental Characterization

Experimental Characterization Workflow:

Caption: Proposed synthesis and experimental characterization workflow.

Based on data for analogous compounds, the following spectroscopic characteristics would be anticipated:

Spectroscopic Technique	Expected Observations for 2-Anilino-3-nitrobenzoic Acid
¹H NMR	Complex aromatic region signals, a broad singlet for the N-H proton, and a downfield singlet for the carboxylic acid proton.
¹³C NMR	Resonances for all unique carbon atoms in the aromatic rings and the carboxyl carbon.
FTIR (cm⁻¹)	N-H stretching (around 3400-3200), O-H stretching (broad, 3300-2500), C=O stretching (1720-1680), N-O asymmetric and symmetric stretching (around 1550 and 1350), and C-N stretching (1300-1200).[5]
UV-Vis (λmax)	Multiple absorption bands in the UV-visible region corresponding to π-π* and n-π* electronic transitions, influenced by the intramolecular charge transfer character.
Mass Spectrometry (m/z)	A molecular ion peak corresponding to the molecular weight of C₁₃H₁₀N₂O₄ (258.23 g/mol ).

In-Depth Computational Methodology: A Self-Validating Protocol

The cornerstone of a thorough theoretical investigation is a well-defined and validated computational protocol. Density Functional Theory (DFT) has proven to be a highly effective method for studying the properties of organic molecules.[6]

Step-by-Step Computational Protocol:

• Molecular Modeling and Initial Optimization:

  • Construct the 3D structure of 2-anilino-3-nitrobenzoic acid using molecular modeling software (e.g., GaussView).

  • Perform an initial geometry optimization using a lower-level theory, such as the semi-empirical PM3 method, to obtain a reasonable starting geometry.[7]

• High-Level Geometry Optimization:

  • Perform a full geometry optimization without any symmetry constraints using DFT.

  • Recommended Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a widely used and well-validated hybrid functional for organic molecules.[8]

  • Recommended Basis Set: 6-311++G(d,p) is a flexible basis set that includes diffuse functions (++) to accurately describe anions and lone pairs, and polarization functions (d,p) to account for the non-uniform distribution of electron density.[1]

  • Solvation Model: To simulate a more realistic environment, a solvent model such as the Polarizable Continuum Model (PCM) can be employed.

• Frequency Calculations:

  • Perform frequency calculations at the same level of theory as the final geometry optimization (B3LYP/6-311++G(d,p)).

  • Validation: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

  • These calculations also provide the necessary data for simulating the infrared and Raman spectra.[9]

• Electronic Property Calculations:

  • Using the optimized geometry, perform single-point energy calculations to determine various electronic properties.

  • This includes the calculation of molecular orbitals (for HOMO-LUMO analysis), Mulliken atomic charges, and the generation of the molecular electrostatic potential map.

Computational Workflow Diagram:

Caption: A robust workflow for DFT calculations.

Theoretical Analysis of Molecular Properties

The data generated from the computational protocol allows for a deep dive into the molecular properties of 2-anilino-3-nitrobenzoic acid.

Molecular Geometry

Analysis of the optimized geometry will reveal key structural parameters. It is expected that the steric hindrance between the bulky aniline and nitro groups, along with the carboxylic acid group, will lead to a non-planar conformation. The dihedral angle between the two aromatic rings will be a critical parameter to quantify this deviation from planarity.[10] Intramolecular hydrogen bonding between the N-H of the aniline group and an oxygen of the nitro or carboxyl group is also possible and would significantly influence the molecular conformation.[11]

Vibrational Analysis: Simulating FTIR and Raman Spectra

The calculated vibrational frequencies can be used to simulate the infrared and Raman spectra of the molecule.[2] A scaling factor (typically around 0.96 for B3LYP) is often applied to the calculated frequencies to better match the experimental data, accounting for anharmonicity and other systematic errors in the calculations.[12] The potential energy distribution (PED) analysis can be used to make unambiguous assignments of the vibrational modes to specific functional groups.[13]

Predicted Vibrational Modes (cm⁻¹):

Functional Group	Vibrational Mode	Predicted Wavenumber Range
N-H (Anilino)	Stretching	3450 - 3350
O-H (Carboxyl)	Stretching	3300 - 2500 (broad)
C=O (Carboxyl)	Stretching	1750 - 1700
NO₂ (Nitro)	Asymmetric Stretching	1570 - 1520
NO₂ (Nitro)	Symmetric Stretching	1370 - 1320

Frontier Molecular Orbitals (HOMO-LUMO Analysis)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the electronic behavior of a molecule.[14]

• HOMO: Represents the ability to donate an electron. It is expected to be localized primarily on the electron-rich aniline moiety.

• LUMO: Represents the ability to accept an electron. It is anticipated to be concentrated on the electron-deficient nitrobenzoic acid portion of the molecule.

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap , is a key indicator of chemical reactivity and kinetic stability.[15] A small HOMO-LUMO gap suggests a molecule that is more easily polarized and reactive, and it is often associated with enhanced NLO properties.[16]

Relationship between HOMO-LUMO and Reactivity:

Caption: The significance of the HOMO-LUMO energy gap.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the Lewis-like chemical bonding in the molecule.[17] It allows for the investigation of intramolecular interactions, such as hyperconjugation and hydrogen bonding. The analysis of donor-acceptor interactions within the NBO framework can quantify the intramolecular charge transfer from the anilino group to the nitrobenzoic acid moiety.

Molecular Electrostatic Potential (MEP)

The MEP map is a 3D visualization of the electrostatic potential on the electron density surface of the molecule.[18] It is an invaluable tool for identifying the sites of electrophilic and nucleophilic attack.

• Negative Potential (Red/Yellow): Regions of high electron density, typically around the oxygen atoms of the nitro and carboxyl groups. These are the likely sites for electrophilic attack.

• Positive Potential (Blue): Regions of low electron density, expected around the hydrogen atoms of the amino and carboxyl groups. These are susceptible to nucleophilic attack.

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach for the theoretical and computational study of 2-anilino-3-nitrobenzoic acid. By employing the detailed DFT-based protocols, researchers can gain profound insights into the structural, vibrational, and electronic properties of this molecule. The predictive power of these computational methods, when correlated with experimental data, can accelerate the discovery and development of new molecules with tailored properties for applications in medicinal chemistry, materials science, and beyond. The methodologies presented here provide a solid foundation for future research and contribute to the broader understanding of complex organic systems.

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• Patsnap. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid. Retrieved from [Link]

• Azhagiri, S., et al. (2012). Theoretical and experimental studies of vibrational spectra and thermal analysis of 2-nitroaniline and its cation. Journal of Molecular Modeling, 18(9), 4215-4226.
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An In-Depth Technical Guide to 2-Phenylamino-3-nitrobenzoic Acid (CAS 54420-95-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold in Chemical Synthesis

2-Phenylamino-3-nitrobenzoic acid, registered under CAS number 54420-95-0, is an aromatic organic compound that serves as a pivotal intermediate in various synthetic applications. Its structure, featuring a diphenylamine backbone further functionalized with both a carboxylic acid and a nitro group, provides a rich platform for chemical modification. This guide offers a comprehensive overview of its chemical properties, safety data, synthetic routes, and analytical procedures, providing critical insights for professionals in research and development. While this molecule is primarily utilized as a building block, the inherent bioactivity associated with its constituent moieties—nitroaromatics and aminobenzoic acids—suggests its potential as a scaffold in medicinal chemistry and materials science.[1][]

Physicochemical Properties and Structural Information

The compound presents as a solid, typically yellow to green in appearance, and is sensitive to air.[3] Its core structure consists of an aniline molecule N-arylated with a 3-nitrobenzoic acid. The electron-withdrawing nature of the nitro group significantly influences the acidity of the carboxylic acid and the overall electronic properties of the molecule.

Property	Value	Source(s)
CAS Number	54420-95-0
Molecular Formula	C₁₃H₁₀N₂O₄
Molecular Weight	258.23 g/mol
Appearance	Yellow to green solid	[3]
Melting Point	194 °C	[3]
Boiling Point	423.6 ± 40.0 °C (Predicted)	[3]
Density	1.435 ± 0.06 g/cm³ (Predicted)	[3]
Storage	Room temperature, protect from light, keep sealed in dry conditions
Synonyms	3-Nitro-2-phenylaminobenzoic acid, 2-anilino-3-nitrobenzoic acid	[3]

Safety Data and Hazard Management

2-Phenylamino-3-nitrobenzoic acid is classified as a hazardous substance and requires careful handling in a laboratory setting. The primary hazards are associated with acute toxicity upon ingestion and irritation to the skin, eyes, and respiratory system.

GHS Classification:

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements: A comprehensive list of precautionary statements includes P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), and P301+P312 (if swallowed, call a poison center/doctor if you feel unwell).

Handling and Personal Protective Equipment (PPE):

• Engineering Controls: Use only outdoors or in a well-ventilated area.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear safety glasses with side-shields or goggles.

  • Skin Protection: Wear chemical-resistant gloves.

  • Respiratory Protection: If dust is generated, a NIOSH-approved respirator is recommended.

First Aid Measures:

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

• If on Skin: Wash with plenty of soap and water. If irritation occurs, seek medical advice.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Synthetic Pathways and Methodologies

The primary route for synthesizing 2-Phenylamino-3-nitrobenzoic acid involves the nucleophilic aromatic substitution reaction between aniline and a halogenated 3-nitrobenzoic acid derivative.

Conceptual Synthesis Workflow

The synthesis is conceptually straightforward, relying on the displacement of a good leaving group (like a halide) from the 2-position of the nitrobenzoic acid ring by the amino group of aniline.

Caption: Conceptual workflow for the synthesis of 2-Phenylamino-3-nitrobenzoic acid.

Experimental Protocol (Representative)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 2-chloro-3-nitrobenzoic acid (1 equivalent) and aniline (1.1 equivalents) in a suitable high-boiling polar aprotic solvent, such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).

• Catalyst/Base Addition: Add a base, such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) (2-3 equivalents), to act as a proton scavenger. The addition of a copper catalyst (e.g., copper(I) iodide) can facilitate the reaction (Ullmann condensation).

• Reaction Execution: Heat the reaction mixture to a temperature between 120-160 °C and maintain for several hours (4-24 hours). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into a large volume of cold water and acidify with a mineral acid (e.g., HCl) to a pH of ~2-3.

• Isolation and Purification: The acidic conditions will protonate the carboxylate, causing the product to precipitate. Collect the crude solid by vacuum filtration. Wash the solid with cold water to remove inorganic salts.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-Phenylamino-3-nitrobenzoic acid.

Analytical and Quality Control Methods

To ensure the purity and identity of 2-Phenylamino-3-nitrobenzoic acid, chromatographic and spectroscopic techniques are essential. High-Performance Liquid Chromatography (HPLC) is the method of choice for quantitative analysis.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is suitable for analyzing this compound. The following provides a starting point for method development, based on methods for similar aromatic acids.[5][6]

Parameter	Recommended Condition
Column	C18, 5 µm particle size (e.g., 4.6 x 150 mm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) or Phosphoric Acid in Water
Mobile Phase B	Acetonitrile (MeCN)
Elution	Isocratic or Gradient. A starting point could be 60:40 (A:B).
Flow Rate	1.0 mL/min
Detection	UV at 235 nm or 254 nm
Column Temp.	Ambient or controlled (e.g., 25 °C)

Analytical Workflow

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The Biological Potential of the 3-Nitro-2-(phenylamino)benzoic Acid Scaffold: A Technical Guide for Drug Discovery Professionals

Abstract

The 3-nitro-2-(phenylamino)benzoic acid scaffold, a core structure in medicinal chemistry, has garnered significant interest for its diverse biological activities. This technical guide provides an in-depth exploration of this scaffold's potential, focusing on its synthesis, and its demonstrated antimicrobial, anticancer, and anti-inflammatory properties. We will delve into the mechanistic underpinnings of these activities, with a particular focus on the modulation of the NF-κB signaling pathway. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights to guide future research and therapeutic development.

Introduction: The Strategic Importance of the 3-Nitro-2-(phenylamino)benzoic Acid Scaffold

The quest for novel therapeutic agents with improved efficacy and safety profiles is a perpetual endeavor in the pharmaceutical sciences. The 3-nitro-2-(phenylamino)benzoic acid scaffold, an anthranilic acid derivative, represents a privileged structure with significant potential for drug discovery. The strategic placement of a nitro group at the 3-position and a phenylamino moiety at the 2-position of the benzoic acid core creates a unique electronic and steric environment, conferring upon it a diverse range of biological activities.

The presence of the nitro group, a well-known pharmacophore, can enhance the molecule's interaction with biological targets and is often associated with antimicrobial and anticancer properties. The phenylamino (anilino) group, on the other hand, is a key feature of several non-steroidal anti-inflammatory drugs (NSAIDs), suggesting a potential role in modulating inflammatory pathways. This guide will systematically dissect the multifaceted biological potential of this scaffold, providing a rationale for its continued exploration in drug development programs.

Synthesis of the 3-Nitro-2-(phenylamino)benzoic Acid Scaffold and Its Derivatives

The synthesis of the 3-nitro-2-(phenylamino)benzoic acid core and its derivatives is crucial for exploring its structure-activity relationships (SAR). The Ullmann condensation is a classical and widely employed method for the N-arylation of 2-amino-3-nitrobenzoic acid or the amination of 2-halo-3-nitrobenzoic acid.

General Synthesis via Ullmann Condensation

The Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution, is a robust method for forming the C-N bond between the aniline and the benzoic acid core. The reaction typically involves the coupling of an aryl halide with an amine in the presence of a copper catalyst and a base.

A representative synthetic route involves the reaction of 2-chloro-3-nitrobenzoic acid with aniline in a high-boiling polar solvent such as dimethylformamide (DMF) or N-methylpyrrolidone (NMP), with copper powder or a copper(I) salt as the catalyst and a base like potassium carbonate to neutralize the hydrogen halide formed.

Experimental Protocol: Synthesis of 3-Nitro-2-(phenylamino)benzoic acid via Ullmann Condensation [1][2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-chloro-3-nitrobenzoic acid (1 equivalent), aniline (1.1 equivalents), potassium carbonate (2 equivalents), and copper(I) iodide (0.1 equivalents).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 140-160 °C) and maintain for 4-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidification: Acidify the aqueous solution with concentrated hydrochloric acid (HCl) to a pH of 2-3 to precipitate the product.

• Isolation and Purification: Filter the precipitate, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system like ethanol/water.

Synthesis of Derivatives

The versatility of the 3-nitro-2-(phenylamino)benzoic acid scaffold allows for the synthesis of a wide array of derivatives to probe and optimize its biological activity. Modifications can be introduced at several positions:

• The Phenylamino Ring: Substitution on the aniline ring can modulate the electronic and steric properties of the molecule.

• The Carboxylic Acid Group: The carboxyl group can be converted to esters, amides, or other functional groups to alter solubility, cell permeability, and target engagement.

• The Nitro Group: Reduction of the nitro group to an amine opens up further avenues for derivatization.

For instance, 3-nitro-2-styryl amide derivatives have been synthesized as potential cancer chemopreventive agents, inspired by the structure of resveratrol. This involves a base-catalyzed condensation of substituted benzaldehydes with methyl 2-methyl-3-nitrobenzoate, followed by conversion to the acid chloride and subsequent amidation.[3][4]

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

The 3-nitro-2-(phenylamino)benzoic acid scaffold has emerged as a promising framework for the development of novel anticancer agents. The cytotoxic effects of its derivatives have been evaluated against various cancer cell lines, demonstrating a broad spectrum of activity.

In Vitro Cytotoxicity

Numerous studies have reported the in vitro anticancer activity of derivatives of the 2-aminobenzoic acid and nitrobenzoic acid cores. While specific IC50 values for the parent 3-nitro-2-(phenylamino)benzoic acid are not extensively reported in publicly available literature, data for related derivatives highlight the potential of this scaffold.

Derivative Type	Cancer Cell Line	IC50 (µM)	Reference
β-nitrostyrene derivative	MCF-7 (Breast)	0.81 ± 0.04 (µg/mL)	[5]
β-nitrostyrene derivative	MDA-MB-231 (Breast)	1.82 ± 0.05 (µg/mL)	[5]
β-nitrostyrene derivative	ZR75-1 (Breast)	1.12 ± 0.06 (µg/mL)	[5]
3-amino-5-(5-oxo-5h-benzo[a]phenothiazin-6-ylamino) benzoic acid derivative	HeLa (Cervical)	22.9 (µg/mL)

Table 1: In Vitro Anticancer Activity of Selected Benzoic Acid Derivatives.

The data suggests that derivatization of the core scaffold can lead to potent anticancer agents. The mechanism of action is likely multifactorial, involving the induction of apoptosis and cell cycle arrest.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at an optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (and a vehicle control) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Activity: A Scaffold for Combating Infectious Diseases

Benzoic acid and its derivatives have long been recognized for their antimicrobial properties. The incorporation of a nitro group and a phenylamino moiety in the 3-nitro-2-(phenylamino)benzoic acid scaffold is expected to confer significant antimicrobial activity.

Spectrum of Activity

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include positive (bacteria and broth) and negative (broth only) controls.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density.

Anti-inflammatory Potential: Modulation of the NF-κB Signaling Pathway

The 2-(phenylamino)benzoic acid (fenamate) scaffold is a well-known anti-inflammatory pharmacophore. The addition of a nitro group at the 3-position may further enhance this activity through novel mechanisms. A growing body of evidence suggests that nitro-containing compounds can modulate inflammatory pathways, with a key target being the Nuclear Factor-kappa B (NF-κB) signaling cascade.

Mechanism of Action: Inhibition of NF-κB Activation

NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκB. Upon stimulation by inflammatory signals (e.g., lipopolysaccharide - LPS), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.

A study on a nitroalkene benzoic acid derivative demonstrated its ability to inhibit NF-κB activation in microglial cells.[3][9][10] This suggests that the 3-nitro-2-(phenylamino)benzoic acid scaffold may exert its anti-inflammatory effects by interfering with the NF-κB signaling pathway, potentially through the inhibition of IKK or other upstream signaling components.

Figure 1: Proposed mechanism of anti-inflammatory action of the 3-Nitro-2-(phenylamino)benzoic acid scaffold via inhibition of the NF-κB signaling pathway.

Experimental Protocol: Griess Assay for Nitric Oxide Production

Nitric oxide (NO) is a key inflammatory mediator produced by nitric oxide synthase (NOS). The Griess assay measures nitrite, a stable and nonvolatile breakdown product of NO.

• Cell Culture: Culture macrophages (e.g., RAW 264.7 cells) in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) for 24 hours to induce NO production.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration using a sodium nitrite standard curve.

Experimental Protocol: Western Blot for NF-κB Pathway Proteins [11][12][13]

Western blotting can be used to assess the phosphorylation and degradation of key proteins in the NF-κB pathway.

• Protein Extraction: Extract total protein from treated and untreated cells.

• Protein Quantification: Determine the protein concentration of each sample.

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated IκBα, total IκBα, and NF-κB p65.

• Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion and Future Directions

The 3-nitro-2-(phenylamino)benzoic acid scaffold represents a versatile and promising platform for the development of novel therapeutic agents. Its demonstrated potential in the realms of anticancer, antimicrobial, and anti-inflammatory research warrants further investigation. The likely modulation of the NF-κB signaling pathway provides a compelling mechanistic rationale for its anti-inflammatory effects and opens avenues for targeted drug design.

Future research should focus on:

• Synthesis and SAR studies: A systematic synthesis of derivatives with modifications at key positions will be crucial to optimize potency and selectivity for specific biological targets.

• In-depth mechanistic studies: Further elucidation of the precise molecular targets and signaling pathways affected by this scaffold is necessary. Investigating its effects on other inflammatory pathways and its potential for dual-target inhibition would be of significant interest.

• In vivo evaluation: Promising lead compounds should be advanced to in vivo models of cancer, infectious diseases, and inflammation to assess their efficacy and safety profiles.

References

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• Nichols, B. L. (2013). The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid Amide Derivatives As Potential Cancer Chemopreventives (Thesis).
• Trias, E., et al. (2021). A Nitroalkene Benzoic Acid Derivative Targets Reactive Microglia and Prolongs Survival in an Inherited Model of ALS via NF-κB Inhibition. Neurotherapeutics, 18(1), 309-325.

• ResearchGate. (n.d.). IC50 values of the cancer cell lines used in this study and the Phoenix control cell line. Retrieved from [Link]

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• Wang, Y., et al. (2022).

• SciSpace. (n.d.). BENZOIC ACID DERIVATIVES: ANTI-BIOFILM ACTIVITY IN PSEUDOMONAS AERUGINOSA PAO1, QUANTUM CHEMICAL CALCULATIONS BY DFT AND MOLECUL. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Ullmann Synthesis of 3-Nitro-2-(phenylamino)benzoic acid

Abstract: This document provides a comprehensive, step-by-step protocol for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid via an Ullmann condensation reaction. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis. The protocol details the reaction setup, work-up, purification, and characterization of the final product. Beyond a simple recitation of steps, this note explains the underlying chemical principles, the rationale for procedural choices, and the function of each reagent, ensuring a thorough understanding for reproducible and successful synthesis.

Introduction and Scientific Background

N-aryl anthranilic acids are a vital class of compounds, serving as key precursors for the synthesis of acridones and various pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs) like mefenamic acid.[1][2] The Ullmann condensation, a copper-catalyzed cross-coupling reaction, represents a foundational and reliable method for the formation of carbon-nitrogen (C-N) bonds, essential for constructing these molecular scaffolds.[3][4][5]

This protocol describes the synthesis of 3-Nitro-2-(phenylamino)benzoic acid from 2-chloro-3-nitrobenzoic acid and aniline. This reaction is a classic example of a Goldberg reaction, a variation of the Ullmann condensation focused on C-N bond formation.[4]

The Ullmann Condensation Mechanism

The Ullmann condensation is a copper-promoted nucleophilic aromatic substitution.[4][6] While the exact mechanism has been a subject of extensive study, it is generally accepted to proceed through a catalytic cycle involving a Cu(I) species as the active catalyst.[7][8] The key steps are:

• Coordination: The amine (aniline) coordinates to the Cu(I) catalyst.

• Deprotonation: A base in the reaction mixture deprotonates the coordinated amine, forming a copper-amide complex.

• Coupling: This copper-amide complex then reacts with the aryl halide (2-chloro-3-nitrobenzoic acid). This step can proceed through various proposed pathways, including oxidative addition followed by reductive elimination.

• Product Formation: The C-N bond is formed, releasing the desired N-aryl anthranilic acid and regenerating a Cu(I) species that re-enters the catalytic cycle.

The presence of an electron-withdrawing group, such as the nitro group (-NO₂) on the aryl halide, activates the ring towards nucleophilic attack, facilitating the reaction.[4]

Experimental Protocol

Reagents and Materials

Reagent/Material	Molecular Formula	M.Wt. ( g/mol )	Quantity	Moles (mmol)	Comments
2-Chloro-3-nitrobenzoic acid	C₇H₄ClNO₄	201.57	4.03 g	20	Starting aryl halide
Aniline	C₆H₇N	93.13	2.05 mL (2.09 g)	22.5	Nucleophile (1.1 eq)
Anhydrous Potassium Carbonate	K₂CO₃	138.21	5.53 g	40	Base (2.0 eq)
Copper(I) Iodide	CuI	190.45	0.38 g	2	Catalyst (10 mol%)
2-Ethoxyethanol	C₄H₁₀O₂	90.12	40 mL	-	High-boiling solvent
Hydrochloric Acid (conc.)	HCl	36.46	~10 mL	-	For acidification
Ethanol	C₂H₅OH	46.07	As needed	-	Recrystallization solvent
Deionized Water	H₂O	18.02	As needed	-	For work-up & recrystallization
Sodium Carbonate	Na₂CO₃	105.99	As needed	-	For work-up

Equipment: 100 mL Round-bottom flask, reflux condenser, heating mantle with magnetic stirrer, Buchner funnel, vacuum flask, filter paper, beakers, Erlenmeyer flasks, pH paper.

Safety Precautions

• Conduct all steps in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Aniline is toxic and readily absorbed through the skin. Handle with extreme care.

• Concentrated hydrochloric acid is corrosive.

• 2-Ethoxyethanol is a reproductive toxin. Avoid inhalation and skin contact.

Step-by-Step Synthesis Procedure

Reaction Setup and Execution

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-3-nitrobenzoic acid (4.03 g, 20 mmol).

• Sequentially add anhydrous potassium carbonate (5.53 g, 40 mmol) and copper(I) iodide (0.38 g, 2 mmol).

• Add the solvent, 2-ethoxyethanol (40 mL), followed by aniline (2.05 mL, 22.5 mmol).[1]

• Attach a reflux condenser to the flask and place the setup in a heating mantle.

• Heat the reaction mixture to reflux (approx. 135 °C) with vigorous stirring. The mixture will typically turn a dark brown or green color.

• Maintain the reflux for 4-6 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).

Rationale for Key Choices:

• Potassium Carbonate (K₂CO₃): This base is crucial for deprotonating the aniline, increasing its nucleophilicity.[9] It also neutralizes the hydrogen chloride that is theoretically generated during the C-N bond formation. Using two equivalents ensures the reaction environment remains basic.[10]

• Copper(I) Iodide (CuI): CuI is a common and effective precatalyst for Ullmann reactions, readily forming the active Cu(I) species in solution.[4]

• 2-Ethoxyethanol: A high-boiling polar solvent is required to achieve the temperatures necessary to overcome the activation energy of the Ullmann condensation.[1][4]

Product Work-up and Isolation

• After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Pour the dark reaction mixture into a beaker containing 200 mL of deionized water while stirring.

• Add a 10% aqueous solution of sodium carbonate until the pH is approximately 9-10. This step dissolves the acidic product as its sodium salt.

• Stir for 15 minutes, then filter the mixture by suction filtration to remove the insoluble copper catalyst and other inorganic salts. Wash the filter cake with a small amount of dilute sodium carbonate solution.

• Transfer the combined filtrate to a clean beaker and cool it in an ice bath.

• While stirring vigorously, slowly add concentrated hydrochloric acid dropwise to the filtrate. The product will begin to precipitate as the solution becomes acidic.

• Continue adding HCl until the pH of the solution is approximately 2-3 (check with pH paper).[11][12] This ensures complete protonation and precipitation of the carboxylic acid.

• Collect the resulting yellow-brown precipitate by vacuum filtration using a Buchner funnel.

• Wash the crude product on the filter paper with two portions of cold deionized water (2 x 50 mL) to remove any remaining salts.

• Press the solid dry on the funnel and then transfer it to a watch glass to air-dry.

Purification by Recrystallization

The crude product can be purified to obtain a higher-purity solid suitable for characterization and further use. An ethanol/water mixture is an effective solvent system for this purpose.[2][13]

• Transfer the crude, dry solid to an Erlenmeyer flask.

• Add the minimum amount of hot ethanol required to just dissolve the solid completely. Keep the solution near its boiling point on a hot plate.

• If any insoluble impurities remain, perform a hot filtration.

• To the hot, clear solution, add hot water dropwise until the solution just begins to turn cloudy (the cloud point).

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Crystal formation should be observed.

• Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal yield.[14]

• Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol/water (approx. 50:50) solution.

• Dry the purified crystals under vacuum or in a desiccator. The expected product is a yellow solid.

Visualization of the Workflow

The entire experimental process can be summarized in the following workflow diagram.

Caption: Experimental workflow for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid.

Characterization of 3-Nitro-2-(phenylamino)benzoic acid

The identity and purity of the final product should be confirmed using standard analytical techniques.

Property	Expected Value
Appearance	Yellow to orange solid
Molecular Formula	C₁₃H₁₀N₂O₄[15]
Molecular Weight	258.23 g/mol [16]
Melting Point	~215-219 °C (literature values may vary)
¹H NMR	Expect signals for aromatic protons, a broad singlet for the amine N-H, and a broad singlet for the carboxylic acid O-H.
¹³C NMR	Expect signals for 13 distinct carbons, including aromatic carbons and a downfield signal for the carbonyl carbon.
IR Spectroscopy (cm⁻¹)	Expect characteristic peaks for N-H stretch (~3300), broad O-H stretch (~3000-2500), C=O stretch (~1680), and N-O stretches for the nitro group (~1530 and ~1350).

Conclusion

This protocol details a reliable and reproducible method for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid using the Ullmann condensation. By understanding the function of each reagent and the rationale behind the procedural steps, researchers can confidently apply this methodology. The N-aryl anthranilic acid product is a valuable intermediate for further synthetic transformations in medicinal and materials chemistry. Careful execution of the work-up and purification steps is critical for obtaining a high-purity final product.

References

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• OperaChem. (2025, April 1). Ullmann coupling-An overview. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Step A -- N-phenyl-anthranilic acid. Retrieved from [Link]

• Al-Masum, M., & El-Sayed, E. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst.
• Arkat USA, Inc. (n.d.). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. ARKIVOC.

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Application Notes and Protocols: 3-Nitro-2-(phenylamino)benzoic Acid in Heterocyclic Synthesis

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-Nitro-2-(phenylamino)benzoic acid as a versatile precursor for the synthesis of medicinally important heterocyclic compounds. We delve into the foundational Ullmann condensation for the synthesis of the precursor itself, followed by detailed protocols for its conversion into high-value acridone and quinazoline scaffolds. The causality behind experimental choices, mechanistic insights, and troubleshooting strategies are discussed to ensure procedural success and reproducibility. All protocols are supported by authoritative references and safety considerations.

Introduction: The Strategic Importance of 3-Nitro-2-(phenylamino)benzoic Acid

3-Nitro-2-(phenylamino)benzoic acid is a pivotal intermediate in synthetic organic chemistry, primarily owing to the strategic placement of its functional groups. The ortho-relationship of the nitro and phenylamino moieties on the benzoic acid core provides a pre-organized framework for intramolecular cyclization reactions. The electron-withdrawing nitro group not only activates the aromatic ring but also serves as a precursor to an amino group, which is crucial for subsequent ring-closure reactions. This unique structural arrangement makes it an ideal starting material for the synthesis of various fused heterocyclic systems, most notably acridones and their derivatives. Acridone and its analogues are highly sought-after pharmacophores in medicinal chemistry, exhibiting a wide array of biological activities including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1][2][3][4][5] This guide will provide detailed protocols for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid and its subsequent transformation into these valuable heterocyclic frameworks.

Synthesis of the Precursor: 3-Nitro-2-(phenylamino)benzoic Acid

The most common and effective method for synthesizing N-phenylanthranilic acid derivatives is the Ullmann condensation.[6][7][8] This copper-catalyzed nucleophilic aromatic substitution reaction involves the coupling of an aryl halide with an amine. In this case, 2-chloro-3-nitrobenzoic acid is reacted with aniline.

Mechanistic Considerations of the Ullmann Condensation

The Ullmann condensation is believed to proceed through a Cu(I)/Cu(III) catalytic cycle. Initially, a copper(I) species is generated in situ. This species undergoes oxidative addition with the aryl halide (2-chloro-3-nitrobenzoic acid) to form a Cu(III)-aryl intermediate. Subsequent coordination of the amine (aniline) followed by reductive elimination yields the desired N-phenylanthranilic acid derivative and regenerates the Cu(I) catalyst. The presence of a base, typically potassium carbonate, is essential to neutralize the hydrohalic acid byproduct and to facilitate the deprotonation of the amine.

Experimental Protocol: Ullmann Condensation

Materials:

• 2-chloro-3-nitrobenzoic acid

• Aniline

• Anhydrous potassium carbonate (K₂CO₃)

• Copper(I) iodide (CuI) or copper powder

• Dimethylformamide (DMF) or N-methylpyrrolidone (NMP)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Ethanol

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloro-3-nitrobenzoic acid (1 equivalent), aniline (1.2 equivalents), anhydrous potassium carbonate (1.5 equivalents), and a catalytic amount of copper(I) iodide (0.1 equivalents).

• Add DMF as the solvent to achieve a concentration of approximately 0.5 M with respect to the 2-chloro-3-nitrobenzoic acid.

• Heat the reaction mixture to 120-140 °C with vigorous stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature and pour it into a beaker containing ice-cold water.

• Acidify the aqueous mixture to pH 2-3 by the slow addition of concentrated hydrochloric acid with stirring. This will precipitate the product.

• Collect the crude product by vacuum filtration and wash the filter cake thoroughly with deionized water to remove inorganic salts.

• Recrystallize the crude product from an ethanol/water mixture to afford pure 3-Nitro-2-(phenylamino)benzoic acid.

Data Summary Table:

Reactant	Molar Ratio	Purity
2-chloro-3-nitrobenzoic acid	1.0	>98%
Aniline	1.2	>99%
Anhydrous Potassium Carbonate	1.5	>99%
Copper(I) Iodide	0.1	>98%

Parameter	Value
Yield	75-85%
Melting Point	210-212 °C
Appearance	Yellow solid

Application in Heterocyclic Synthesis: Acridones

The intramolecular cyclization of N-phenylanthranilic acids is a classical and efficient method for the synthesis of the acridone scaffold.[9][10][11][12] This transformation is typically achieved through a two-step sequence: reductive cyclization of the nitro group followed by oxidation, or a direct cyclization under acidic conditions.

Reductive Cyclization Pathway

A common strategy involves the reduction of the nitro group to an amine, which then undergoes intramolecular cyclization with the carboxylic acid to form a dihydroacridone intermediate. Subsequent oxidation yields the aromatic acridone.

Caption: Reductive cyclization pathway for acridone synthesis.

Experimental Protocol: Synthesis of Acridone

Part A: Reductive Cyclization

Materials:

• 3-Nitro-2-(phenylamino)benzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) solution (10 M)

• Ethanol

Procedure:

• In a round-bottom flask, suspend 3-Nitro-2-(phenylamino)benzoic acid (1 equivalent) in ethanol.

• Add a solution of tin(II) chloride dihydrate (4-5 equivalents) in concentrated hydrochloric acid dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux for 2-3 hours. The yellow suspension should gradually dissolve to give a clear solution.

• Cool the reaction mixture in an ice bath and basify to pH 10-11 by the slow addition of 10 M sodium hydroxide solution. This will precipitate the tin salts.

• Filter the mixture and wash the precipitate with ethanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude dihydroacridone intermediate.

Part B: Oxidation to Acridone

Materials:

• Crude dihydroacridone intermediate

• Potassium ferricyanide (K₃[Fe(CN)₆])

• Sodium hydroxide (NaOH)

• Water

Procedure:

• Dissolve the crude dihydroacridone in an aqueous solution of sodium hydroxide.

• Slowly add a solution of potassium ferricyanide (2.2 equivalents) in water to the stirred solution.

• Stir the reaction mixture at room temperature for 1 hour. A yellow precipitate of acridone will form.

• Collect the acridone by vacuum filtration, wash thoroughly with water, and dry.

• Recrystallize from glacial acetic acid or ethanol to obtain pure acridone.

Data Summary Table:

Parameter	Value
Yield	80-90% (from 3-Nitro-2-(phenylamino)benzoic acid)
Melting Point	>300 °C
Appearance	Yellow crystalline solid

Application in Heterocyclic Synthesis: Quinazolines

While acridone synthesis is a primary application, derivatives of 3-Nitro-2-(phenylamino)benzoic acid can also be precursors for quinazoline synthesis. This typically involves the reduction of the nitro group, followed by reaction with a one-carbon synthon, such as formamide or an orthoester, to construct the pyrimidine ring.[13][14][15][16][17]

Caption: General pathway for quinazolinone synthesis.

Experimental Protocol: Synthesis of a Quinazolinone Derivative

Part A: Reduction of the Nitro Group

Materials:

• 3-Nitro-2-(phenylamino)benzoic acid

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve 3-Nitro-2-(phenylamino)benzoic acid in methanol in a hydrogenation flask.

• Add a catalytic amount of 10% Pd/C.

• Hydrogenate the mixture at room temperature under a hydrogen atmosphere (balloon or Parr hydrogenator) until the uptake of hydrogen ceases.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Evaporate the solvent from the filtrate under reduced pressure to yield 3-Amino-2-(phenylamino)benzoic acid.

Part B: Cyclization with Formamide

Materials:

• 3-Amino-2-(phenylamino)benzoic acid

• Formamide

Procedure:

• In a round-bottom flask, mix the 3-Amino-2-(phenylamino)benzoic acid with an excess of formamide.

• Heat the mixture to 150-160 °C for 4-6 hours.

• Cool the reaction mixture and pour it into ice water to precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and dry.

• Recrystallize from a suitable solvent, such as ethanol, to obtain the pure quinazolinone derivative.

Safety and Handling

• 3-Nitro-2-(phenylamino)benzoic acid: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[18] Suspected of causing genetic defects and cancer, and of damaging fertility or the unborn child. Obtain special instructions before use and do not handle until all safety precautions have been read and understood. Wear protective gloves, protective clothing, eye protection, and face protection.

• Aniline: Toxic by inhalation, in contact with skin, and if swallowed. Suspected of causing genetic defects and cancer. Causes damage to organs through prolonged or repeated exposure.

• 2-chloro-3-nitrobenzoic acid: Causes severe skin burns and eye damage.

• Tin(II) chloride: Harmful if swallowed. Causes severe skin burns and eye damage. May cause an allergic skin reaction.

• Concentrated Hydrochloric Acid: Causes severe skin burns and eye damage. May cause respiratory irritation.

• Formamide: May damage the unborn child.

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Consult the Safety Data Sheets (SDS) for all reagents before use. [18][19][20]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Ullmann condensation	Inactive copper catalyst, insufficient temperature, or incomplete reaction.	Use freshly activated copper powder or high-purity CuI. Ensure the reaction temperature is maintained. Increase reaction time.
Incomplete reduction of nitro group	Inactive catalyst (Pd/C or SnCl₂), insufficient reducing agent.	Use fresh catalyst. Increase the amount of reducing agent. Ensure an inert atmosphere for catalytic hydrogenation.
Side products in cyclization	Dehydration or decarboxylation at high temperatures.	Optimize the reaction temperature and time. Use a milder cyclizing agent if possible.
Difficulty in purification	Presence of starting materials or isomeric byproducts.	Employ column chromatography for purification. Optimize recrystallization solvent system.

Conclusion

3-Nitro-2-(phenylamino)benzoic acid is a readily accessible and highly effective precursor for the synthesis of acridones and quinazolines, two classes of heterocyclic compounds with significant therapeutic potential. The protocols detailed in this guide provide a solid foundation for the preparation of these valuable scaffolds. By understanding the underlying reaction mechanisms and paying close attention to reaction conditions and safety precautions, researchers can successfully utilize this versatile building block in their synthetic endeavors.

References

• Pellón, R. F., Carrasco, R., & Rodés, L. (n.d.). Synthesis of N-Phenylanthranilic Acids Using Water as Solvent. Taylor & Francis. Retrieved from [Link]

• Synthesis of Quinozoline-4-(3H)-one and Quinolone Derivatives Via Organic Clay as a Catalyst. (n.d.). Retrieved from [Link]

• Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. (2023, March 28). MDPI. Retrieved from [Link]

• Synthesis of 4(3H)–quinazolinones by cyclocondensation of anthranilic.... (n.d.). ResearchGate. Retrieved from [Link]

• Prasher, P., & Sharma, M. (2018). Medicinal chemistry of acridine and its analogues. MedChemComm, 9(10), 1589-1618.

• Prasher, P., & Sharma, M. (2018). Medicinal chemistry of acridine and its analogues. MedChemComm. Retrieved from [Link]

• Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. (n.d.). Frontiers. Retrieved from [Link]

• Recent Advances in Synthetic Pathways and Therapeutic Potential of Acridine and Acridone Derivatives. (2025, September 11). PubMed. Retrieved from [Link]

• Prasher, P., & Sharma, M. (2018). Medicinal Chemistry of Acridine and its Analogues. ResearchGate. Retrieved from [Link]

• Docampo Palacios, M. L., & Pellón Comdom, R. F. (2003, January 6). Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. Semantic Scholar. Retrieved from [Link]

• Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications. (2025, July 22). PMC - NIH. Retrieved from [Link]

• Docampo Palacios, M. L., & Pellón Comdom, R. F. (2006, August 17). Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. ResearchGate. Retrieved from [Link]

• Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines. (n.d.). ACS Publications. Retrieved from [Link]

• acridone. (n.d.). Organic Syntheses. Retrieved from [Link]

• Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine. (n.d.). ResearchGate. Retrieved from [Link]

• Safety Data Sheet. (2021, October 9). UCC. Retrieved from [Link]

• Synthesis of nitric oxide donating acridone derivatives as cytotoxic agents in cancer. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid Amide Derivatives As Potential Cancer Chemopreventives. (n.d.). North Carolina A&T State University. Retrieved from [Link]

• Synthesis of Acridone Base Phenolic Compounds for Antibacterial Activity. (2019, November 14). Juniper Publishers. Retrieved from [Link]

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• Ullmann Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis and Intramolecular Cyclization of N‐Substituted 2‐Amino‐4‐aryl‐4‐oxo‐2‐butenoic Acids.. (2025, August 7). ResearchGate. Retrieved from [Link]

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Application Note & Protocols: A Modular Approach to Synthesizing Novel Anti-Inflammatory Agents from 2-Anilino-3-Nitrobenzoic Acid

Abstract

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the strategic synthesis and evaluation of novel anti-inflammatory agents derived from the 2-anilino-3-nitrobenzoic acid scaffold. This scaffold is a promising starting point for developing next-generation Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), analogous to the fenamate class of molecules.[1][2] We present a detailed, field-proven protocol for a palladium-catalyzed Buchwald-Hartwig amination reaction, a robust method for creating a diverse library of derivatives. Furthermore, this guide outlines the essential downstream protocols for in vitro and in vivo screening to identify lead candidates with high efficacy and selectivity, aiming to mitigate the common side effects associated with traditional NSAIDs.

Introduction: The Rationale for a New Generation of NSAIDs

Inflammation is a fundamental biological process, but its chronic dysregulation is a hallmark of numerous debilitating diseases, including arthritis and cardiovascular conditions.[3] For decades, NSAIDs have been the cornerstone of anti-inflammatory therapy.[4] Their primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the conversion of arachidonic acid into pro-inflammatory prostaglandins.[1][2][5]

There are two primary COX isoforms:

• COX-1: A constitutively expressed enzyme responsible for "housekeeping" functions, such as protecting the gastric mucosa and maintaining kidney function.[4]

• COX-2: An inducible enzyme that is upregulated at sites of inflammation.[5]

The therapeutic, anti-inflammatory effects of NSAIDs are largely due to the inhibition of COX-2, while the common and often severe side effects, like gastrointestinal bleeding, are linked to the concurrent inhibition of COX-1.[5] This dichotomy has driven the search for selective COX-2 inhibitors. The 2-anilino-3-nitrobenzoic acid structure, a close relative of fenamic acids like mefenamic acid, offers a versatile and highly adaptable scaffold for this purpose.[2][6] The presence of the nitro group and the secondary amine linkage provides multiple points for chemical modification, enabling the systematic exploration of structure-activity relationships to optimize COX-2 selectivity and overall pharmacological profile.

Caption: General scheme for Buchwald-Hartwig amination.

Detailed Experimental Protocols

The following protocols are presented as a self-validating system, including steps for reaction monitoring and comprehensive characterization to confirm the identity and purity of the final product.

Protocol 3.1: Synthesis of 2-(4-methoxyanilino)-3-nitrobenzoic acid

Rationale: This specific protocol details the synthesis of a representative derivative. The choice of 2-chloro-3-nitrobenzoic acid as the starting material and p-anisidine as the coupling partner is based on their commercial availability and the electron-donating methoxy group, which allows for probing electronic effects on bioactivity. Cesium carbonate is selected as the base for its high solubility in organic solvents and its effectiveness in promoting this type of coupling. The Xantphos ligand is chosen for its wide bite angle, which is known to facilitate C-N bond formation efficiently.

Materials & Reagents:

• 2-Chloro-3-nitrobenzoic acid (1.0 eq)

• 4-Methoxyaniline (p-anisidine) (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq)

• Xantphos (0.04 eq)

• Cesium Carbonate (Cs₂CO₃) (2.5 eq)

• Anhydrous Toluene

• Ethyl Acetate (EtOAc)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• TLC plates (Silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloro-3-nitrobenzoic acid (1.0 eq), 4-methoxyaniline (1.2 eq), cesium carbonate (2.5 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. This is critical to prevent the oxidation and deactivation of the palladium catalyst.

• Solvent Addition: Add anhydrous toluene via syringe. The volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration of the limiting reagent).

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 7:3 mixture of Hexane:Ethyl Acetate with a few drops of acetic acid. Spot the starting materials and the reaction mixture. The reaction is complete upon the disappearance of the limiting starting material (typically 2-chloro-3-nitrobenzoic acid). This usually takes 12-24 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the base and catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel. Acidify the aqueous phase by washing with 1 M HCl. The product will move into the organic layer. Separate the layers. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude solid can be purified by recrystallization from an ethanol/water mixture or by column chromatography on silica gel to yield the pure 2-(4-methoxyanilino)-3-nitrobenzoic acid.

Protocol 3.2: Product Characterization

To validate the synthesis, the purified product must be thoroughly characterized.

Technique	Purpose	Expected Result for 2-(4-methoxyanilino)-3-nitrobenzoic acid
¹H NMR	Structural confirmation and purity	Signals corresponding to aromatic protons, a singlet for the methoxy group (~3.8 ppm), a broad singlet for the N-H proton, and a very broad singlet for the carboxylic acid proton (>10 ppm).
¹³C NMR	Carbon skeleton confirmation	Peaks for all unique carbon atoms, including the carboxylic acid carbonyl (~170 ppm) and the methoxy carbon (~55 ppm).
Mass Spec (ESI-)	Molecular Weight Verification	A molecular ion peak corresponding to the calculated mass of the deprotonated molecule [M-H]⁻.
FTIR	Functional Group Identification	Characteristic stretches for O-H (broad, ~3000 cm⁻¹), N-H (~3300 cm⁻¹), C=O (~1680 cm⁻¹), and N-O of the nitro group (~1520 and 1340 cm⁻¹). [7]

Biological Evaluation: A Workflow for Identifying Lead Candidates

The successful synthesis of a derivative is the first step. The subsequent evaluation of its biological activity is paramount.

Caption: Workflow for evaluating anti-inflammatory potential.

Protocol 4.1: In Vitro COX Inhibition Assay

Principle: This assay quantifies the ability of a test compound to inhibit the peroxidase activity of recombinant human COX-1 and COX-2 enzymes. The activity is measured colorimetrically by monitoring the appearance of an oxidized product. [3] Procedure (Abridged):

• Prepare solutions of the synthesized compound at various concentrations.

• In separate wells of a 96-well plate, add the enzyme (either COX-1 or COX-2), heme, and the test compound.

• Initiate the reaction by adding arachidonic acid.

• After a set incubation period, add a colorimetric substrate.

• Measure the absorbance using a plate reader.

• Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

Data Presentation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Mefenamic Acid (Ref.)	15.2	9.8	1.55
Celecoxib (Ref.)	>100	0.04	>2500
Hypothetical Product	50.5	0.75	67.3

A higher selectivity index indicates greater selectivity for the COX-2 enzyme, which is the desired outcome. [8]

Protocol 4.2: In Vivo Carrageenan-Induced Paw Edema Assay

Principle: This is a standard animal model for evaluating acute anti-inflammatory activity. [9]Injection of carrageenan into a rat's paw induces a localized inflammatory response (edema). The efficacy of the test compound is determined by its ability to reduce this swelling compared to a control group. [10] Procedure (Abridged):

• Fast animals overnight.

• Administer the test compound orally or intraperitoneally. A vehicle control group and a positive control group (e.g., receiving Indomethacin) are essential.

• After a specified time (e.g., 60 minutes), inject a 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at time 0 and then at hourly intervals for 4-6 hours.

• Calculate the percentage of edema inhibition for each group at each time point.

Conclusion and Future Directions

The 2-anilino-3-nitrobenzoic acid scaffold represents a chemically tractable and promising starting point for the development of novel anti-inflammatory agents. The robust Buchwald-Hartwig amination protocol allows for the rapid generation of diverse chemical libraries. The outlined screening workflow provides a clear and effective path to identify compounds with high potency and, crucially, high selectivity for the COX-2 enzyme.

Future work should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing a broad library of analogues by varying the substituents on the aniline ring to probe electronic and steric effects.

• Nitro Group Reduction: The nitro group can be reduced to an amine, which can then be further functionalized to explore new chemical space and potentially improve the safety profile.

• Advanced Biological Profiling: Lead candidates should be subjected to further ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

By combining rational design, versatile synthesis, and systematic biological evaluation, researchers can effectively leverage the 2-anilino-3-nitrobenzoic acid core to discover the next generation of safer and more effective anti-inflammatory therapies.

References

• Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). (2022). Journal of Pharmacology and Pharmaceutical Sciences. Available at: [Link]

• Vane, J. R., & Botting, R. M. (1998). Mechanism of action of nonsteroidal anti-inflammatory drugs. The American journal of medicine. Available at: [Link]

• Pal, M., et al. (2015). Mefenamic acid based novel indole analogues: Their synthesis and anti-proliferative effects. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Bruno, E. J., & Zski, J. (2023). Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). StatPearls Publishing. Available at: [Link]

• Wikipedia. (n.d.). Non-steroidal anti-inflammatory drug. Available at: [Link]

• Dr. Oracle. (2025). What is the mechanism of action (MOA) of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) and corticosteroids?. Available at: [Link]

• Savi, R., et al. (2025). The Chemistry and Bioactivity of Mefenamic Acid Derivatives: A Review of Recent Advances. Archiv der Pharmazie. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of mefenamic acid based indole derivatives (5) a. Available at: [Link]

• Viñas, C., et al. (2022). Carboranyl Analogues of Mefenamic Acid and Their Biological Evaluation. ACS Omega. Available at: [Link]

• Study of Anthranylic Acid Derivatives: Mefenamic Acid and Its Various Analogues. (n.d.). PharmaTutor. Available at: [Link]

• Kumar, A., et al. (2003). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. Bioorganic & Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2003). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. Available at: [Link]

• Al-Salahi, R., et al. (2022). Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies. Scientific Reports. Available at: [Link]

• Kumar, S., et al. (2013). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Zhang, Y., & Liu, J. (2012). 2-(2-Nitro-anilino)benzoic acid. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Ullah, F., et al. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules. Available at: [Link]

• Ullah, F., et al. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. MDPI. Available at: [Link]

• Wang, Y., et al. (2023). Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. Frontiers in Chemistry. Available at: [Link]

• Zhumanova, K. S., et al. (2022). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. MDPI. Available at: [Link]

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Application Notes and Protocols: A Guide to the Synthesis of 2-Anilino-3-nitrobenzoic Acid Esters

Introduction

2-Anilino-3-nitrobenzoic acid and its ester derivatives are pivotal structural motifs in medicinal chemistry and materials science. These compounds serve as crucial intermediates in the synthesis of a variety of biologically active molecules, including pharmaceuticals and agrochemicals.[1] Their utility stems from the strategic placement of functional groups—an amino linkage, a nitro group, and a carboxylic acid or ester—which allows for a diverse array of subsequent chemical transformations. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental procedure for the synthesis of 2-anilino-3-nitrobenzoic acid esters, with a focus on the well-established Ullmann condensation reaction.

The core of this synthetic approach is the copper-catalyzed N-arylation reaction, a type of Ullmann condensation, which forms the key carbon-nitrogen bond.[2][3] This class of reactions is renowned for its efficacy in coupling aryl halides with amines, and while traditionally requiring harsh conditions, modern advancements have led to milder and more efficient protocols.[4][5] This guide will delve into the mechanistic underpinnings of this transformation, provide a detailed step-by-step experimental protocol, and offer expert insights to ensure successful and reproducible synthesis.

Mechanistic Overview: The Ullmann Condensation

The synthesis of 2-anilino-3-nitrobenzoic acid esters is typically achieved through an Ullmann condensation, specifically a Goldberg reaction, which involves the coupling of an aniline with an aryl halide.[2] The reaction is catalyzed by copper, often in the form of copper(I) salts like cuprous iodide (CuI).[2] The generally accepted mechanism, while still a subject of detailed study, is believed to proceed through a catalytic cycle involving copper(I) and copper(III) intermediates.

A proposed catalytic cycle for the Ullmann-type N-arylation is as follows:

• Formation of a Copper(I) Amide Complex: The reaction initiates with the coordination of the aniline to the copper(I) catalyst. In the presence of a base, the aniline is deprotonated to form a more nucleophilic copper(I) amide species.

• Oxidative Addition: The aryl halide (in this case, a 2-halo-3-nitrobenzoic acid ester) undergoes oxidative addition to the copper(I) amide complex. This step involves the insertion of the copper into the carbon-halogen bond, leading to the formation of a transient copper(III) intermediate.[6][7]

• Reductive Elimination: The final step is the reductive elimination from the copper(III) complex. This process forms the desired C-N bond of the 2-anilino-3-nitrobenzoic acid ester and regenerates the active copper(I) catalyst, which can then re-enter the catalytic cycle.[6]

The presence of an electron-withdrawing group, such as the nitro group on the aryl halide, generally accelerates the reaction.[2] The choice of solvent, base, and temperature are critical parameters that significantly influence the reaction rate and yield. High-boiling polar solvents like N-methylpyrrolidone (NMP) or dimethylformamide (DMF) are often employed to facilitate the reaction, which may require elevated temperatures.[2]

Caption: Proposed catalytic cycle for the Ullmann N-arylation reaction.

Experimental Protocol

This protocol details the synthesis of a representative 2-anilino-3-nitrobenzoic acid ester, specifically methyl 2-anilino-3-nitrobenzoate.

Materials and Reagents

Reagent	Formula	Molecular Weight ( g/mol )	Quantity	Purity	Supplier
Methyl 2-chloro-3-nitrobenzoate	C₈H₆ClNO₄	215.59	10.78 g (50 mmol)	≥98%	Sigma-Aldrich
Aniline	C₆H₇N	93.13	5.13 mL (55 mmol)	≥99.5%	Sigma-Aldrich
Cuprous Iodide (CuI)	CuI	190.45	0.95 g (5 mmol)	≥99.5%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	13.82 g (100 mmol)	≥99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	100 mL	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethyl Acetate	C₄H₈O₂	88.11	As needed	ACS Grade	Fisher Scientific
Hexane	C₆H₁₄	86.18	As needed	ACS Grade	Fisher Scientific
Brine (saturated NaCl solution)	NaCl(aq)	-	As needed	-	-
Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	As needed	Anhydrous	Sigma-Aldrich

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Beakers, Erlenmeyer flasks, and graduated cylinders

• Buchner funnel and filter paper

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure

1. Reaction Setup:

• Assemble the three-neck round-bottom flask with a reflux condenser and a nitrogen inlet.

• Ensure all glassware is dry before use.

• Place a magnetic stir bar in the flask.

2. Charging of Reagents:

• To the flask, add methyl 2-chloro-3-nitrobenzoate (10.78 g, 50 mmol), potassium carbonate (13.82 g, 100 mmol), and cuprous iodide (0.95 g, 5 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an inert atmosphere.

• Add anhydrous N,N-dimethylformamide (100 mL) via syringe.

• Begin stirring the mixture.

• Add aniline (5.13 mL, 55 mmol) to the stirring suspension at room temperature.

3. Reaction:

• Heat the reaction mixture to 120 °C using a heating mantle.

• Maintain the temperature and continue stirring under an inert atmosphere for 12-24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system is a mixture of hexane and ethyl acetate (e.g., 4:1 v/v). The product spot should be more polar than the starting aryl halide.

4. Work-up:

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing 300 mL of cold water and stir for 15-20 minutes. A precipitate may form.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers in a separatory funnel.

• Wash the combined organic layers with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent using a Buchner funnel.

5. Purification:

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be employed for purification.

6. Characterization:

• The final product, methyl 2-anilino-3-nitrobenzoate, should be a yellow solid.

• Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination to confirm its identity and purity.

Caption: A streamlined workflow for the synthesis of 2-anilino-3-nitrobenzoic acid esters.

Expert Insights and Troubleshooting

• Inert Atmosphere: The Ullmann condensation is sensitive to oxygen, which can lead to side reactions and decreased yields. Maintaining a rigorously inert atmosphere throughout the reaction is crucial for success.

• Reagent Purity: The purity of the reagents, particularly the solvent and the aniline, is important. Anhydrous solvents should be used to prevent side reactions.

• Choice of Base: Potassium carbonate is a common and effective base for this reaction. Other bases such as cesium carbonate or potassium phosphate can also be used and may offer advantages in certain cases.

• Catalyst System: While CuI is a standard catalyst, the use of ligands such as 1,10-phenanthroline or N,N'-dimethylethylenediamine can sometimes accelerate the reaction and allow for lower reaction temperatures.[2]

• Reaction Monitoring: Close monitoring by TLC is essential to determine the optimal reaction time and prevent the formation of byproducts due to prolonged heating.

• Purification Challenges: The product may sometimes be difficult to purify due to the presence of highly colored impurities. Careful column chromatography with a well-chosen eluent system is often necessary. In some cases, treatment with activated carbon during the workup can help to remove some colored impurities.

Conclusion

The synthesis of 2-anilino-3-nitrobenzoic acid esters via the Ullmann condensation is a robust and reliable method for accessing this important class of compounds. By understanding the underlying reaction mechanism and carefully controlling the experimental parameters, researchers can achieve high yields of the desired products. The detailed protocol and expert insights provided in this application note serve as a valuable resource for scientists engaged in organic synthesis, particularly in the fields of medicinal chemistry and materials science, where these compounds are of significant interest.

References

• Wikipedia. Ullmann condensation. [Link]

• Mastalir, M., et al. (2016). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. [Link]

• ResearchGate. (2016). The reaction mechanism proposed for the Ullmann-type N-arylation. [Link]

• The Journal of Organic Chemistry. (1969). Mechanism of the Ullmann Condensation. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• PrepChem.com. Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. [Link]

• Wikipedia. Ullmann reaction. [Link]

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• Eureka | Patsnap. (2014). Preparation method of 2-amino-3-nitrobenzoic acid. [Link]

• Google Patents. (1990). EP0394985A1 - Process for preparing nitro benzoic acid alkyl esters.

• Chinese Journal of Organic Chemistry. (2017). Ullmann Reaction, A Centennial Memory and Recent Renaissance——Related Formation of Carbon-Heteroatom Bond. [Link]

• NIH National Library of Medicine. (2013). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. [Link]

• PrepChem.com. Synthesis of 2-nitrobenzoic acid. [Link]

• PubMed. (2012). 2-(2-Nitro-anilino)benzoic acid. [Link]

• Google Patents. (2014). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.
• Google Patents. (1981). US4288615A - Process for recovering 3-nitrobenzoic acid.

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• 7. Ullmann Reaction [organic-chemistry.org]

Application Notes and Protocols for 3-Nitro-2-(phenylamino)benzoic acid in Medicinal Chemistry

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 3-Nitro-2-(phenylamino)benzoic acid

3-Nitro-2-(phenylamino)benzoic acid, a substituted N-phenylanthranilic acid, represents a pivotal scaffold in medicinal chemistry. Its structural architecture, featuring a nitro group ortho to the amino linkage and a carboxylic acid, provides a unique combination of electronic and steric properties that make it a versatile starting material for the synthesis of a diverse range of biologically active molecules. The N-phenylanthranilic acid core is a well-established pharmacophore, known for its role in non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.[1] The introduction of a nitro group at the 3-position significantly influences the molecule's reactivity and potential biological interactions, making it a subject of considerable interest for the development of novel therapeutics.

This guide provides a comprehensive overview of the applications of 3-Nitro-2-(phenylamino)benzoic acid in medicinal chemistry, with a focus on its synthesis, its utility as a key intermediate for heterocyclic compounds, and detailed protocols for the evaluation of its potential biological activities.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 3-Nitro-2-(phenylamino)benzoic acid is essential for its effective use in synthesis and biological assays.

Property	Value	Reference
CAS Number	54420-95-0	[2][3][4][5]
Molecular Formula	C₁₃H₁₀N₂O₄	[6][7]
Molecular Weight	258.23 g/mol	[8]
Appearance	Typically a yellow solid	[9]
Purity	≥98% (commercially available)	[8]

Spectroscopic Characterization:

• ¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons on both phenyl rings, with the protons on the nitro-substituted ring likely shifted downfield. The N-H proton will appear as a broad singlet, and the carboxylic acid proton will be a highly deshielded singlet.

• ¹³C NMR: The spectrum will display signals for all 13 carbon atoms. The carbon bearing the nitro group and the carbonyl carbon of the carboxylic acid will be significantly deshielded.

• IR Spectroscopy: Key vibrational bands are expected for the N-H stretch, the broad O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, and the asymmetric and symmetric stretches of the nitro group.

Synthesis of 3-Nitro-2-(phenylamino)benzoic acid: The Ullmann Condensation

The most common and effective method for the synthesis of N-phenylanthranilic acids is the Ullmann condensation.[1][12][13][14] This copper-catalyzed reaction involves the coupling of an aryl halide with an amine. For the synthesis of 3-Nitro-2-(phenylamino)benzoic acid, the reaction is typically performed between 2-bromo-3-nitrobenzoic acid and aniline.

Experimental Protocol: Ullmann Condensation

Materials:

• 2-Bromo-3-nitrobenzoic acid

• Aniline

• Copper (I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), concentrated

• Ethanol for recrystallization

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 2-bromo-3-nitrobenzoic acid (1 equivalent), aniline (1.1 equivalents), anhydrous potassium carbonate (2 equivalents), and copper (I) iodide (0.1 equivalents).

• Add anhydrous DMF to the flask to create a stirrable suspension.

• Heat the reaction mixture to reflux under a nitrogen atmosphere with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a beaker of ice-cold water.

• Acidify the aqueous mixture to pH 2-3 with concentrated hydrochloric acid to precipitate the product.

• Collect the crude product by vacuum filtration and wash it thoroughly with water.

• Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol/water, to yield 3-Nitro-2-(phenylamino)benzoic acid as a yellow solid.[9][15]

Causality Behind Experimental Choices:

• Copper (I) Iodide: Acts as the catalyst to facilitate the carbon-nitrogen bond formation.

• Potassium Carbonate: Serves as a base to neutralize the hydrobromic acid formed during the reaction, driving the equilibrium towards the product.

• DMF: A high-boiling polar aprotic solvent that is ideal for solubilizing the reactants and facilitating the reaction at elevated temperatures.

• Acidification: The product is a carboxylic acid, which is soluble in its carboxylate form under basic conditions. Acidification protonates the carboxylate, leading to the precipitation of the desired product.

Caption: Ullmann condensation for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid.

Application as a Synthetic Intermediate: Synthesis of Phenazines

3-Nitro-2-(phenylamino)benzoic acid is a valuable precursor for the synthesis of phenazine-1-carboxylic acid and its derivatives. Phenazines are a class of nitrogen-containing heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial and antitumor properties.[15][16]

Experimental Protocol: Reductive Cyclization to Phenazine-1-carboxylic Acid

Materials:

• 3-Nitro-2-(phenylamino)benzoic acid

• Sodium borohydride (NaBH₄)

• Sodium hydroxide (NaOH) solution (2 M)

• Hydrochloric acid (HCl), dilute

• Acetonitrile

• Ethanol

Procedure:

• Dissolve 3-Nitro-2-(phenylamino)benzoic acid (1 equivalent) in a 2 M sodium hydroxide solution.

• To this solution, add sodium borohydride (excess, e.g., 8 equivalents) portion-wise at room temperature.

• Heat the reaction mixture to reflux for 4 hours. The reaction involves the reduction of the nitro group and subsequent intramolecular cyclization.

• Cool the reaction mixture to room temperature.

• Acidify the solution with dilute hydrochloric acid to a pH of approximately 3 to precipitate the phenazine-1-carboxylic acid.

• Collect the solid product by vacuum filtration and wash with water.

• Recrystallize the crude product from a mixture of acetonitrile and ethanol (1:1) to obtain pure phenazine-1-carboxylic acid as a yellow-green crystalline solid.[15]

Caption: Synthesis of Phenazine-1-carboxylic acid from 3-Nitro-2-(phenylamino)benzoic acid.

Potential Medicinal Chemistry Applications and Evaluation Protocols

The N-phenylanthranilic acid scaffold is associated with various biological activities. The presence of the nitro group can further modulate these activities and introduce new pharmacological properties.[5][17] Below are proposed protocols for evaluating the potential of 3-Nitro-2-(phenylamino)benzoic acid in key therapeutic areas.

Anti-inflammatory Activity

Derivatives of N-phenylanthranilic acid are well-known for their anti-inflammatory effects.[1][13][18][19][20]

Protocol: Carrageenan-Induced Rat Paw Edema Assay

This is a standard in vivo model to assess acute anti-inflammatory activity.

Procedure:

• Acclimatize male Wistar rats for one week.

• Divide the animals into groups: control (vehicle), standard drug (e.g., Indomethacin, 10 mg/kg), and test compound (3-Nitro-2-(phenylamino)benzoic acid at various doses, e.g., 25, 50, 100 mg/kg).

• Administer the test compound or standard drug orally or intraperitoneally.

• After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the control group.

Antimicrobial Activity

Nitroaromatic compounds often exhibit antimicrobial properties.[5][17][21]

Protocol: Agar Well Diffusion Method

This is a widely used in vitro method for preliminary screening of antimicrobial activity.[17][22]

Procedure:

• Prepare Mueller-Hinton agar plates for bacteria or Sabouraud dextrose agar plates for fungi.

• Inoculate the agar surface uniformly with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Create wells of 6 mm diameter in the agar plates using a sterile cork borer.

• Add a defined volume (e.g., 100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO at different concentrations) into the wells.

• Use a solvent control (DMSO) and a standard antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as negative and positive controls, respectively.

• Incubate the plates at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

• Measure the diameter of the zone of inhibition around each well. A larger zone of inhibition indicates higher antimicrobial activity.

Anticancer Activity

Many benzoic acid and N-phenylanthranilic acid derivatives have been investigated for their antiproliferative effects.[10][23][24][25][26][27]

Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer agents.

Procedure:

• Seed cancer cells (e.g., HeLa, A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of 3-Nitro-2-(phenylamino)benzoic acid (e.g., from 0.1 to 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Perspectives

3-Nitro-2-(phenylamino)benzoic acid is a readily accessible and highly versatile scaffold in medicinal chemistry. Its established role as a precursor to bioactive phenazines, coupled with the inherent pharmacological potential of the N-phenylanthranilic acid framework, makes it a compound of significant interest. The protocols detailed in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate this compound for a range of therapeutic applications, including the development of novel anti-inflammatory, antimicrobial, and anticancer agents. Further derivatization of the carboxylic acid and the phenyl rings can lead to the generation of libraries of new chemical entities with potentially enhanced potency and selectivity, opening new avenues for drug discovery.

References

• Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. Molecules. 2021;26(17):5320. [Link][15][28]

• Synthesis of N-Phenylanthranilic acid under Ullman conditions. ChemSpider SyntheticPages. 2021. [Link][12]

• Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine. ResearchGate. 2008. [Link][16]

• Synthesis and antiinflammatory activity of n-aryl anthranilic acid and its derivatives. Indian Journal of Pharmaceutical Sciences. 2007;69(5):734. [Link][1][13]

• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. 2023. [Link][23]

• 3-Nitro-2-(phenylamino)benzoic acid. Doron Scientific. 2023. [Link][2]

• Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflammatory Diseases. Molecules. 2022;27(19):6617. [Link][18]

• Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules. 2021;26(23):7282. [Link]

• Rapid Synthesis of Phenazine-1-Carboxylic Acid Derived Small Molecules from Diverse Anilines: Privileged Structures for Discovery. Research and Reviews: Journal of Chemistry. 2015. [Link]

• Rapid Synthesis of Phenazine-1-Carboxylic Acid Derived Small Molecules from Diverse Anilines. Research and Reviews: Journal of Chemistry. 2015;4(4):1-10. [Link][9]

• Conformational Flexibility and Substitution Pattern Lead to Polymorphism of Methyl-2- (phenylamino)benzoic acid Synthesis of MPA. University of Kentucky X-Ray Crystallography Facility. 2021. [Link]

• 3-nitro-2-(phenylamino)benzoic acid (C13H10N2O4). PubChem. [Link][6]

• Anti-Inflammatory Properties of N-Phenylanthranilic. Amanote Research. [Link][19]

• Experimental and theoretical IR, Raman, NMR spectra of 2‐, 3‐, and 4‐nitrobenzoic acids. International Journal of Quantum Chemistry. 2007;107(1):147-155. [Link]

• Synthesis and antiinflammatory activity of n-aryl anthranilic acid and its derivatives. ResearchGate. 2007. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link][14]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Microbiology. 2023;134(11):lxad272. [Link][17]

• Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships. Polymers. 2021;13(16):2649. [Link][22]

• 3-Nitro-benzoic acid - Optional[1H NMR] - Chemical Shifts - SpectraBase. SpectraBase. [Link]

• Synthesis, Structure Characterization, and Biological Evaluation of 3-Amino-5-(5-Oxo-5H-Benzo[a]Phenothiazin-6-Ylamino) Benzoic Acid Derivatives via Molecular Docking, Cytotoxicity, and Antioxidant Studies. Current Pharmacology Reports. 2019;5(6):440-459. [Link][24]

• (PDF) Synthesis, Structural Characterization and Biological Evaluation of 3-Amino-5-(5-oxo-5H-benzo[a]phenoxazin-6-ylamino)benzoic acid Derivatives. ResearchGate. 2019. [Link][25]

• A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. Journal of Chemical Education. 2012;89(1):148-149. [Link]

• Synthesis and Biological Evaluation of 1-benzyl-N-(2-(phenylamino)pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamides as Antimitotic Agents. Bioorganic Chemistry. 2019;83:225-235. [Link][26]

• anti-inflammatory, antimicrobial activity and qsar studies of anthranilic acid derivatives. World Journal of Pharmacy and Pharmaceutical Sciences. 2015;4(10):1316-1327. [Link][20]

• Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. PubMed. 2021. [Link]

• Design, Synthesis and Preliminary Biological Evaluation of Benzylsulfone Coumarin Derivatives as Anti-Cancer Agents. Molecules. 2022;27(15):4783. [Link]

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Application Note: A Validated Reversed-Phase HPLC Method for Purity Assessment of 3-Nitro-2-(phenylamino)benzoic acid

Abstract

This application note presents a robust and validated high-performance liquid chromatography (HPLC) method for the accurate purity assessment of 3-Nitro-2-(phenylamino)benzoic acid. The developed reversed-phase method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine quality control and stability testing in pharmaceutical and chemical research settings. The methodology is grounded in established chromatographic principles for aromatic nitro compounds and is validated in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction

3-Nitro-2-(phenylamino)benzoic acid (CAS No. 54420-95-0) is a key chemical intermediate in the synthesis of various organic molecules and active pharmaceutical ingredients (APIs).[3][4] The purity of this intermediate is a critical determinant of the safety, efficacy, and quality of the final product. Process-related impurities, such as starting materials, positional isomers, or degradation products, can impact the pharmacological and toxicological profile of the API. Therefore, a reliable and validated analytical method is essential for its quality control.

This document provides a comprehensive guide to a reversed-phase HPLC (RP-HPLC) method developed for this purpose. The narrative explains the rationale behind the selection of chromatographic conditions and validation parameters, ensuring both technical accuracy and practical applicability for researchers and drug development professionals.

Chromatographic Principles and Method Rationale

The molecular structure of 3-Nitro-2-(phenylamino)benzoic acid, which contains both a nitro group and a phenylamino benzoic acid backbone, lends itself well to analysis by reversed-phase chromatography.

• Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is chosen for its hydrophobicity, which provides effective retention for the moderately non-polar analyte. Phenyl-based columns, such as a Phenyl-Hexyl phase, could also be considered as an alternative due to potential π-π interactions with the aromatic rings of the analyte, which can offer a different selectivity profile.[5]

• Mobile Phase Selection: A mobile phase consisting of an organic modifier (acetonitrile or methanol) and an aqueous phase with an acid modifier is employed.

  • Organic Modifier: Acetonitrile is selected for its low viscosity and UV transparency. Methanol can also be used and is known to enhance π-π interactions with phenyl-based stationary phases.[5]

  • Aqueous Phase & pH Control: The aqueous phase is acidified with phosphoric acid (or formic acid for MS compatibility) to a pH of approximately 2.5-3.0. The carboxylic acid functional group on the analyte is protonated at this low pH, suppressing its ionization and leading to a single, well-retained, and sharp chromatographic peak.

• Detection: A UV detector is used for monitoring the analyte. Aromatic nitro compounds typically exhibit strong UV absorbance. Based on the analysis of similar compounds, a detection wavelength is selected to ensure high sensitivity for the main component and its potential impurities.[6][7]

Experimental Workflow

The overall process for the purity assessment of 3-Nitro-2-(phenylamino)benzoic acid is outlined in the workflow diagram below. This process begins with sample and standard preparation and proceeds through HPLC analysis, system suitability checks, and finally, data processing and reporting.

Caption: Workflow for the HPLC purity assessment of 3-Nitro-2-(phenylamino)benzoic acid.

Detailed Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system with a quaternary or binary pump, degasser, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Chemicals:

  • 3-Nitro-2-(phenylamino)benzoic acid reference standard (purity ≥ 98%).[3]

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Phosphoric acid (85%, analytical grade).

  • Water (HPLC grade or Milli-Q).

Preparation of Solutions

• Mobile Phase A: Add 1.0 mL of phosphoric acid to 1000 mL of HPLC grade water and mix well.

• Mobile Phase B: Acetonitrile.

• Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v). The solubility of related compounds like 3-nitrobenzoic acid is high in organic solvents such as methanol and acetonitrile, making this a suitable diluent.[8]

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the 3-Nitro-2-(phenylamino)benzoic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh about 25 mg of the 3-Nitro-2-(phenylamino)benzoic acid sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. If necessary, filter the solution through a 0.45 µm syringe filter.

Chromatographic Conditions

The following table summarizes the optimized HPLC method parameters for the purity assessment. A gradient elution is employed to ensure the separation of the main peak from potential early and late-eluting impurities.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.01
15.00
20.00
20.01
25.00
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	25 minutes

Method Validation

The analytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with ICH Q2(R1) guidelines.[2][9]

System Suitability

Before sample analysis, the chromatographic system's performance is verified by injecting the standard solution in replicate (n=5). The acceptance criteria are as follows:

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[1][10] This is demonstrated by:

• Injecting the diluent to confirm the absence of interfering peaks.

• Analyzing a sample of 3-Nitro-2-(phenylamino)benzoic acid and ensuring that the main peak is free from co-eluting impurities. Peak purity analysis using a DAD detector can support this assessment.

• If available, spiking the sample with known related substances (e.g., starting materials, isomers) to demonstrate separation.

Linearity

The linearity of the method is established by analyzing a series of solutions over a specified concentration range.

• Protocol: Prepare at least five concentrations of the reference standard, typically ranging from 50% to 150% of the nominal sample concentration (e.g., 0.25 mg/mL to 0.75 mg/mL).

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999.

Accuracy

Accuracy is determined by applying the method to samples of known purity or by spiking a sample with known amounts of the reference standard.

• Protocol: Spike the sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the sample concentration), with each level prepared in triplicate.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Precision

Precision is assessed at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): Determined by analyzing six replicate samples of the same batch at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

• LOQ: The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

• LOD: The lowest concentration of the analyte that can be detected but not necessarily quantitated.

• Determination: These can be estimated based on the signal-to-noise ratio (S/N), typically 10:1 for LOQ and 3:1 for LOD, or from the standard deviation of the response and the slope of the calibration curve.

Robustness

The robustness of the method is its capacity to remain unaffected by small, deliberate variations in method parameters.[1]

• Protocol: Introduce small changes to parameters such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.2 units)

  • Wavelength (± 2 nm)

• Assessment: The effect on system suitability parameters (e.g., retention time, peak shape) is evaluated. The method is considered robust if system suitability criteria are still met under these varied conditions.

Data Analysis and Purity Calculation

The purity of the 3-Nitro-2-(phenylamino)benzoic acid sample is determined by the area percent method. This calculation assumes that all impurities have a similar response factor to the main component at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

For a more accurate quantification of specific impurities, reference standards for those impurities would be required to determine their individual response factors.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust tool for the purity assessment of 3-Nitro-2-(phenylamino)benzoic acid. By following the outlined protocols for analysis and validation, laboratories can ensure the generation of accurate and reproducible data, which is crucial for quality control in the pharmaceutical and chemical industries. This method is aligned with international regulatory expectations and serves as a comprehensive guide for researchers and analysts.[10]

References

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• Smejkal, F., Popl, M., Cíhová, A., & Zázvorková, M. (1980). Reversed-phase liquid chromatography of aromatic nitro compounds on a macroporous polystyrene gel. Journal of Chromatography A, 197(2), 147-153. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column. [Link]

• Patel, K. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 19-29. [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. [Link]

• Semantic Scholar. (n.d.). Reversed-phase high-performance liquid chromatographic determination of nitroorganics in munitions wastewater. [Link]

• ResearchGate. (n.d.). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. [Link]

• Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation. [Link]

• AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Wikipedia. (n.d.). 3-Nitrobenzoic acid. [Link]

• ResearchGate. (n.d.). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. [Link]

• Ataman Kimya. (n.d.). NITROBENZOIC ACID. [Link]

• PubChem. (n.d.). 3-(Phenylamino)benzoic acid. [Link]

• SIELC Technologies. (2018). Benzoic acid, 4-(acetylamino)-3-nitro-. [Link]

• ResearchGate. (n.d.). HPLC chromatogram of (a) benzoic acid, (b) 2, 3-dimethylaniline and (c) mefenamic acid. [Link]

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NMR spectroscopy for structural elucidation of 2-anilino-3-nitrobenzoic acid derivatives

Application Note: Structural Elucidation of 2-Anilino-3-Nitrobenzoic Acid Derivatives Using NMR Spectroscopy

Introduction

2-Anilino-3-nitrobenzoic acid derivatives represent a class of compounds with significant interest in medicinal chemistry and materials science. Their biological activities and physicochemical properties are intrinsically linked to their precise molecular architecture. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the unambiguous determination of the chemical structure of these molecules in solution.[1][2][3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of one-dimensional (1D) and two-dimensional (2D) NMR experiments for the structural elucidation of this important class of compounds.

The strategic application of various NMR techniques, including ¹H, ¹³C, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect Spectroscopy (NOESY), allows for a detailed mapping of the molecular framework. This note will detail the causality behind experimental choices, provide self-validating protocols, and present data in a clear, accessible format.

PART 1: Foundational Concepts & Strategic Approach

The structural elucidation of 2-anilino-3-nitrobenzoic acid derivatives by NMR is a systematic process. The general workflow involves:

• Establishing the Carbon Framework: Utilizing ¹³C NMR and DEPT (Distortionless Enhancement by Polarization Transfer) experiments to identify the number and types of carbon atoms (C, CH, CH₂, CH₃).

• Identifying Proton Spin Systems: Employing ¹H NMR and COSY to delineate networks of coupled protons, typically within the individual aromatic rings.

• Connecting Protons to Carbons: Using HSQC to directly link protons to their attached carbons.[5][6][7]

• Assembling the Molecular Skeleton: Leveraging HMBC to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting the anilino and nitrobenzoic acid moieties.[5]

• Determining Stereochemistry and Conformation: Applying NOESY to probe through-space proximity of protons, providing insights into the relative orientation of the two aromatic rings.[8][9][10]

PART 2: Experimental Protocols

Sample Preparation: The Key to High-Quality Spectra

The quality of the NMR data is highly dependent on proper sample preparation.[11][12] A well-prepared sample ensures optimal magnetic field homogeneity, leading to sharp spectral lines and improved resolution.[13][14]

Protocol for Sample Preparation:

• Analyte Quantity: For a standard 5 mm NMR tube, dissolve 5-25 mg of the 2-anilino-3-nitrobenzoic acid derivative for ¹H NMR and 50-100 mg for ¹³C NMR experiments.[13] Higher concentrations may be necessary for less sensitive 2D experiments.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the compound. Common choices for these derivatives include deuterated chloroform (CDCl₃), dimethyl sulfoxide (DMSO-d₆), or acetone-d₆. The solvent should be free of particulate matter.[11][13][15]

• Filtration: To remove any suspended particles that can degrade spectral quality, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into the NMR tube.[11][14]

• Internal Standard: For accurate chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added for organic solvents.[13] However, the residual solvent peak is often sufficient for routine analysis.[13]

• Sample Volume: The final sample volume in a standard 5 mm NMR tube should be approximately 0.6-0.7 mL.[13][15]

NMR Data Acquisition Parameters

The following table outlines recommended starting parameters for acquiring high-quality NMR data on a 500 MHz spectrometer. These may need to be optimized based on the specific compound and sample concentration.

Experiment	Key Parameters & Rationale
¹H NMR	Spectral Width: 12-15 ppm (to encompass both aromatic and any aliphatic protons). Acquisition Time: 2-4 seconds (for good digital resolution). Relaxation Delay (d1): 1-5 seconds (to allow for full relaxation of protons, ensuring accurate integration).
¹³C NMR	Spectral Width: 200-220 ppm (to cover the full range of carbon chemical shifts). Acquisition Time: 1-2 seconds. Relaxation Delay (d1): 2 seconds. Number of Scans: Dependent on sample concentration, typically several hundred to thousands.
COSY	Spectral Width (F1 & F2): Same as ¹H NMR. Number of Increments (F1): 256-512 (determines resolution in the indirect dimension). Number of Scans per Increment: 2-8.
HSQC	¹H Spectral Width (F2): Same as ¹H NMR. ¹³C Spectral Width (F1): 100-160 ppm (focused on the protonated carbon region). Number of Increments (F1): 128-256. Number of Scans per Increment: 4-16.
HMBC	¹H Spectral Width (F2): Same as ¹H NMR. ¹³C Spectral Width (F1): 200-220 ppm. Long-Range Coupling Delay (d6): Optimized for a J-coupling of 8-10 Hz (typical for 2-3 bond C-H couplings). Number of Increments (F1): 256-512. Number of Scans per Increment: 8-32.
NOESY	Spectral Width (F1 & F2): Same as ¹H NMR. Mixing Time (d8): 0.5-1.5 seconds (the duration during which magnetization transfer occurs, crucial for observing NOEs). Number of Increments (F1): 256-512. Number of Scans per Increment: 8-32.

PART 3: Data Interpretation and Structural Elucidation

Analysis of 1D NMR Spectra: The Starting Point

• ¹H NMR: The aromatic region (typically 6.5-8.5 ppm) will show a series of multiplets corresponding to the protons on the two aromatic rings. The integration of these signals provides the number of protons in each environment. The coupling patterns (doublets, triplets, doublet of doublets) reveal the number of adjacent protons. The proton of the carboxylic acid group is often broad and may exchange with residual water in the solvent, appearing at a variable chemical shift (often >10 ppm). The NH proton will also be a broad singlet and its chemical shift is solvent-dependent.

• ¹³C NMR: The aromatic carbons typically resonate between 110-150 ppm.[16] The presence of the electron-withdrawing nitro group and the electron-donating anilino group will significantly influence the chemical shifts of the carbons on the benzoic acid ring. The carboxylic acid carbonyl carbon will appear downfield, typically >165 ppm. Quaternary carbons (those without attached protons) can be identified by their generally weaker intensity.

Expected Chemical Shift Ranges for Key Carbons:

Carbon Environment	Expected ¹³C Chemical Shift (ppm)
Carboxylic Acid (C=O)	165 - 175
C-NO₂	145 - 155
C-NH	140 - 150
Aromatic CH	110 - 140
Quaternary Aromatic C	120 - 150

Elucidating Connectivity with 2D NMR

The following workflow illustrates the logical progression of interpreting 2D NMR data for structural elucidation.

Caption: Workflow for NMR-based structural elucidation.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, typically over two to three bonds.[17][18] In the case of 2-anilino-3-nitrobenzoic acid derivatives, COSY is invaluable for tracing the connectivity of protons within each aromatic ring, helping to assign protons that are ortho, meta, and para to each other.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum shows correlations between protons and the carbons to which they are directly attached.[5][6][7] This allows for the unambiguous assignment of the chemical shifts of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for assembling the final structure.[5] It reveals correlations between protons and carbons that are two or three bonds away. Key HMBC correlations to look for include:

  • From the NH proton to carbons in both the anilino and benzoic acid rings.

  • From the protons on the anilino ring to the carbon attached to the nitrogen on the benzoic acid ring (C2).

  • From the protons on the benzoic acid ring to the carboxylic acid carbonyl carbon.

The following diagram illustrates the key HMBC correlations expected for a generic 2-anilino-3-nitrobenzoic acid derivative.

Caption: Key HMBC correlations for structural assembly.

• NOESY (Nuclear Overhauser Effect Spectroscopy): The NOESY experiment detects through-space interactions between protons that are in close proximity (typically < 5 Å), irrespective of the number of bonds separating them.[8][9][10] This is particularly useful for determining the preferred conformation of the molecule, specifically the relative orientation of the anilino and nitrobenzoic acid rings. For example, a NOE between a proton on the anilino ring and a proton on the benzoic acid ring would indicate a conformation where these protons are spatially close.

PART 4: Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and indispensable toolkit for the complete structural elucidation of 2-anilino-3-nitrobenzoic acid derivatives. By systematically applying the protocols and interpretation strategies outlined in this application note, researchers can confidently determine the connectivity and conformation of these important molecules. A thorough understanding of the principles behind each experiment allows for the rational selection of parameters and a logical approach to data analysis, ultimately leading to unambiguous structural assignment.

References

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• Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry. Available from: [Link]

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• STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY A Practical Guide. Wiley.

• JEOL. Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Available from: [Link]

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• Omics Online. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Available from: [Link]

• PubMed. Reconstruction of NOESY Maps. A Requirement for a Reliable Conformational Analysis of Biomolecules Using 2D NMR. Available from: [Link]

• NP-MRD. Showing NP-Card for 2-Aminobenzoic acid (NP0001277). Available from: [Link]

• ScienceDirect. Computation of through-space NMR shielding effects by aromatic ring–cation complexes. Available from: [Link]

• MDPI. The Role of Hidden Conformers in Determination of Conformational Preferences of Mefenamic Acid by NOESY Spectroscopy. Available from: [Link]

• Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. Available from: [Link]

• PubMed. Anomalous 1H NMR chemical shift behavior of substituted benzoic acid esters. Available from: [Link]

• ResearchGate. NMR Investigation of Aniline Oligomers Produced in the Early Stages of Oxidative Polymerization of Aniline. Available from: [Link]

• MDPI. Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation. Available from: [Link]

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• Experimental and theoretical IR, Raman, NMR spectra of 2‐, 3‐, and 4‐nitrobenzoic acids.
• STRUCTURE ELUCID

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FT-IR spectroscopy for functional group analysis of 3-Nitro-2-(phenylamino)benzoic acid

An Application Note and Protocol for the Functional Group Analysis of 3-Nitro-2-(phenylamino)benzoic acid using FT-IR Spectroscopy

Abstract

This technical guide provides a comprehensive framework for the functional group analysis of 3-Nitro-2-(phenylamino)benzoic acid utilizing Fourier Transform Infrared (FT-IR) spectroscopy. The document outlines the fundamental principles of FT-IR, details a robust experimental protocol using the Potassium Bromide (KBr) pellet method, and offers an in-depth interpretation of the resulting spectrum. By elucidating the characteristic vibrational frequencies of the carboxylic acid, secondary amine, nitro, and aromatic functional groups, this application note serves as an essential resource for researchers, scientists, and professionals in drug development and analytical chemistry.

Introduction: The Role of FT-IR in Pharmaceutical Analysis

Fourier Transform Infrared (FT-IR) spectroscopy is a cornerstone analytical technique in the pharmaceutical industry for its ability to provide a unique molecular "fingerprint" of a substance.[1] By measuring the absorption of infrared radiation by a sample, an FT-IR spectrum reveals the vibrational modes of the constituent chemical bonds.[1] This information is invaluable for the identification of functional groups, confirmation of molecular structure, and assessment of sample purity. For a molecule like 3-Nitro-2-(phenylamino)benzoic acid, which possesses multiple functional groups critical to its chemical identity and potential biological activity, FT-IR provides a rapid and reliable method of characterization.[2][3] This application note is designed to guide the user through the process of obtaining and interpreting a high-quality FT-IR spectrum of this compound.

Foundational Principles of FT-IR Spectroscopy

At its core, FT-IR spectroscopy measures the interaction of infrared radiation with a molecule, causing transitions between vibrational energy states of its chemical bonds.[4] These vibrations, which include stretching and bending, occur at specific, quantized frequencies. When the frequency of the infrared radiation matches a vibrational frequency of a bond, the radiation is absorbed, resulting in an absorption band in the spectrum. The position of this band, expressed in wavenumbers (cm⁻¹), is characteristic of the type of bond and the functional group it belongs to.[5]

FT-IR spectrometers offer significant advantages over older dispersive instruments, including higher signal-to-noise ratios, greater speed, and superior accuracy, due to the use of a Michelson interferometer.[6] This allows for the simultaneous collection of all frequencies, and a subsequent Fourier transform of the resulting interferogram generates the final spectrum.[6]

Experimental Design: Rationale and Protocol

The quality of an FT-IR spectrum is highly dependent on the chosen sample preparation technique. For solid samples such as 3-Nitro-2-(phenylamino)benzoic acid, two primary methods are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR).

• KBr Pellet Method: This technique involves intimately mixing a small quantity of the solid sample with finely ground KBr powder, which is transparent to infrared radiation.[7][8] The mixture is then pressed under high pressure to form a translucent pellet.[7] This method is often favored for its ability to produce high-resolution spectra with well-defined peaks, though it requires careful sample preparation to avoid moisture contamination and scattering effects.[9]

• Attenuated Total Reflectance (ATR): ATR is a non-destructive method where the sample is placed in direct contact with a high-refractive-index crystal.[10][11][12] The IR beam is passed through the crystal in such a way that it reflects off the internal surface in contact with the sample.[11] An evanescent wave penetrates a short distance into the sample, and absorption is measured.[11] ATR is prized for its minimal sample preparation and ease of use.[10][11][12][13]

For this guide, the KBr pellet method is detailed to achieve high spectral resolution, which is advantageous for resolving the complex vibrational modes of 3-Nitro-2-(phenylamino)benzoic acid.

Materials

• 3-Nitro-2-(phenylamino)benzoic acid (analytical grade)

• Potassium Bromide (KBr), FT-IR spectroscopy grade, dried at 110°C for 2-4 hours and stored in a desiccator.[9]

• Agate mortar and pestle

• Hydraulic press with a die for pellet formation

• FT-IR Spectrometer

Experimental Workflow: From Sample to Spectrum

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Detailed Protocol for KBr Pellet Preparation and Analysis

• Preparation of the Sample Mixture: In a dry agate mortar, grind approximately 1-2 mg of 3-Nitro-2-(phenylamino)benzoic acid to a fine powder. Add about 100-200 mg of dried KBr and continue to grind the mixture for 1-2 minutes to ensure a homogenous dispersion of the sample within the KBr matrix.[7][8][14] The sample concentration should be roughly 0.2% to 1%.[14]

• Formation of the Pellet: Transfer the mixture to the pellet die. Place the die in a hydraulic press and apply a pressure of approximately 8 tons for 1-2 minutes.[7][15] This should result in a thin, transparent, or translucent pellet.

• Background Spectrum Collection: Place the FT-IR spectrometer in the appropriate mode to collect a background spectrum. This spectrum will account for atmospheric water and carbon dioxide, as well as any intrinsic absorptions from the instrument optics.

• Sample Spectrum Collection: Carefully place the KBr pellet in the sample holder of the spectrometer. Collect the sample spectrum over a range of 4000-400 cm⁻¹, typically with a resolution of 4 cm⁻¹. Co-adding 16-32 scans is recommended to improve the signal-to-noise ratio.

• Data Processing: The instrument's software will automatically perform a Fourier transform on the collected interferogram to generate the final spectrum. Perform a baseline correction if necessary to obtain a flat baseline.

Spectral Interpretation and Functional Group Analysis

The FT-IR spectrum of 3-Nitro-2-(phenylamino)benzoic acid is expected to display a series of characteristic absorption bands. The interpretation of these bands allows for the confirmation of its molecular structure.

Summary of Expected Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Appearance
3300–2500	Carboxylic Acid (O-H)	Stretching	Very broad, strong intensity
~3350	Secondary Amine (N-H)	Stretching	Medium intensity, sharp
3100–3000	Aromatic (C-H)	Stretching	Weak to medium intensity
1760–1690	Carboxylic Acid (C=O)	Stretching	Strong intensity, sharp
1600–1450	Aromatic (C=C)	Ring Stretching	Multiple bands, medium to strong
1550–1475	Nitro Group (N-O)	Asymmetric Stretching	Strong intensity
1360–1290	Nitro Group (N-O)	Symmetric Stretching	Strong intensity
1335–1250	Aromatic Amine (C-N)	Stretching	Strong intensity
900–675	Aromatic (C-H)	Out-of-plane Bending	Medium to strong intensity

Detailed Analysis of Key Functional Groups

• Carboxylic Acid (O-H and C=O): The presence of a carboxylic acid is strongly indicated by a very broad O-H stretching band from 3300 cm⁻¹ to 2500 cm⁻¹.[16][17] This significant broadening is a result of intermolecular hydrogen bonding. The carbonyl (C=O) stretching vibration of the carboxylic acid is expected to appear as a strong, sharp band between 1760 and 1690 cm⁻¹.[16][17]

• Secondary Amine (N-H): A secondary amine typically exhibits a single N-H stretching band of weak to medium intensity in the 3500-3300 cm⁻¹ region.[18][19][20] This peak may be superimposed on the broad O-H absorption of the carboxylic acid. The C-N stretching of the aromatic amine will likely be observed as a strong band between 1335 and 1250 cm⁻¹.[18]

• Nitro Group (N-O): The nitro group is characterized by two strong and distinct absorption bands. The asymmetric N-O stretching vibration appears in the 1550-1475 cm⁻¹ range, while the symmetric stretch is found between 1360-1290 cm⁻¹.[21][22] The presence of both of these strong bands is a reliable indicator of a nitro group.[21]

• Aromatic Rings (C-H and C=C): The aromatic nature of the compound is confirmed by several spectral features. Weak to medium C-H stretching bands are expected just above 3000 cm⁻¹.[23][24] A series of C=C ring stretching vibrations typically appear as multiple sharp bands in the 1600-1450 cm⁻¹ region.[24] Furthermore, strong absorptions in the 900-675 cm⁻¹ range, resulting from C-H out-of-plane bending, can provide information about the substitution pattern of the aromatic rings.[24]

Conclusion

FT-IR spectroscopy is a highly effective and efficient technique for the structural elucidation of 3-Nitro-2-(phenylamino)benzoic acid. By following the detailed protocol for sample preparation and analysis provided in this application note, a high-quality spectrum can be obtained. The interpretation of this spectrum, based on the characteristic absorption frequencies of the carboxylic acid, secondary amine, nitro, and aromatic functional groups, allows for the unambiguous confirmation of the compound's chemical identity. This methodology is broadly applicable for quality control and research purposes within the pharmaceutical and chemical industries.

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Application Notes and Protocols: Strategic Derivatization of the Carboxylic Acid Group of 2-Anilino-3-nitrobenzoic Acid

Introduction: Unlocking the Synthetic Potential of 2-Anilino-3-nitrobenzoic Acid

2-Anilino-3-nitrobenzoic acid is a highly versatile scaffold in organic synthesis, serving as a critical starting material in the development of pharmaceuticals and functional materials.[1][2] Its unique structure, featuring a carboxylic acid, a secondary amine (anilino group), and an electron-withdrawing nitro group, presents multiple handles for synthetic modification. The derivatization of the carboxylic acid group is a primary and crucial step in harnessing the full potential of this molecule. This transformation is fundamental for several strategic objectives in drug development and materials science, including:

• Modulation of Physicochemical Properties: Converting the polar carboxylic acid to esters or amides allows for precise tuning of properties like lipophilicity, solubility, and metabolic stability, which are critical for bioavailability and drug efficacy.[2][3]

• Bio-conjugation and Linker Chemistry: Activated esters or amides are cornerstone functionalities for covalently linking the molecule to proteins, nanoparticles, or other biomolecules.[4]

• Hierarchical Synthesis: The carboxylic acid can be transformed into a highly reactive intermediate, such as an acyl chloride, paving the way for the construction of more complex molecular architectures, including various heterocyclic systems.[3]

This guide provides an in-depth exploration of the primary strategies for derivatizing the carboxylic acid group of 2-anilino-3-nitrobenzoic acid. We will detail field-proven protocols for esterification, amidation, and acyl chloride formation, emphasizing the rationale behind procedural choices and providing a framework for troubleshooting and optimization.

Physicochemical Properties of the Starting Material

A thorough understanding of the starting material is paramount for successful synthesis.

Property	Value
CAS Number	50641-70-8
Molecular Formula	C₁₃H₁₀N₂O₄
Molecular Weight	258.23 g/mol
Appearance	Yellow to orange or brown crystalline powder
Melting Point	218-222 °C (may vary with purity)

Part 1: Derivatization Strategies and Protocols

The choice of derivatization strategy is dictated by the desired final product and its intended application. The following sections provide detailed protocols for the three most common and effective transformations.

Diagram: Core Derivatization Pathways

Caption: Key derivatization pathways for 2-anilino-3-nitrobenzoic acid.

Esterification: The Fischer-Speier Method

Esterification is a classic and cost-effective method to increase lipophilicity and mask the acidic proton of the carboxyl group. The Fischer-Speier esterification, which utilizes an alcohol in the presence of a strong acid catalyst, is a robust and scalable approach.[5]

Causality and Experimental Rationale: The reaction is an equilibrium process. To drive it towards the ester product, an excess of the alcohol is used as both reactant and solvent. A strong acid catalyst, typically sulfuric acid (H₂SO₄), is essential to protonate the carbonyl oxygen of the carboxylic acid, thereby rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[5] The starting material must be thoroughly dried, as any water present will shift the equilibrium back towards the reactants, reducing the yield.[5]

Protocol: Synthesis of Methyl 2-anilino-3-nitrobenzoate

Materials and Reagents:

• 2-Anilino-3-nitrobenzoic acid

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Deionized Water

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Hexanes

Step-by-Step Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 2-anilino-3-nitrobenzoic acid (1.0 eq) in anhydrous methanol (approx. 10-15 mL per gram of acid).

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (approx. 0.1-0.2 eq) to the suspension. The addition is exothermic and should be done in an ice bath.

• Reflux: Heat the reaction mixture to reflux (approx. 65°C for methanol) and maintain for 4-8 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC), eluting with a mixture like 3:1 Hexanes:Ethyl Acetate. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction completion.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the bulk of the methanol under reduced pressure using a rotary evaporator.

  • Partition the residue between ethyl acetate and deionized water.

  • Carefully neutralize the aqueous layer by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine all organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate in vacuo to yield the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., methanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel.[6]

Amidation: Carbodiimide-Mediated Coupling

Amide bond formation is arguably the most frequent reaction in medicinal chemistry, allowing for the introduction of a vast array of chemical functionalities.[7][8] Direct condensation of a carboxylic acid and an amine is generally unfavorable. Therefore, a coupling agent is required to activate the carboxyl group. The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) is a widely adopted, efficient method that proceeds under mild conditions.[4]

Causality and Experimental Rationale: EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is unstable and prone to hydrolysis. The addition of NHS intercepts this intermediate to form a more stable, amine-reactive NHS ester.[4] This semi-stable ester can be isolated or, more commonly, reacted in situ with a primary or secondary amine to form the desired amide bond with high efficiency. The byproducts of this reaction are water-soluble, simplifying purification.

Protocol: General Procedure for Amide Synthesis

Materials and Reagents:

• 2-Anilino-3-nitrobenzoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Primary or secondary amine of choice (e.g., benzylamine)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (optional, if using an amine salt)

• Hydrochloric Acid (1 M HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

Step-by-Step Procedure:

• Reaction Setup: Dissolve 2-anilino-3-nitrobenzoic acid (1.0 eq) in anhydrous DMF or DCM in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

• Activation: Add NHS (1.1 eq) followed by EDC (1.2 eq) to the solution. Stir the mixture at room temperature for 1-2 hours to allow for the formation of the NHS ester.

• Amine Coupling: In a separate flask, dissolve the desired amine (1.1 eq) in the same solvent. If the amine is provided as a hydrochloride salt, add a non-nucleophilic base like DIPEA (1.5 eq) to liberate the free amine.

• Reaction: Add the amine solution to the activated NHS ester mixture. Let the reaction proceed at room temperature for 12-24 hours. Monitor progress by TLC.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash the organic solution sequentially with 1 M HCl, saturated NaHCO₃, and brine. This sequence removes unreacted amine, residual acid, and water-soluble byproducts.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide by flash column chromatography or recrystallization.

Diagram: EDC/NHS Amidation Workflow

Caption: Workflow for EDC/NHS mediated amidation.

Acyl Chloride Formation

Conversion of the carboxylic acid to an acyl chloride creates a highly electrophilic species that reacts readily with a wide range of nucleophiles (alcohols, amines, thiols) without the need for coupling agents. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[9][10]

Causality and Experimental Rationale: The reaction with thionyl chloride converts the hydroxyl group of the carboxylic acid into a chlorosulfite intermediate, which is an excellent leaving group.[9] A subsequent nucleophilic attack by the chloride ion displaces this group, yielding the acyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which conveniently exit the reaction mixture and help drive the reaction to completion.[10] A catalytic amount of DMF is often added to accelerate the reaction via the formation of a Vilsmeier intermediate.

Protocol: Synthesis of 2-Anilino-3-nitrobenzoyl chloride

Materials and Reagents:

• 2-Anilino-3-nitrobenzoic acid

• Thionyl Chloride (SOCl₂)

• Anhydrous Toluene or Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic)

!! SAFETY NOTE !! Thionyl chloride is corrosive and reacts violently with water to release toxic gases (SO₂ and HCl). This procedure must be performed in a well-ventilated fume hood using appropriate personal protective equipment (gloves, safety glasses, lab coat).

Step-by-Step Procedure:

• Reaction Setup: In a dry flask equipped with a stir bar and reflux condenser (with a gas outlet connected to a trap/scrubber), suspend 2-anilino-3-nitrobenzoic acid (1.0 eq) in an excess of thionyl chloride or in an anhydrous solvent like toluene.

• Catalyst Addition: Add a catalytic amount (1-2 drops) of anhydrous DMF.

• Reaction: Gently heat the mixture to reflux (approx. 80°C) for 1-3 hours. The reaction is often complete when gas evolution ceases.

• Isolation:

  • Cool the mixture to room temperature.

  • Carefully remove the excess thionyl chloride and solvent by distillation, preferably under reduced pressure. Co-evaporation with an anhydrous solvent like toluene can help remove the last traces.

• Use: The resulting crude 2-anilino-3-nitrobenzoyl chloride is a moisture-sensitive, reactive intermediate. It is typically of sufficient purity to be used immediately in the subsequent reaction without further purification.

Part 2: Comparative Summary and Characterization

Comparative Overview of Derivatization Methods

Method	Key Reagents	Solvent	Temp.	Time	Advantages	Disadvantages
Esterification	Alcohol, H₂SO₄ (cat.)	Excess Alcohol	Reflux	4-8 h	Economical, simple work-up.	Equilibrium reaction, requires anhydrous conditions.
Amidation	EDC, NHS, Amine	DMF, DCM	Room Temp.	12-24 h	Mild conditions, high yield, broad substrate scope.[4]	Reagents are more expensive, requires careful work-up.
Acyl Chloride	SOCl₂, DMF (cat.)	Toluene or neat	Reflux	1-3 h	Creates highly reactive intermediate, gaseous byproducts.[10]	Harsh reagent, product is moisture-sensitive.

Characterization of Derivatives

Successful derivatization must be confirmed through rigorous analytical characterization.

• Thin-Layer Chromatography (TLC): Essential for monitoring reaction progress. The derivative (ester or amide) will typically have a higher Rf value (be less polar) than the starting carboxylic acid.[11]

• Infrared (IR) Spectroscopy: Provides definitive evidence of the functional group transformation.

  • Starting Acid: Broad O-H stretch (~2500-3300 cm⁻¹) and a C=O stretch (~1700-1725 cm⁻¹).

  • Ester Derivative: Disappearance of the broad O-H stretch and appearance of a new C=O stretch at a higher frequency (~1735-1750 cm⁻¹).

  • Amide Derivative: Disappearance of the O-H stretch and appearance of a new C=O stretch at a lower frequency (~1630-1690 cm⁻¹) and N-H stretches (for 1°/2° amides) around 3100-3500 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the precise chemical structure. For example, a methyl ester will show a new singlet at ~3.5-4.0 ppm in the ¹H NMR spectrum.

• Mass Spectrometry (MS): Verifies the molecular weight of the synthesized derivative, confirming the addition of the new ester or amide group.

By applying these robust protocols and analytical techniques, researchers can confidently and efficiently synthesize a diverse library of derivatives from 2-anilino-3-nitrobenzoic acid, enabling further exploration in drug discovery and materials science.

References

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• Organic Chemistry Portal (n.d.). Amide synthesis by acylation. [Link]

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• Google Patents (n.d.). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.

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• Google Patents (n.d.). EP0394985A1 - Process for preparing nitro benzoic acid alkyl esters.

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Application Notes and Protocols: Synthesis of Acridone Derivatives Using 3-Nitro-2-(phenylamino)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Acridone Scaffold

Acridone, a heterocyclic alkaloid, forms the structural core of a wide array of natural and synthetic compounds.[1][2] Its tricyclic framework, featuring a nitrogen atom at the 10th position and a carbonyl group at the 9th, is a privileged scaffold in medicinal chemistry.[2] Acridone derivatives have garnered significant attention due to their diverse and potent pharmacological activities, including anticancer, antiviral, antimicrobial, antimalarial, and anti-inflammatory properties.[3] The planar nature of the acridone molecule allows it to intercalate with DNA, a mechanism underlying the cytotoxic activity of many of its derivatives. This guide provides a detailed exploration of a key synthetic pathway to acridone derivatives, commencing from 3-nitro-2-(phenylamino)benzoic acid.

Synthetic Strategy: From N-Phenylanthranilic Acid to the Acridone Core

The construction of the acridone skeleton from 2-(phenylamino)benzoic acid derivatives is a robust and widely employed strategy. This process typically involves two fundamental stages: the synthesis of the N-phenylanthranilic acid intermediate, often via an Ullmann condensation, followed by an intramolecular cyclization to form the tricyclic acridone system.

Part 1: Synthesis of 3-Nitro-2-(phenylamino)benzoic Acid via Ullmann Condensation

The Ullmann condensation is a classic copper-catalyzed reaction for the formation of carbon-nitrogen bonds.[4][5] In this context, it involves the coupling of an o-halobenzoic acid with an aniline derivative.[3][4] Specifically, for the synthesis of 3-nitro-2-(phenylamino)benzoic acid, 2-chloro-3-nitrobenzoic acid is reacted with aniline in the presence of a copper catalyst.

Causality Behind Experimental Choices:

• Catalyst: Copper powder or copper(I) salts are traditionally used.[3][4] The copper facilitates the coupling by forming an organocopper intermediate.[6] Modern protocols may employ soluble copper catalysts with ligands to improve efficiency and lower reaction temperatures.[4]

• Base: A base, such as potassium carbonate, is essential to deprotonate the aniline, increasing its nucleophilicity, and to neutralize the hydrohalic acid byproduct.[3]

• Solvent: High-boiling polar solvents like isoamyl alcohol, N-methylpyrrolidone (NMP), or dimethylformamide (DMF) are typically required to achieve the high temperatures necessary for the reaction to proceed.[4][7]

• Reaction Temperature: Traditional Ullmann condensations often require temperatures exceeding 160°C.[4][7]

Experimental Workflow: Ullmann Condensation

Caption: Workflow for the Ullmann condensation to synthesize 3-nitro-2-(phenylamino)benzoic acid.

Part 2: Intramolecular Cyclization to Form 4-Nitroacridone

The second crucial step is the intramolecular cyclization of the 3-nitro-2-(phenylamino)benzoic acid intermediate. This reaction is an electrophilic aromatic substitution where the carboxylic acid group, activated by a strong acid, acylates the phenyl ring of the aniline moiety.

Causality Behind Experimental Choices:

• Cyclizing Agent: Strong dehydrating acids are required to promote the formation of the acylium ion intermediate. Polyphosphoric acid (PPA) is a widely used and effective reagent for this transformation.[7][8][9][10][11] It acts as both a catalyst and a solvent.[9][12] Concentrated sulfuric acid is another common choice.[2][3]

• Reaction Temperature: Heating is necessary to overcome the activation energy of the cyclization. A temperature of around 100°C is typically sufficient when using PPA.[7][13]

• Reaction Monitoring: The completion of the reaction is often indicated by a distinct color change to yellow, signifying the formation of the conjugated acridone system.[7]

Reaction Mechanism: PPA-Mediated Cyclization

Caption: Proposed mechanism for the PPA-mediated cyclization to form 4-nitroacridone.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-Nitro-2-(phenylamino)benzoic acid

Materials:

• 2-chloro-3-nitrobenzoic acid

• Aniline

• Copper powder

• Anhydrous potassium carbonate

• Isoamyl alcohol

• Concentrated hydrochloric acid

• Sodium hydroxide

• Activated charcoal

• Methanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-chloro-3-nitrobenzoic acid, aniline, and a catalytic amount of copper powder in isoamyl alcohol.

• With stirring, slowly add anhydrous potassium carbonate to the mixture.

• Heat the reaction mixture to reflux at approximately 160°C in an oil bath for 6-8 hours.

• After cooling, remove the isoamyl alcohol via steam distillation.

• Pour the hot aqueous residue into a beaker containing hot water and acidify with concentrated hydrochloric acid to precipitate the crude product.

• Filter the precipitate and wash thoroughly with hot water.

• Dissolve the crude product in a dilute aqueous sodium hydroxide solution.

• Add a small amount of activated charcoal and heat the solution to boiling for 10-15 minutes.

• Filter the hot solution to remove the charcoal.

• Acidify the clear filtrate with concentrated hydrochloric acid to precipitate the purified 3-nitro-2-(phenylamino)benzoic acid.

• Filter the solid, wash with hot water, and recrystallize from aqueous methanol to obtain the final product.

Protocol 2: Synthesis of 4-Nitroacridone

Materials:

• 3-Nitro-2-(phenylamino)benzoic acid

• Polyphosphoric acid (PPA)

• Ammonium hydroxide solution

• Acetic acid

• Deionized water

Procedure:

• Place 3-nitro-2-(phenylamino)benzoic acid into a round-bottom flask.

• Add polyphosphoric acid (typically 10 times the weight of the starting material).

• Thoroughly mix the contents and heat the flask in a water bath at 100°C for 3 hours.[7] The appearance of a yellow color indicates the formation of the acridone product.[7]

• Allow the reaction mixture to cool slightly and then carefully pour it into a large beaker of hot water with vigorous stirring.

• Make the solution alkaline by adding ammonium hydroxide solution.

• Filter the resulting yellow precipitate and wash it with water.

• Recrystallize the crude 4-nitroacridone from acetic acid to yield the purified product.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield	Melting Point (°C)
3-Nitro-2-(phenylamino)benzoic acid	C₁₃H₁₀N₂O₄	258.23	~90%	~190
4-Nitroacridone	C₁₃H₈N₂O₃	240.22	~88%	>300

Yields and melting points are approximate and can vary based on reaction scale and purity.

Applications in Drug Development

The 4-nitroacridone synthesized through this protocol serves as a versatile intermediate for a variety of more complex acridone derivatives. The nitro group can be readily reduced to an amino group, which can then be further functionalized.[3] This allows for the systematic modification of the acridone scaffold to optimize its biological activity and pharmacokinetic properties, a crucial aspect of the drug discovery and development process.

Conclusion

The synthesis of acridone derivatives from 3-nitro-2-(phenylamino)benzoic acid is a well-established and reliable method. The two-step process, involving an Ullmann condensation followed by a PPA-mediated cyclization, provides good yields of the target compounds. Understanding the rationale behind the choice of reagents and reaction conditions is key to successfully implementing these protocols. The resulting acridone derivatives are valuable building blocks for the development of novel therapeutic agents.

References

• Studies Directed towards the Synthesis of the Acridone Family of Natural Products: Total Synthesis of Acronycines and Atalaphyllidines. (n.d.). ACS Publications. Retrieved January 6, 2026, from [Link]

• Kumari, M., et al. (2011). Chemistry of Acridone and its analogues: A review. Journal of Chemical and Pharmaceutical Research, 3(1), 217-230.
• Prasad, V. V. S. R., et al. (2016). Synthesis of nitric oxide donating acridone derivatives as cytotoxic agents in cancer. Der Pharma Chemica, 8(4), 391-398.

• Ullmann condensation. (2023, December 1). In Wikipedia. Retrieved January 6, 2026, from [Link]

• A novel synthesis of acridones via iron(II)-catalyzed intramolecular acylation of N-phenylanthranilic acids. (n.d.). Arkat USA. Retrieved January 6, 2026, from [Link]

• Valderramos, J. A., et al. (2016). Lead Optimization of Second-Generation Acridones as Broad-Spectrum Antimalarials. ACS Medicinal Chemistry Letters, 7(12), 1164-1169.

• Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications. (2025, July 22). Authorea. Retrieved January 6, 2026, from [Link]

• Begum, A., Pasha, S. I., & Fatima, S. S. (2019). Synthesis of Acridone Base Phenolic Compounds for Antibacterial Activity.

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• PPA-mediated C-C bond formation: a synthetic route to substituted indeno[2,1-c]quinolin-6(7H)-ones. (n.d.). National Center for Biotechnology Information. Retrieved January 6, 2026, from [Link]

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• Mendoza, L., et al. (2023). Polyphosphoric Acid in Organic Synthesis.

• Polyphosphoric Acid in Organic Synthesis. (2023, April 8). ResearchGate. Retrieved January 6, 2026, from [Link]

• Mendoza, L., et al. (n.d.). Polyphosphoric Acid in Organic Synthesis. International Journal of Chemistry. Retrieved January 6, 2026, from [Link]

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• Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

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Application Notes &amp; Protocols: A Guide to Developing Kinase Inhibitors from a 2-Anilino-3-Nitrobenzoic Acid Backbone

Abstract

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[1][2] This has made them a major class of therapeutic targets.[3][4] The 2-anilino-3-nitrobenzoic acid scaffold represents a promising starting point for the rational design of novel kinase inhibitors. Its structural motifs are amenable to synthetic modification, allowing for the systematic exploration of structure-activity relationships (SAR) to achieve potency and selectivity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals, detailing the strategic synthesis, biochemical and cellular evaluation, and optimization of kinase inhibitors derived from this privileged backbone. We offer field-proven protocols and explain the causality behind experimental choices to empower robust and efficient inhibitor development campaigns.

Introduction: The Strategic Value of the 2-Anilino-3-Nitrobenzoic Acid Scaffold

The vast majority of small-molecule kinase inhibitors target the ATP-binding site of the enzyme.[5][][7] These are typically classified as Type I inhibitors, which compete directly with ATP by binding to the active conformation of the kinase.[5][8] The 2-anilino-3-nitrobenzoic acid core structure is particularly well-suited for this purpose. The aniline moiety can form key hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket, a critical interaction for potent inhibition. The benzoic acid and nitro groups provide vectors for chemical modification to enhance interactions with other regions of the active site, thereby driving potency and selectivity.

This guide outlines a systematic workflow, from initial library synthesis to lead optimization, providing the technical details necessary to advance a kinase inhibitor discovery program based on this versatile scaffold.

Caption: Figure 1. Overall workflow for kinase inhibitor development.

Synthesis of a Focused Inhibitor Library

The cornerstone of a successful SAR campaign is the efficient synthesis of a diverse yet focused library of compounds. The Ullmann condensation (or Goldberg reaction) is a classic and effective method for the key C-N bond formation in our scaffold.[9][10][11]

Core Scaffold Synthesis via Ullmann Condensation

This reaction couples an aryl halide (2-chloro-3-nitrobenzoic acid) with a substituted aniline. Modern protocols using copper(I) catalysts and ligands allow for milder reaction conditions compared to traditional methods.[9][10]

Caption: Figure 2. General scheme for Ullmann condensation.

Protocol 2.1: Synthesis of 2-(4-methylanilino)-3-nitrobenzoic acid

• Materials:

  • 2-chloro-3-nitrobenzoic acid

  • p-toluidine (4-methylaniline)

  • Copper(I) iodide (CuI)

  • L-proline (as ligand)

  • Potassium carbonate (K₂CO₃)

  • Dimethyl sulfoxide (DMSO)

  • Hydrochloric acid (HCl), 1M

  • Ethyl acetate and Hexanes for purification

• Procedure:

  • To a round-bottom flask, add 2-chloro-3-nitrobenzoic acid (1.0 eq), p-toluidine (1.2 eq), CuI (0.1 eq), L-proline (0.2 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

  • Add anhydrous DMSO.

  • Heat the reaction mixture to 100-120°C and stir for 12-24 hours. Monitor reaction progress by TLC or LC-MS.

  • Rationale: The inert atmosphere prevents oxidation of the Cu(I) catalyst. L-proline acts as a ligand to stabilize the copper catalyst and facilitate the coupling, allowing for lower temperatures than classic Ullmann reactions.

  • After completion, cool the reaction to room temperature and pour it into a beaker of water.

  • Acidify the aqueous mixture with 1M HCl to a pH of ~2-3 to precipitate the product.

  • Rationale: The carboxylic acid is deprotonated by the base (K₂CO₃) during the reaction. Acidification protonates the carboxylate, making the product less water-soluble and causing it to precipitate.

  • Collect the crude solid by vacuum filtration and wash with water.

  • Purify the crude product by recrystallization or column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes).

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Biochemical Screening: Measuring Direct Target Inhibition

The first step in evaluating newly synthesized compounds is to measure their ability to inhibit the target kinase in a purified, cell-free system. This provides a direct measure of target engagement and allows for the determination of inhibitory potency (IC₅₀).

The ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[12][13] It is a universal assay applicable to virtually any kinase.[12][13] The assay is performed in two steps: first, the kinase reaction is stopped and remaining ATP is depleted; second, the ADP is converted back to ATP, which is then used in a luciferase reaction to generate a light signal proportional to kinase activity.[13][14]

Caption: Figure 3. Workflow of the ADP-Glo™ Kinase Assay.

Protocol 3.1: IC₅₀ Determination using the ADP-Glo™ Assay

• Materials:

  • Target Kinase and corresponding substrate peptide.

  • ADP-Glo™ Kinase Assay Kit (Promega).

  • Kinase Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

  • ATP solution (concentration should be near the Kₘ of the kinase, if known).[15]

  • Test compounds serially diluted in DMSO.

  • White, opaque 96-well or 384-well plates.

  • Plate-reading luminometer.

• Procedure:

  • Compound Plating: Prepare serial dilutions of your test compounds (e.g., 11-point, 3-fold dilutions starting from 100 µM) in DMSO. In a multiwell plate, add a small volume (e.g., 1 µL) of each compound dilution. Include DMSO-only wells as a "no inhibitor" (100% activity) control and wells with no kinase as a "background" control.

  • Kinase Reaction:

    • Prepare a master mix containing the kinase in kinase buffer.

    • Add the kinase solution to each well (e.g., 10 µL).

    • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

    • Prepare a second master mix containing the substrate and ATP in kinase buffer.

    • Initiate the reaction by adding the substrate/ATP mix to each well (e.g., 10 µL).

  • Incubation: Incubate the plate at 30°C for 60 minutes. The optimal time may need to be determined empirically to ensure the reaction is in the linear range.

  • ADP Detection (as per manufacturer's protocol): [16]

    • Add ADP-Glo™ Reagent (e.g., 20 µL) to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add Kinase Detection Reagent (e.g., 40 µL) to convert ADP to ATP and generate a luminescent signal.

    • Incubate at room temperature for 30-60 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis:

    • Subtract the background luminescence (no kinase control) from all other readings.

    • Normalize the data by setting the "no inhibitor" control as 100% activity.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Analysis

SAR analysis is the process of correlating the chemical structure of the synthesized compounds with their biological activity.[17] This iterative process guides the design of the next generation of compounds with improved potency and selectivity.[17][18][19]

Table 1: Example SAR Data for 2-Anilino-3-Nitrobenzoic Acid Derivatives Against Kinase X

Compound ID	R¹ (Aniline Substitution)	R² (Benzoic Acid)	Kinase X IC₅₀ (nM)
1a	4-Methyl	-COOH	250
1b	4-Methoxy	-COOH	180
1c	4-Chloro	-COOH	450
1d	3,4-Dimethyl	-COOH	95
2a	4-Methyl	-CONH(CH₂)₂N(CH₃)₂	75

• Initial SAR Insights:

  • Aniline Ring (R¹): Small, electron-donating groups at the 4-position (para) of the aniline ring (e.g., methyl, methoxy) are tolerated and may be slightly beneficial compared to electron-withdrawing groups (e.g., chloro). Combining groups (3,4-dimethyl) further improves potency, suggesting the pocket can accommodate additional bulk.

  • Benzoic Acid (R²): Converting the carboxylic acid to a small, basic amide (Compound 2a ) significantly improves potency. This suggests an additional interaction point, possibly with a negatively charged amino acid residue in the active site.

This analysis suggests that the next round of synthesis should focus on exploring further modifications at the benzoic acid position and probing the steric and electronic limits of the aniline pocket.

Cell-Based Assays: Assessing Efficacy in a Biological Context

While biochemical assays are crucial for measuring direct target inhibition, cell-based assays are necessary to understand how a compound behaves in a more physiologically relevant environment.[1][2][20] These assays can measure target engagement within the cell and the ultimate functional outcome, such as the inhibition of cell proliferation.

Cellular Target Engagement: NanoBRET™ Assay

The NanoBRET™ Target Engagement (TE) assay is a powerful method to quantify compound binding to a specific kinase target in living cells. It uses bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent energy transfer probe (tracer). An inhibitor that enters the cell and binds to the kinase will displace the tracer, leading to a decrease in the BRET signal. This provides a direct measure of target occupancy.

Functional Cellular Assay: Cell Proliferation (MTS/MTT Assay)

For kinases implicated in cancer, a key functional outcome of inhibition is the reduction of tumor cell proliferation.[21] Assays like the MTS or MTT assay measure the metabolic activity of cells, which correlates with the number of viable cells.

Protocol 5.1: Cancer Cell Line Proliferation Assay (MTS)

• Materials:

  • Cancer cell line with a dependency on the target kinase (e.g., A549, HeLa).

  • Appropriate cell culture medium and serum.

  • Test compounds serially diluted in DMSO.

  • CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) reagent.

  • Clear, 96-well cell culture plates.

  • Spectrophotometer (plate reader).

• Procedure:

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

  • Compound Treatment: Add serially diluted compounds to the wells. Include DMSO-only (vehicle) and no-cell (background) controls.

  • Incubation: Return the plate to the incubator for 72 hours.

  • Rationale: A 72-hour incubation allows for multiple cell doubling times, providing a sufficient window to observe anti-proliferative effects.

  • MTS Addition: Add MTS reagent to each well according to the manufacturer's protocol (typically 20 µL per 100 µL of media).

  • Incubation: Incubate for 1-4 hours. During this time, viable cells convert the MTS tetrazolium compound into a colored formazan product.

  • Data Acquisition: Measure the absorbance at 490 nm using a plate reader.

  • Data Analysis:

    • Subtract the background absorbance (no-cell control).

    • Normalize the data, setting the vehicle control as 100% viability.

    • Plot the percent viability versus the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Directions

The 2-anilino-3-nitrobenzoic acid backbone provides a robust and versatile starting point for the development of novel kinase inhibitors. The workflow presented here—combining rational synthesis, high-throughput biochemical screening, iterative SAR analysis, and confirmatory cell-based assays—establishes a comprehensive and self-validating system for advancing a hit-to-lead campaign. Future work should focus on optimizing ADME (absorption, distribution, metabolism, and excretion) properties and evaluating lead compounds in more advanced preclinical models.

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• Immuno-oncology Cell-based Kinase Assay Service. (n.d.). Creative Biolabs. Retrieved January 6, 2026, from [Link]

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• Promega ADP-Glo kinase assay. (n.d.). BMG LABTECH. Retrieved January 6, 2026, from [Link]

• Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One. Retrieved January 6, 2026, from [Link]

• Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. (2020, February 26). Frontiers. Retrieved January 6, 2026, from [Link]

• Aeddula, N. R., & Bardhan, M. (2023). Tyrosine Kinase Inhibitors. StatPearls. Retrieved January 6, 2026, from [Link]

• Brecht, K., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC. Retrieved January 6, 2026, from [Link]

• Ullmann condensation. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Hafenbradl, D., Baumann, M., & Neumann, L. (2011). In Vitro Characterization of Small-Molecule Kinase Inhibitors. Wiley-VCH. Retrieved January 6, 2026, from [Link]

• Martens, S. (2024). In vitro kinase assay. Protocols.io. Retrieved January 6, 2026, from [Link]

• A guide to kinase inhibitors in biotech: From cancer breakthroughs to autoimmune innovations. (2025, May 5). Labiotech.eu. Retrieved January 6, 2026, from [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. (n.d.). PMC. Retrieved January 6, 2026, from [Link]

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• Quantitative Proteomics of Kinase Inhibitor Targets and Mechanisms. (2014, December 4). ACS Publications. Retrieved January 6, 2026, from [Link]

• Synthesis and Structure−Activity Relationships of 6,7-Disubstituted 4-Anilinoquinoline-3-carbonitriles. The Design of an Orally Active, Irreversible Inhibitor of the Tyrosine Kinase Activity of the Epidermal Growth Factor Receptor (EGFR) and the Human Epidermal Growth Factor Receptor-2 (HER-2). (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Structure-activity Relationship Study of 4-(thiazol-5-yl)benzoic Acid Derivatives as Potent Protein Kinase CK2 Inhibitors. (2016, March 1). PubMed. Retrieved January 6, 2026, from [Link]

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• Discovery and structure-activity relationship of oxalylarylaminobenzoic acids as inhibitors of protein tyrosine phosphatase 1B. (n.d.). PubMed. Retrieved January 6, 2026, from [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• Structure-activity relationships for the design of small-molecule inhibitors. (2005, June). PubMed. Retrieved January 6, 2026, from [Link]

• Preparation method of 2-amino-3-nitrobenzoic acid. (n.d.). Google Patents.

• Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. (n.d.). PubMed Central. Retrieved January 6, 2026, from [Link]

• Design, Synthesis, and Evaluation of Indolinones as Triple Angiokinase Inhibitors and the Discovery of a Highly Specific 6-Methoxycarbonyl-Substituted Indolinone (BIBF 1120). (2009, June 12). Journal of Medicinal Chemistry. Retrieved January 6, 2026, from [Link]

• Novel 5-anilinoquinazoline-8-nitro derivatives as inhibitors of VEGFR-2 tyrosine kinase: synthesis, biological evaluation and molecular docking. (n.d.). Organic & Biomolecular Chemistry. Retrieved January 6, 2026, from [Link]

• SEARCH FOR NEW TYROSINE KINASE INHIBITORS AMONG 2-(3-R-1H-1,2,4-TRIAZOL-5-YL)ANILINES AS POTENTIAL ANTITUMOR AGENTS USING MOLECULAR DOCKING. (2023, July 25). Journal of Chemistry and Technologies. Retrieved January 6, 2026, from [Link]

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Application Notes &amp; Protocols: In Vitro Assays for Testing the Biological Activity of 3-Nitro-2-(phenylamino)benzoic Acid Derivatives

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the biological activity of 3-Nitro-2-(phenylamino)benzoic acid derivatives. This class of compounds, structurally related to fenamates, holds significant therapeutic potential, primarily as anti-inflammatory and anti-cancer agents. This document details the scientific rationale and step-by-step protocols for a suite of essential in vitro assays designed to characterize the cytotoxic, anti-proliferative, and anti-inflammatory properties of these novel molecules. The protocols are designed to be self-validating, incorporating critical controls and explaining the causality behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Therapeutic Potential of 3-Nitro-2-(phenylamino)benzoic Acid Derivatives

3-Nitro-2-(phenylamino)benzoic acid is a derivative of N-phenylanthranilic acid, the core scaffold of fenamates, a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] The parent compounds, such as mefenamic acid, exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins.[1][3][4][5] The introduction of a nitro group (NO₂) is a key structural modification. The nitro group can act as both a pharmacophore and a toxicophore, often enhancing biological activity through redox mechanisms and altering the electronic properties of the molecule.[6]

Recent research has expanded the scope of fenamate derivatives beyond inflammation, revealing potent anti-cancer activities.[2][7] These dual activities make their derivatives, including the 3-Nitro-2-(phenylamino)benzoic acid series, compelling candidates for drug discovery programs. The initial assessment of these compounds relies on a robust panel of in vitro assays to establish a foundational understanding of their potency, selectivity, and mechanism of action before proceeding to more complex biological systems.

This guide presents a logical workflow for screening these derivatives, starting with broad cytotoxicity assessment, followed by specific assays to probe anti-inflammatory and apoptotic mechanisms.

Experimental Workflow & Core Assays

A tiered approach is recommended for characterizing the bioactivity of novel 3-Nitro-2-(phenylamino)benzoic acid derivatives. This workflow ensures that resource-intensive mechanistic studies are performed on compounds with demonstrated primary activity.

Caption: Recommended workflow for in vitro testing of novel compounds.

Anti-Cancer Activity Assays

Should primary screening reveal significant cytotoxicity, the following assays can elucidate the underlying anti-cancer mechanism.

Protocol: Cytotoxicity Assessment using MTT Assay

The MTT assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[8][9] Viable cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into insoluble purple formazan crystals. The intensity of the color, measured spectrophotometrically, is directly proportional to the number of living cells.

3.1.1. Materials

• Cancer cell lines (e.g., HeLa, MCF-7, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound stock solution (in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile microplates

• Microplate reader (absorbance at 570 nm)

3.1.2. Step-by-Step Methodology

• Cell Seeding: Harvest exponentially growing cells and perform a cell count. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium and add 100 µL of the diluted compound to each well. Include a vehicle control (e.g., medium with 0.5% DMSO) and an untreated control.[8]

• Incubation: Incubate the plate for a desired exposure time (typically 24, 48, or 72 hours).[11]

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[10]

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. Visually confirm the formation of purple precipitate in the control wells.

• Solubilization: Carefully aspirate the medium. Add 100 µL of DMSO to each well to dissolve the formazan crystals.[8][12]

• Absorbance Measurement: Gently agitate the plate on a shaker for 10-15 minutes to ensure complete solubilization.[8] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.

3.1.3. Data Analysis Calculate the percentage of cell viability relative to the untreated control. Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀).

Parameter	Typical Range	Purpose
Cell Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in logarithmic growth phase.
Compound Concentrations	0.1 - 100 µM (7-point curve)	To generate a dose-response curve for IC₅₀ calculation.
Incubation Time	24, 48, 72 hours	To assess time-dependent effects.
Final MTT Concentration	0.5 mg/mL	Sufficient substrate for enzymatic conversion.
Expected Outcome	IC₅₀ value (µM)	Quantifies the potency of the compound's cytotoxicity.

Protocol: Apoptosis Detection by Annexin V Staining

Apoptosis, or programmed cell death, is a key mechanism for many anti-cancer drugs. An early hallmark of apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[13][14] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to detect apoptotic cells when conjugated to a fluorophore. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells. It is used to differentiate early apoptotic cells (Annexin V positive, PI negative) from late apoptotic or necrotic cells (Annexin V positive, PI positive).[13][15]

3.2.1. Materials

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• 6-well tissue culture plates

• Flow cytometer

3.2.2. Step-by-Step Methodology

• Cell Seeding and Treatment: Seed 1-5 x 10⁵ cells per well in 6-well plates. Allow cells to adhere overnight. Treat cells with the test compound at concentrations around the predetermined IC₅₀ value for a specified time (e.g., 24 hours). Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant from the corresponding well.

• Washing: Wash the collected cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes.[13][14]

• Resuspension: Prepare 1X Binding Buffer by diluting the 10X stock with deionized water. Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[16]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution to the cell suspension. Gently vortex the cells.

• Incubation: Incubate the tubes for 15 minutes at room temperature in the dark.[15][16]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube.[15] Analyze the cells immediately by flow cytometry.

3.2.3. Data Interpretation The flow cytometry data is visualized in a quadrant plot:

• Lower-Left (Annexin V- / PI-): Healthy, viable cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left (Annexin V- / PI+): Necrotic cells (non-apoptotic cell death).

Anti-Inflammatory Activity Assays

The structural similarity of these derivatives to fenamates suggests a strong potential for anti-inflammatory activity. Key mechanisms include the inhibition of COX enzymes and the modulation of inflammatory signaling pathways like NF-κB.

The NF-κB Signaling Pathway in Inflammation

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation.[17][18] In unstimulated cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein called IκB. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), activate the IκB kinase (IKK) complex, which phosphorylates IκB.[7] This phosphorylation marks IκB for ubiquitination and subsequent degradation by the proteasome. The degradation of IκB releases NF-κB, allowing it to translocate to the nucleus where it drives the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[7][19]

Caption: Simplified overview of the canonical NF-κB signaling pathway.

Protocol: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator. Murine macrophage cells (RAW 264.7) are stimulated with LPS to induce the expression of iNOS, leading to high levels of NO production. The amount of NO is measured indirectly by quantifying its stable breakdown product, nitrite (NO₂⁻), in the culture supernatant using the Griess reagent.[20][21]

4.2.1. Materials

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System (containing sulfanilamide and N-(1-naphthyl)ethylenediamine)

• Sodium Nitrite (NaNO₂) standard solution

• 96-well flat-bottom sterile microplates

4.2.2. Step-by-Step Methodology

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/mL and allow them to adhere for 18-24 hours.[22]

• Pre-treatment: Remove the medium and replace it with fresh medium containing various concentrations of the test compound. Incubate for 1 hour.

• Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response.[21][22] Include an unstimulated control (no LPS) and a stimulated control (LPS only).

• Incubation: Incubate the plate for 24 hours at 37°C.[6]

• Nitrite Standard Curve: Prepare a standard curve by making serial dilutions of the NaNO₂ standard (e.g., from 100 µM down to 1.56 µM) in culture medium.

• Griess Reaction: Transfer 50-100 µL of cell-free supernatant from each well to a new 96-well plate.[6][22] Add an equal volume of Griess Reagent to each well.

• Incubation and Measurement: Incubate at room temperature for 10-15 minutes, protected from light. Measure the absorbance at 540 nm.[22]

• Cytotoxicity Check: A concurrent MTT assay should be performed on a parallel plate to ensure that the observed reduction in NO is not due to compound-induced cell death.[22]

4.2.3. Data Analysis Calculate the nitrite concentration in each sample by interpolating from the NaNO₂ standard curve. Determine the percentage of NO inhibition relative to the LPS-only treated group.

Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines a compound's ability to selectively inhibit the two isoforms of the COX enzyme, COX-1 and COX-2. Commercially available screening kits are the most common method for this assessment. These assays typically measure the peroxidase component of COX activity. In the presence of arachidonic acid, the COX enzyme produces Prostaglandin G₂ (PGG₂), which is then reduced to PGH₂. The peroxidase activity of COX converts PGH₂ to other prostaglandins, a reaction that can be monitored colorimetrically or fluorometrically.[12][23]

4.3.1. General Principle (using a Colorimetric Kit)

• Enzyme Preparation: Recombinant human or ovine COX-1 and COX-2 enzymes are used.

• Inhibitor Incubation: The test compound is pre-incubated with either the COX-1 or COX-2 enzyme in a reaction buffer.

• Reaction Initiation: Arachidonic acid (the substrate) is added to start the cyclooxygenase reaction.

• Detection: A colorimetric substrate is added that reacts with the peroxidase component of the enzyme, producing a measurable color change (e.g., oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm).[12]

• Quantification: The rate of color development is measured and compared to a control without the inhibitor.

4.3.2. Data Analysis The IC₅₀ value is calculated for both COX-1 and COX-2. The Selectivity Index (SI) is then determined to quantify the compound's preference for COX-2.

• Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2)

A higher SI value indicates greater selectivity for COX-2, which is a desirable trait for anti-inflammatory drugs as it is associated with a reduced risk of gastrointestinal side effects.[24]

Parameter	Example Data (Celecoxib)	Significance
IC₅₀ (COX-1)	> 10 µM	Concentration to inhibit 50% of COX-1 activity.
IC₅₀ (COX-2)	~0.05 µM	Concentration to inhibit 50% of COX-2 activity.
Selectivity Index	> 200	Ratio indicating strong preference for COX-2 inhibition.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust and validated framework for the initial in vitro characterization of 3-Nitro-2-(phenylamino)benzoic acid derivatives. By systematically assessing cytotoxicity, apoptosis induction, and anti-inflammatory mechanisms, researchers can efficiently identify promising lead compounds. Positive hits from this screening cascade warrant further investigation, including cell cycle analysis, Western blotting to confirm modulation of signaling proteins (e.g., p-IκB, cleaved caspases), and ultimately, validation in preclinical in vivo models of cancer and inflammation. This structured approach ensures a data-driven progression of novel chemical entities from the bench toward potential therapeutic applications.

References

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 6(19), e1953. [Link]

• Liu, T., Zhang, L., Joo, D., & Sun, S. C. (2017). NF-κB signaling in inflammation. Signal transduction and targeted therapy, 2, 17023. [Link]

• Lawrence, T. (2009). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor perspectives in biology, 1(6), a001651. [Link]

• Liu, T., & Pope, R. M. (2017). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in immunology, 8, 679. [Link]

• PUR-FORM Health. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. PUR-FORM. [Link]

• International Journal of Pharmaceutical Research and Applications. (2024). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA. [Link]

• Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Creative Diagnostics. [Link]

• Dobrovolskaia, M. A., & McNeil, S. E. (2013). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. In Characterization of Nanoparticles Intended for Drug Delivery (pp. 131-139). Humana Press. [Link]

• Riss, T. L., Moravec, R. A., Niles, A. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Wikipedia. (2024). Mefenamic acid. Wikipedia. [Link]

• Jayakumari, S., & Anbarasu, K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace. [Link]

• Martínez-Vázquez, M., et al. (2016). 3.5. Measurement of LPS-Induced Nitric Oxide (NO) Production and Cell Viability. Molecules, 21(10), 1306. [Link]

• Lee, J. Y., et al. (2012). Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts. Journal of the Korean Society for Applied Biological Chemistry, 55, 621-627. [Link]

• Walker, M. C. (2010). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Methods in molecular biology (Clifton, N.J.), 644, 123–134. [Link]

• R Discovery. (n.d.). What are the mechanisms of action at the molecular and cellular levels for Mefenamic Acid in therapy? R Discovery. [Link]

• Drugs.com. (2025). Mefenamic Acid: Package Insert / Prescribing Info / MOA. Drugs.com. [Link]

• Al-Sha'er, M. A., et al. (2013). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 10(1), 75-80. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Mefenamic Acid? Patsnap Synapse. [Link]

• Su, J., et al. (2015). Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. Marine drugs, 13(10), 6248–6257. [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

• Cirrincione, G., et al. (2025). The Chemistry and Bioactivity of Mefenamic Acid Derivatives: A Review of Recent Advances. Archiv der Pharmazie, e2400511. [Link]

• Sharon, C. V., et al. (2017). COX 2 Inhibitory effect of Morinda citrifolia leaf extract- an In-Vitro study. Journal of Advanced Pharmacy Education & Research, 7(4), 469-471. [Link]

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Technical Notes & Optimization

Troubleshooting low yield in 3-Nitro-2-(phenylamino)benzoic acid Ullmann condensation

Welcome to the technical support center for the Ullmann condensation synthesis of 3-Nitro-2-(phenylamino)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance, answers to frequently asked questions, and detailed protocols to optimize your reaction outcomes.

Introduction

The Ullmann condensation is a cornerstone of C-N bond formation in organic synthesis, enabling the coupling of aryl halides with amines.[1] The synthesis of 3-Nitro-2-(phenylamino)benzoic acid, a key intermediate for various pharmaceuticals, often relies on this reaction. However, the traditional Ullmann reaction is notorious for requiring harsh conditions, such as high temperatures and stoichiometric amounts of copper, which can lead to variable yields and side reactions.[1][2] Modern advancements, including the use of ligands and optimized reaction conditions, have significantly improved the efficiency of this transformation.[3][4] This guide will help you navigate the complexities of this reaction to achieve consistently high yields.

Troubleshooting Guide: Low Yield in 3-Nitro-2-(phenylamino)benzoic acid Synthesis

This section addresses the most common challenge in this synthesis: low product yield. The following question-and-answer format is designed to help you diagnose and resolve the specific issues you may be encountering in your experiment.

Question: My reaction is resulting in a low yield or has failed completely. What are the most likely causes and how can I fix them?

Answer: Low or no yield in the Ullmann condensation of 2-chloro-3-nitrobenzoic acid with aniline can be attributed to several factors. Systematically addressing each potential issue is the most effective way to troubleshoot the reaction.

Catalyst Inactivity or Inefficiency

• The Problem: The copper catalyst is the heart of the Ullmann reaction.[5] Its activity can be compromised by oxidation (e.g., Cu(I) to Cu(II)) or by using a form of copper with low surface area.[6][7] While various copper sources can be used, including Cu(0), Cu(I), and Cu(II) salts, Cu(I) is often considered the active catalytic species.[4]

• The Solution:

  • Use a fresh, high-purity copper(I) source , such as copper(I) iodide (CuI) or copper(I) bromide (CuBr). If you suspect your current catalyst is old or has been exposed to air, it is best to use a new batch.

  • Activate your copper catalyst. For reactions using copper powder, activation can be achieved by washing with a dilute acid to remove surface oxides, followed by rinsing with water and a solvent like acetone or ether before drying under vacuum.[8] Another method involves the in situ reduction of copper sulfate with zinc metal in hot water.[1]

  • Consider a different copper source. While copper powder and Cu(I) salts are common, copper(II) salts can also be effective in some cases.[1]

Sub-Optimal Reaction Conditions

• The Problem: Traditional Ullmann condensations are known for requiring high temperatures, often exceeding 150-210°C.[1][7] Insufficient temperature can lead to a sluggish or stalled reaction. Conversely, excessively high temperatures can cause decomposition of starting materials or the desired product. The choice of solvent and base are also critical.

• The Solution:

  • Optimize the reaction temperature. A typical starting point for this reaction is in the range of 140-180°C. If the reaction is not proceeding, a modest increase in temperature may be beneficial. However, monitor the reaction for signs of decomposition (e.g., darkening of the reaction mixture).

  • Select an appropriate solvent. High-boiling polar aprotic solvents are generally preferred for Ullmann reactions.[1] Common choices include dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), dimethyl sulfoxide (DMSO), or nitrobenzene.[1][8][9] Ensure the solvent is anhydrous, as water can lead to unwanted side reactions, such as the hydrolysis of the starting 2-chlorobenzoic acid derivative.[6][10]

  • Choose the right base. A base is required to neutralize the HX formed during the reaction and to facilitate the formation of the copper-amide intermediate.[1][11] Potassium carbonate (K2CO3) is a commonly used and effective base for this transformation.[12][13] Other bases like potassium phosphate (K3PO4) can also be effective.[14] The amount of base is also important; typically 1.5 to 2.5 equivalents are used.

Presence of Impurities or Inhibitors

• The Problem: The presence of water or oxygen can significantly hinder the reaction. Water can lead to hydrolysis of the starting material, while oxygen can deactivate the copper catalyst through oxidation.[6] Purity of the starting materials is also crucial.

• The Solution:

  • Ensure anhydrous conditions. Use anhydrous solvents and dry all glassware thoroughly before use. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended to exclude both moisture and oxygen.[6]

  • Purify your starting materials. Ensure that the 2-chloro-3-nitrobenzoic acid and aniline are of high purity. Impurities can interfere with the catalytic cycle.

Lack of a Suitable Ligand

• The Problem: While traditional Ullmann reactions were often performed without ligands, modern protocols frequently employ them to improve reaction rates, lower the required temperature, and increase yields.[1][15][16] Ligands can stabilize the copper catalyst and facilitate the key steps of the catalytic cycle.[16]

• The Solution:

  • Introduce a ligand. For C-N bond formation, N,N- or N,O-chelating ligands are often effective.[15][16] Common examples include 1,10-phenanthroline, L-proline, and N,N-dimethylglycine.[1][15][16] A screening of different ligands may be necessary to find the optimal one for your specific reaction.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low yield in the Ullmann condensation.

Frequently Asked Questions (FAQs)

Q1: What is the role of the copper catalyst in the Ullmann condensation?

The copper catalyst is essential for facilitating the coupling of the aryl halide and the amine.[5] The exact mechanism has been a subject of extensive study, but it is generally accepted that the reaction involves the formation of an organocopper intermediate.[17] The catalytic cycle is thought to involve the coordination of the amine to the copper center, followed by reaction with the aryl halide, and subsequent reductive elimination to form the C-N bond and regenerate the active copper species.[1]

Q2: Can I use an aryl bromide or iodide instead of an aryl chloride?

Yes, and in many cases, aryl bromides and iodides are more reactive than aryl chlorides in Ullmann-type reactions.[1] The reactivity generally follows the trend I > Br > Cl. If you are struggling with the reactivity of 2-chloro-3-nitrobenzoic acid, switching to the corresponding 2-bromo or 2-iodo derivative could lead to a higher yield or allow for milder reaction conditions.

Q3: My reaction is producing a significant amount of a dehalogenated byproduct. How can I minimize this?

Dehalogenation, where the aryl halide is reduced to the corresponding arene, is a known side reaction in Ullmann condensations.[6] This can be more prevalent when the desired coupling reaction is slow. To minimize dehalogenation:

• Ensure strictly anhydrous conditions. Trace water can be a source of protons for the reduction.[6]

• Optimize the reaction rate. By increasing the rate of the desired C-N coupling (e.g., by increasing the temperature or adding a ligand), you can outcompete the dehalogenation side reaction.

Q4: How should I purify the final product, 3-Nitro-2-(phenylamino)benzoic acid?

The workup and purification procedure is crucial for obtaining a pure product. A typical procedure involves:

• Cooling the reaction mixture and pouring it into a large volume of water or ice.[13]

• Filtering the mixture to remove the copper catalyst and any insoluble byproducts.

• Acidifying the filtrate with a mineral acid, such as hydrochloric acid (HCl), to a pH of around 2-4.[13][18] This will precipitate the product.

• Collecting the crude product by filtration.

• Recrystallization from a suitable solvent system, such as ethanol/water, is often necessary to achieve high purity.[19]

Experimental Protocol: Synthesis of 3-Nitro-2-(phenylamino)benzoic acid

This protocol provides a starting point for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• 2-Chloro-3-nitrobenzoic acid

• Aniline

• Potassium carbonate (K2CO3), anhydrous

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline (optional ligand)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Hydrochloric acid (HCl), concentrated

• Ethanol

• Deionized water

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add 2-chloro-3-nitrobenzoic acid (1.0 eq), aniline (1.2 eq), potassium carbonate (2.0 eq), copper(I) iodide (0.1 eq), and 1,10-phenanthroline (0.1 eq, if used).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous NMP to the flask via a syringe. The amount of solvent should be sufficient to create a stirrable slurry.

• Reaction: Heat the reaction mixture to 150-160°C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete (typically after several hours), cool the mixture to room temperature. Pour the reaction mixture into a beaker containing a large volume of ice water.

• Filtration: Filter the aqueous mixture through a pad of celite to remove the copper catalyst and other insoluble materials.

• Precipitation: Transfer the filtrate to a clean beaker and slowly add concentrated HCl with stirring until the pH reaches approximately 2-3. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash it with cold water.

• Purification: Recrystallize the crude product from an ethanol/water mixture to obtain pure 3-Nitro-2-(phenylamino)benzoic acid.

• Drying: Dry the purified product in a vacuum oven.

Key Reaction Parameters and Their Impact on Yield

Parameter	Recommended Range	Potential Impact of Deviation
Temperature	140 - 180°C	Too Low: Slow or incomplete reaction. Too High: Decomposition of starting materials or product.
Catalyst Loading	5 - 20 mol%	Too Low: Inefficient catalysis. Too High: Increased cost and potential for side reactions.
Base	1.5 - 2.5 eq K2CO3 or K3PO4	Too Little: Incomplete reaction due to insufficient neutralization of HX. Too Much: Can promote side reactions like hydrolysis.
Solvent	Anhydrous DMF, NMP, DMSO	Non-polar solvent: Poor solubility and reaction rate. Protic solvent: Can interfere with the reaction.
Atmosphere	Inert (N2 or Ar)	Presence of O2: Catalyst deactivation. Presence of H2O: Hydrolysis of starting material.

References

• Wikipedia. Ullmann condensation. [Link]

• Slideshare. Ullmann reaction. [Link]

• SynArchive. Ullmann Condensation. [Link]

• Semantic Scholar. Synthesis and biological activity of N-phenylanthranilic acid derivatives. [Link]

• Mapping Ignorance. The role of copper in the Ullmann reaction. [Link]

• ResearchGate. Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. [Link]

• Taylor & Francis Online. Synthesis of N-Phenylanthranilic Acids Using Water as Solvent. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Mechanism of the Ullmann condensation reaction. Part III. Role of the copper catalyst. [Link]

• MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

• PMC - NIH. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. [Link]

• PMC - NIH. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. [Link]

• ACS Catalysis. Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. [Link]

• Wiley Online Library. CHAPTER 1: Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. [Link]

• Online Organic Chemistry Tutor. Ullmann Reaction. [Link]

• OperaChem. Ullmann coupling-An overview. [Link]

• ResearchGate. Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. [Link]

• ResearchGate. Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | Request PDF. [Link]

• The Journal of Organic Chemistry - ACS Publications. Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. [Link]

• ACS Publications. Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction. [Link]

• Google Patents.

• ResearchGate. Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. [Link]

• Reddit. Troubleshooting Ullmann Couplint : r/Chempros. [Link]

• Sci-Hub. Design and Synthesis of Some New N-Phenylanthranilic Acids from Highly Sterically Hindered Anilines. [Link]

• Canadian Science Publishing. Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). [Link]

• Wikipedia. Ullmann reaction. [Link]

• Google Patents.
• Google Patents. Process for recovering 3-nitrobenzoic acid.

• ResearchGate. Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• European Patent Office. Method for the purification of benzoic acid. [Link]

• Google Patents.

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Optimizing reaction conditions for the synthesis of 2-anilino-3-nitrobenzoic acid

Here is the technical support center for the synthesis of 2-anilino-3-nitrobenzoic acid.

Welcome to the technical support resource for the synthesis of 2-anilino-3-nitrobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols. As Senior Application Scientists, our goal is to combine established chemical principles with practical, field-tested insights to help you optimize your reaction conditions and achieve reliable results.

Section 1: Synthesis Overview and Reaction Mechanism

The synthesis of 2-anilino-3-nitrobenzoic acid is most commonly achieved via a copper-catalyzed N-arylation reaction known as the Goldberg reaction, which is a variant of the Ullmann condensation.[1] This reaction forms a carbon-nitrogen bond between an aryl halide (2-chloro-3-nitrobenzoic acid) and an amine (aniline).

The reaction is typically performed at high temperatures in a polar, high-boiling solvent and requires a base to neutralize the hydrogen halide formed during the reaction. The presence of an electron-withdrawing group (the nitro group, -NO₂) on the aryl halide activates the substrate towards nucleophilic attack, facilitating the reaction.[1]

Core Reaction:

Reaction Mechanism:

The precise mechanism of the Ullmann-type reaction has been a subject of extensive study. The generally accepted pathway involves the formation of an active copper(I) species. This species undergoes oxidative addition with the aryl halide. The resulting complex then coordinates with the amine, and subsequent reductive elimination yields the desired N-aryl product and regenerates the copper(I) catalyst.

Caption: Fig 1: Proposed Catalytic Cycle for Goldberg Reaction

Section 2: Troubleshooting Guide (Question & Answer Format)

This section addresses specific issues you may encounter during the synthesis.

Issue 1: Low or No Product Yield

• Question: My reaction has resulted in a very low yield, or I have only recovered my starting material. What are the common causes and how can I improve the outcome?

• Answer: Low yield is the most common challenge in Ullmann-type reactions. It can stem from several factors. A systematic approach is key to identifying the root cause.

  Potential Cause	Scientific Rationale & Recommended Solution
  Inactive Catalyst	The copper catalyst is the heart of the reaction. Copper(I) is the active catalytic species. If using copper powder, it can have an inactive oxide layer. Solution: Activate copper powder by washing with dilute HCl or iodine/acetone to remove the oxide layer. Alternatively, use a reliable copper(I) salt like copper(I) iodide (CuI) or copper(I) oxide (Cu₂O), which often give more reproducible results.
  Insufficient Temperature	Ullmann condensations are notorious for requiring high activation energy.[1] Traditional protocols often demand temperatures well in excess of 150°C, and sometimes over 200°C. Solution: Ensure your reaction is heated to the appropriate temperature. Use a high-boiling point solvent like N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or nitrobenzene.[1] Monitor the internal reaction temperature, not just the heating mantle setting.
  Poor Quality Reagents	Impurities in starting materials or the presence of water can inhibit the reaction. Moisture can deactivate the catalyst and interfere with the base. Solution: Use freshly distilled aniline and ensure your 2-chloro-3-nitrobenzoic acid is pure. Use anhydrous solvents, especially if the reaction is sensitive to moisture.
  Suboptimal Base	The base is crucial for neutralizing the HCl generated. If the acid is not neutralized, it can protonate the aniline, rendering it non-nucleophilic. An inappropriate base can also lead to saponification or other side reactions. Solution: Anhydrous potassium carbonate (K₂CO₃) is a standard and effective choice. Other bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can also be effective, sometimes at lower temperatures. Avoid strong, soluble bases like NaOH or KOH if possible, as they can promote hydrolysis of the ester or other functional groups.
  Incomplete Reaction Time	These reactions can be slow. Stopping the reaction prematurely will naturally lead to low conversion. Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[2] Follow the disappearance of the starting aryl halide. If the reaction stalls, consider a modest increase in temperature.

Caption: Fig 2: Troubleshooting Workflow for Low Yield

Issue 2: Formation of Side Products

• Question: My TLC plate or NMR spectrum shows significant impurities. What are the likely side products and how can I minimize them?

• Answer: Side product formation is common in high-temperature reactions. Identifying the impurity can help diagnose the problem.

  Potential Side Product	Formation Mechanism & Mitigation Strategy
  Biaryl Compound (from self-coupling)	This arises from the "classic" Ullmann coupling, where two molecules of the aryl halide react with each other.[3][4] This consumes your starting material. Mitigation: Use a slight excess of the aniline (e.g., 1.2-1.5 equivalents) to favor the desired C-N coupling over the C-C self-coupling. Modern ligands can also improve selectivity.
  Phenol Product (from hydrolysis)	If there is residual water in the reaction, the 2-chloro-3-nitrobenzoic acid can be hydrolyzed to 2-hydroxy-3-nitrobenzoic acid, especially at high temperatures with a strong base. Mitigation: Ensure all reagents and solvents are anhydrous. Use a non-nucleophilic base like K₂CO₃ instead of hydroxide-based ones.
  Decarboxylation/Degradation Products	The harsh reaction conditions can lead to the decomposition of the starting material or product, often resulting in a complex mixture or tar-like residue. Mitigation: Carefully control the reaction temperature; do not overheat. Modern protocols using specific ligands (e.g., 1,10-phenanthroline, certain amino acids) can significantly lower the required reaction temperature, thereby minimizing thermal degradation.[5]

Issue 3: Difficulties in Product Isolation and Purification

• Question: I am struggling to isolate a pure product from the reaction mixture. What is the best workup and purification procedure?

• Answer: A proper workup is critical for isolating your acidic product.

  • Workup Procedure:

    • After cooling, the reaction mixture (often in DMF or NMP) should be diluted with water.

    • Filter off the copper catalyst and any insoluble materials.

    • Carefully acidify the filtrate with a strong acid like 1M HCl. The desired product, 2-anilino-3-nitrobenzoic acid, is an acid and will be deprotonated (soluble) in the basic reaction mixture. Upon acidification, it will become protonated and precipitate out of the aqueous solution.

    • Optimization Tip: Acidify slowly while monitoring the pH. The optimal pH for precipitation is typically around 2-3.[2][6] Adding acid too quickly can trap impurities in the precipitate.

  • Purification by Recrystallization:

    • The crude, filtered solid can be purified by recrystallization.

    • Solvent Selection: Ethanol or an ethanol/water mixture is a good starting point. The goal is to find a solvent (or solvent system) in which the product is sparingly soluble at room temperature but highly soluble when hot.

    • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot-filter it. Allow the solution to cool slowly to form pure crystals, then cool further in an ice bath to maximize recovery. Filter the purified crystals and wash with a small amount of cold solvent.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the optimal ratio of reactants?

  • A1: A good starting point is to use a slight excess of aniline (1.2-1.5 equivalents) relative to the 2-chloro-3-nitrobenzoic acid (1.0 equivalent). The base (e.g., K₂CO₃) should be in excess (2.0-2.5 equivalents) to effectively neutralize the acid produced and maintain basic conditions. The copper catalyst is typically used in catalytic amounts (5-20 mol%).

• Q2: Can I use 2-bromo- or 2-iodo-3-nitrobenzoic acid instead of the chloro- derivative?

  • A2: Yes. The reactivity of aryl halides in Ullmann reactions generally follows the trend I > Br > Cl.[1] Using the bromo or iodo analogue would likely allow the reaction to proceed at a lower temperature or with a shorter reaction time. However, these starting materials are often more expensive.

• Q3: What is the role of ligands in modern Ullmann reactions?

  • A3: While traditional Ullmann reactions are often ligand-free, modern methods frequently employ ligands such as diamines (e.g., 1,10-phenanthroline), amino acids (e.g., L-proline), or β-diketones.[5] These ligands coordinate to the copper center, increasing its solubility and reactivity. This allows the reaction to proceed under much milder conditions (sometimes as low as 80-100°C), which improves functional group tolerance and reduces side product formation.[5]

• Q4: My final product is discolored (brown or dark yellow). What causes this?

  • A4: A dark color often indicates the presence of impurities, which could be residual copper catalyst or organic byproducts from thermal degradation.[2] If recrystallization alone is insufficient, try treating the hot solution with activated charcoal during the recrystallization process to adsorb colored impurities. Ensure all copper salts are removed during the initial workup filtration.

Section 4: Detailed Experimental Protocol

This protocol is a representative example. Optimization may be required.

Synthesis of 2-Anilino-3-nitrobenzoic acid via Goldberg Reaction

Reagents & Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
2-Chloro-3-nitrobenzoic acid	201.56	10.0 g	49.6 mmol	1.0
Aniline	93.13	5.5 g (5.4 mL)	59.5 mmol	1.2
Anhydrous K₂CO₃	138.21	17.1 g	124 mmol	2.5
Copper(I) Iodide (CuI)	190.45	0.95 g	5.0 mmol	0.1
N,N-Dimethylformamide (DMF)	-	100 mL	-	-
1M Hydrochloric Acid	-	~150 mL	-	-
Ethanol (for recrystallization)	-	As needed	-	-

Procedure:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add 2-chloro-3-nitrobenzoic acid (10.0 g), anhydrous potassium carbonate (17.1 g), and copper(I) iodide (0.95 g).

• Addition of Reagents: Add N,N-dimethylformamide (100 mL) followed by aniline (5.4 mL).

• Reaction: Begin stirring and flush the system with nitrogen. Heat the reaction mixture to 150-160°C (internal temperature) using an oil bath. Maintain this temperature for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase), observing the disappearance of the 2-chloro-3-nitrobenzoic acid spot.

• Workup:

  • Allow the mixture to cool to room temperature.

  • Pour the dark reaction mixture into 400 mL of deionized water.

  • Stir for 15 minutes, then filter through a pad of Celite to remove the insoluble copper salts and excess K₂CO₃. Wash the filter cake with a small amount of water.

  • Transfer the filtrate to a large beaker and cool in an ice bath.

  • Slowly add 1M HCl with stirring until the pH of the solution is ~2. A yellow precipitate should form.

  • Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Isolation: Collect the crude product by vacuum filtration. Wash the solid with cold deionized water (2 x 50 mL) to remove any remaining salts.

• Purification:

  • Transfer the crude solid to a beaker and add ethanol. Heat the mixture to boiling while stirring to dissolve the solid. If necessary, add a small amount of water dropwise to aid dissolution. Use the minimum amount of hot solvent required.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to induce crystallization.

  • Collect the purified yellow crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

References

• Wikipedia. (2023). Ullmann condensation. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid.

• BYJU'S. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Wikipedia. (2023). Ullmann reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.

• PubMed Central. (n.d.). Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Retrieved from [Link]

• Google Patents. (n.d.). US2815373A - Preparation of para-nitrobenzoic acid.
• Google Patents. (n.d.). US3468941A - Production of 2-amino-3-nitrobenzoic acid.

• ResearchGate. (2012). 2-Amino-3-nitrobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN105130820A - New 2-methyl-3-nitrobenzoic acid preparation method.

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• 5. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Amino-3-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Common side reactions in the synthesis of 3-Nitro-2-(phenylamino)benzoic acid

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Nitro-2-(phenylamino)benzoic acid. As a crucial intermediate in the synthesis of various pharmaceuticals, ensuring a high-purity, high-yield product is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide: Common Side Reactions & Purification Challenges

The synthesis of 3-Nitro-2-(phenylamino)benzoic acid, typically achieved via an Ullmann condensation (also known as the Goldberg reaction), is a robust transformation. However, like any chemical process, it is not without its potential pitfalls. This section addresses specific issues you may encounter during your experiments.

Q1: My reaction yield is significantly lower than expected. What are the likely causes and how can I improve it?

Low yields in the Ullmann condensation of a 2-halo-3-nitrobenzoic acid with aniline can stem from several factors. The traditional conditions for this reaction are often harsh, requiring high temperatures, which can lead to product degradation or side reactions.[1]

Possible Causes & Solutions:

• Incomplete Reaction: The Ullmann condensation can be slow. Ensure you are monitoring the reaction to completion using an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature.

• Catalyst Deactivation: The copper catalyst is crucial for this transformation. The quality and activation of the copper source can significantly impact the reaction rate and overall yield. If you are using copper powder, consider activating it in situ or using a more soluble and reactive copper(I) salt, such as CuI.[1]

• Suboptimal Reaction Conditions: The choice of solvent and base is critical. High-boiling polar aprotic solvents like DMF, NMP, or nitrobenzene are typically used.[1] The base, often a carbonate like potassium carbonate, is necessary to neutralize the HX formed during the reaction. Ensure your reagents are anhydrous, as water can interfere with the reaction.

• Product Degradation: As we will discuss in more detail, thermal decomposition and decarboxylation can be significant side reactions at elevated temperatures.[2] If you suspect product degradation, it may be beneficial to explore milder reaction conditions, perhaps by using a more reactive aryl halide (e.g., an iodide instead of a chloride) or by employing a ligand to accelerate the copper-catalyzed coupling at a lower temperature.[3]

Q2: I've isolated my product, but it's a dark, discolored solid. What are these colored impurities and how can I remove them?

The presence of color in your crude product is a common observation and often indicates the formation of highly conjugated byproducts.

Likely Impurities & Purification Strategies:

• Phenazine Formation: A potential side reaction, especially with ortho-nitroaniline derivatives, is the formation of phenazines or related heterocyclic compounds.[4] These are typically highly colored compounds. While the direct formation from your specific starting materials is a possibility, it is a known transformation for similar structures.

• Oxidation Products: The reaction conditions, particularly at high temperatures and in the presence of air, can lead to the formation of colored oxidation byproducts.

• Copper Contamination: Residual copper salts from the catalyst can impart a greenish or bluish tint to the product.

Purification Protocol: Recrystallization

Recrystallization is often the most effective method for removing these types of impurities.

• Solvent Selection: Choose a solvent system in which your desired product, 3-Nitro-2-(phenylamino)benzoic acid, is sparingly soluble at room temperature but highly soluble at elevated temperatures. A mixed solvent system, such as ethanol/water or acetic acid/water, is often effective.

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Decolorization: If the solution is still colored, you can add a small amount of activated charcoal and heat for a short period. The charcoal will adsorb many of the colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove the activated charcoal and any other insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

Q3: My purified product shows multiple spots on TLC or multiple peaks in HPLC analysis. What are the potential byproducts?

Beyond colored impurities, several other side products can form during the synthesis of 3-Nitro-2-(phenylamino)benzoic acid.

Potential Byproducts:

• Unreacted Starting Materials: Incomplete reactions will result in the presence of the starting 2-halo-3-nitrobenzoic acid and aniline.

• Decarboxylation Product: At the high temperatures often employed in Ullmann condensations, the carboxylic acid group can be lost, leading to the formation of 2-nitro-N-phenylaniline.[2][5] The thermal decomposition of benzoic acid derivatives is a well-documented phenomenon.[6]

• Hydrolysis of Starting Material: If water is present in the reaction mixture, the starting 2-halo-3-nitrobenzoic acid can hydrolyze to 2-hydroxy-3-nitrobenzoic acid.

• Homocoupling of the Aryl Halide: The starting 2-halo-3-nitrobenzoic acid can undergo a self-coupling reaction to form a biphenyl derivative. This is a classic Ullmann reaction side product.[3]

Troubleshooting Workflow for Impurity Identification

Caption: A workflow for identifying common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Ullmann condensation for this synthesis?

The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution. The generally accepted mechanism involves the following key steps:

• Formation of a Copper(I) Amide: The aniline starting material reacts with a copper(I) species (often generated in situ) to form a copper(I) anilide.

• Oxidative Addition: The aryl halide (2-halo-3-nitrobenzoic acid) undergoes oxidative addition to the copper(I) anilide, forming a copper(III) intermediate.

• Reductive Elimination: The copper(III) intermediate undergoes reductive elimination to form the desired C-N bond of 3-Nitro-2-(phenylamino)benzoic acid and regenerate a copper(I) species, which can re-enter the catalytic cycle.

The electron-withdrawing nitro group on the aryl halide activates it towards nucleophilic attack, facilitating the reaction.[1]

Simplified Catalytic Cycle

Caption: A simplified catalytic cycle for the Ullmann condensation.

Q2: How can I effectively monitor the progress of my reaction?

Thin Layer Chromatography (TLC) is a rapid and convenient method for monitoring the reaction.

TLC Protocol:

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) with a small amount of acetic acid (e.g., 1%) to ensure the carboxylic acid is protonated and gives a well-defined spot.

• Visualization: UV light at 254 nm. The starting materials and product are all UV active.

• Procedure: Spot the aniline, the 2-halo-3-nitrobenzoic acid, and the reaction mixture on the same plate. As the reaction progresses, you should see the spots corresponding to the starting materials diminish and a new, typically lower Rf spot for the product appear and intensify.

Q3: What are the key safety considerations when performing this synthesis?

• Reagents: Aniline is toxic and readily absorbed through the skin. The 2-halo-3-nitrobenzoic acid and the final product are irritants. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: The high-boiling solvents used in this reaction (DMF, NMP, nitrobenzene) have their own specific hazards. Work in a well-ventilated fume hood.

• High Temperatures: The reaction is often run at high temperatures. Use appropriate heating equipment (e.g., a heating mantle with a temperature controller) and take care to avoid thermal burns.

• Thermal Decomposition: Nitroaromatic compounds can decompose exothermically at high temperatures.[2] While 3-Nitro-2-(phenylamino)benzoic acid is generally stable under typical reaction conditions, it is good practice to be aware of the potential for thermal runaway, especially on a large scale.

Quantitative Data Summary

The following table provides a summary of typical reaction parameters and expected outcomes. These values are illustrative and may vary depending on the specific reaction scale and conditions.

Parameter	Typical Value	Notes
Starting Materials	2-chloro-3-nitrobenzoic acid, Aniline	2-bromo or 2-iodo analogs can also be used and may be more reactive.[1]
Catalyst	Copper(I) iodide (CuI) or Copper powder	5-10 mol% is a common catalyst loading.
Base	Potassium carbonate (K₂CO₃)	Typically 2-3 equivalents are used.
Solvent	N,N-Dimethylformamide (DMF)	Other high-boiling polar aprotic solvents can be used.
Temperature	120-160 °C	Higher temperatures may be required for less reactive aryl halides.
Reaction Time	12-24 hours	Monitor by TLC or HPLC for completion.
Typical Yield (Crude)	70-85%	Yields can be lower due to side reactions and purification losses.
Melting Point (Purified)	~182-185 °C	A sharp melting point is an indicator of high purity.

References

• Wikipedia. (n.d.). Phenazine. Retrieved from [Link]

• Kowalska, M., & Szala, M. (2018). Different Thermal Decomposition Process of Lanthanide Complexes with N-Phenylanthranilic Acid in Air and Nitrogen Atmosphere. Chemical Papers, 72(8), 1937-1945.

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Koprowska, K., & Brzyska, W. (2011). Different thermal decomposition process of lanthanide complexes with N-phenylanthranilic acid in air and nitrogen atmosphere. Journal of Thermal Analysis and Calorimetry, 105(3), 969-976.
• Koprowska, K., & Brzyska, W. (2012). Preparation, spectral properties and thermal decomposition of new ternary complexes of La(III), Ce(III), Pr(III) and Nd(III) ions with N-phenylanthranilic acid 1.1 and 1,10-phenanthroline. Journal of Thermal Analysis and Calorimetry, 109(2), 735-743.
• Clark, J. H., & Macquarrie, D. J. (Eds.). (2002). Handbook of green chemistry and technology. Blackwell Science.
• Wolf, C., Liu, S., & Mei, X. (2006). Regioselective Copper-catalyzed C-N and C-S Bond Formation using Amines, Thiols and Halobenzoic Acids. Organic letters, 8(19), 4175–4178.
• D'yakonov, V. A., Kovyazin, P. V., & Dzhemilev, U. M. (2014). Decarboxylative cross‐coupling reaction of 2‐nitrobenzoic acid. Russian Chemical Bulletin, 63(10), 2268-2270.
• Blay, G., et al. (2011). The structural biology of phenazine biosynthesis. FEBS Journal, 278(18), 3299-3310.
• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective copper-catalyzed amination of bromobenzoic acids using aliphatic and aromatic amines. The Journal of organic chemistry, 71(8), 3270–3273.
• Pieters, L., & Vlietinck, A. J. (1989). Metabolism and function of phenazines in bacteria: impacts on the behavior of bacteria in the environment and biotechnological processes. Critical reviews in microbiology, 16(4), 247-279.
• Zamora, R., & Hidalgo, F. J. (2024). Formation of phenazines, phenoxazines, and benzoxazoles in the browning reactions of o-quinones. Food Chemistry, 445, 138710.
• Zamora, R., & Hidalgo, F. J. (2024). Formation of phenazines, phenoxazines, and benzoxazoles in the browning reactions of o-quinones. Food Chemistry, 445, 138710.
• El-Gindy, A., El-Yazby, F., & Maher, M. M. (2013). Analytical Methods for the Determination of Antipyrine and Benzocaine in the Presence of Their Degradation Product p-Aminobenzoic Acid.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• U.S. Patent No. 4,288,615. (1981). Process for recovering 3-nitrobenzoic acid.
• Xia, N., & Taillefer, M. (2013). Recent synthetic developments and applications of the Ullmann reaction. A review. Chemical Society reviews, 42(18), 7672-7698.
• CN103922948A. (2014). Preparation method of 2-amino-3-nitrobenzoic acid.

• Eureka. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid. Retrieved from [Link]

• U.S. Patent No. 3,468,941. (1969). Production of 2-amino-3-nitrobenzoic acid.
• Wolf, C., Liu, S., & Mei, X. (2006). Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. The Journal of organic chemistry, 71(23), 8683–8686.
• Parmar, H. V., Adodariya, Y. J., Patel, U. P., & Maru, J. (2020). Copper‐catalyzed C−H arylation of benzoxazoles with 2‐nitrobenzoic acids using mild protocol. ChemistrySelect, 5(44), 13866-13870.
• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. Organic letters, 8(19), 4175–4178.
• Pellón, R. F., Docampo, M. L., & Fascio, M. L. (2007). Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation.
• Eckert, A. W. (1943). Determination of p-Aminobenzoic Acid, Conjugated p-Aminobenzoic Acid, and p-Nitrobenzoic Acid in Blood. Journal of Biological Chemistry, 148(1), 205-212.
• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. The Journal of organic chemistry, 71(8), 3270–3273.
• CN113024384A. (2021).

• PrepChem. (n.d.). Synthesis of 2-nitrobenzoic acid. Retrieved from [Link]

• Baqi, Y., & Müller, C. E. (2010). Synthesis of alkyl- and aryl-amino-substituted anthraquinone derivatives by microwave-assisted copper(0)-catalyzed Ullmann coupling reactions.

• PubChem. (n.d.). Benzoic acid, 2-((3-carboxyphenyl)amino)-3-nitro-. Retrieved from [Link]

• Suzuki, J., et al. (1997). Synthesis of 2-, and 3-nitrobenzanthrone via direct nitration of benzanthrone with nitric acid/acetic acid.
• Maw, H., & El-Khouly, M. E. (2013). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl.

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• 5. researchgate.net [researchgate.net]
• 6. chemicalpapers.com [chemicalpapers.com]

Technical Support Center: Purification of Crude 3-Nitro-2-(phenylamino)benzoic acid

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Welcome to the technical support center for the purification of crude 3-Nitro-2-(phenylamino)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this important synthetic intermediate. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your laboratory work.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of 3-Nitro-2-(phenylamino)benzoic acid. The troubleshooting process is designed to be a logical workflow, from initial problem identification to a successful resolution.

Diagram: Purification Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting common purification issues with crude 3-Nitro-2-(phenylamino)benzoic acid.

Identifying and removing impurities from 2-anilino-3-nitrobenzoic acid synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-anilino-3-nitrobenzoic acid. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions to assist you in identifying and removing impurities during your synthetic process. As Senior Application Scientists, we understand the nuances of this reaction and have compiled this guide based on established chemical principles and practical laboratory experience.

Troubleshooting Guide: Identifying and Removing Impurities

This section addresses specific issues that may arise during the synthesis and purification of 2-anilino-3-nitrobenzoic acid, which is commonly prepared via an Ullmann condensation reaction between 2-chloro-3-nitrobenzoic acid and aniline.[1] This reaction, while effective, can be prone to side reactions and incomplete conversions, leading to a range of impurities.

Issue 1: My final product is a dark, tarry substance instead of a crystalline solid.

Probable Cause: This is often indicative of side reactions occurring at the high temperatures typically required for Ullmann condensations.[1][2] The formation of biphenyl derivatives from the self-coupling of the aryl halide starting material is a common side reaction in Ullmann couplings.[2][3] Additionally, oxidation of aniline or other reactive species can lead to polymeric, tar-like substances.

Resolution Protocol:

• Temperature Control: Carefully monitor and control the reaction temperature. While Ullmann reactions traditionally require high heat, modern variations with specific copper catalysts and ligands can proceed at lower temperatures, minimizing side reactions.[1][4]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the starting materials and intermediates.

• Purification via Acid-Base Extraction:

  • Dissolve the crude product in a suitable organic solvent like ethyl acetate.

  • Wash the organic layer with an acidic aqueous solution (e.g., 1 M HCl) to remove any unreacted aniline.

  • Extract the desired product, 2-anilino-3-nitrobenzoic acid, from the organic layer into a basic aqueous solution (e.g., 1 M NaOH or NaHCO₃). The carboxylic acid group will be deprotonated, rendering it water-soluble as the sodium salt.[5]

  • Separate the aqueous layer, which now contains your product, from the organic layer, which retains non-acidic impurities.

  • Re-acidify the aqueous layer with a strong acid (e.g., 6 M HCl) to precipitate the purified 2-anilino-3-nitrobenzoic acid.[5]

  • Collect the precipitate by vacuum filtration and wash with cold water.

Issue 2: The melting point of my product is broad and lower than the literature value.

Probable Cause: A broad melting point range is a classic sign of an impure compound. The most likely culprits are unreacted starting materials (2-chloro-3-nitrobenzoic acid and aniline) or isomeric byproducts.

Resolution Protocol:

• Recrystallization: This is a powerful technique for purifying crystalline solids.[6] The choice of solvent is critical. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.

  • Solvent Selection: Experiment with various solvents to find the optimal one for 2-anilino-3-nitrobenzoic acid. Common choices for similar compounds include ethanol, methanol, or mixtures of ethanol and water.[7][8]

  • Step-by-Step Recrystallization:

    • Dissolve the crude product in a minimal amount of the chosen hot solvent.

    • If any insoluble impurities are present, perform a hot filtration to remove them.

    • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

    • Further cool the solution in an ice bath to maximize the yield of the recrystallized product.

    • Collect the purified crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.[7]

    • Dry the crystals thoroughly before measuring the melting point again.

Solvent System	Solubility of 2-Anilino-3-nitrobenzoic Acid	Notes
Ethanol	High at boiling, low at room temperature	A good starting point for recrystallization.
Methanol	Similar to ethanol	Another viable option.
Ethanol/Water	High in hot ethanol, precipitates with water	Can be used as a solvent-antisolvent system.
Toluene	Moderate solubility when hot	May be effective for removing more polar impurities.

This table provides general guidance. Empirical testing is necessary to determine the optimal solvent for your specific impurity profile.

Issue 3: My NMR spectrum shows signals that do not correspond to the desired product.

Probable Cause: The presence of unexpected signals in the NMR spectrum definitively indicates impurities. These could be unreacted starting materials, side products, or residual solvent.

Resolution Protocol:

• Identify the Impurities:

  • Compare the spectrum of your product to the known spectra of the starting materials (2-chloro-3-nitrobenzoic acid and aniline).

  • Look for characteristic signals of potential side products. For instance, the self-coupling of 2-chloro-3-nitrobenzoic acid would result in a symmetrical biphenyl derivative with a distinct NMR pattern.

• Targeted Purification:

  • Acid-Base Extraction: As detailed in Issue 1, this is highly effective for removing basic (aniline) and neutral impurities.

  • Column Chromatography: For impurities with similar acidity to the desired product, column chromatography is the preferred method.

    • Stationary Phase: Silica gel is the most common choice.

    • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. The polarity of the mobile phase can be gradually increased (gradient elution) to separate compounds with different polarities. The desired product, being relatively polar due to the carboxylic acid and amino groups, will elute with a higher polarity solvent mixture.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Ullmann condensation for this synthesis?

A1: The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution.[1][9] The generally accepted mechanism involves the formation of a copper(I) species that undergoes oxidative addition with the aryl halide (2-chloro-3-nitrobenzoic acid).[3] This is followed by reaction with the amine (aniline) and subsequent reductive elimination to form the C-N bond and regenerate the copper catalyst.[1] The electron-withdrawing nitro group on the 2-chloro-3-nitrobenzoic acid activates the aryl halide towards nucleophilic attack.[1]

Caption: Simplified workflow of the Ullmann condensation.

Q2: What are the key safety precautions to consider during this synthesis?

A2:

• Solvents: Many organic solvents used in the synthesis and purification (e.g., dimethylformamide, toluene, ethyl acetate) are flammable and have associated health risks. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Reagents: Aniline is toxic and can be absorbed through the skin. 2-Chloro-3-nitrobenzoic acid is an irritant. Handle these chemicals with care.

• Copper Catalyst: Copper salts can be toxic. Avoid inhalation of dust and skin contact.

• High Temperatures: The reaction may require high temperatures, posing a risk of burns. Use appropriate heating equipment and exercise caution.

Q3: How can I confirm the purity and identity of my final product?

A3: A combination of analytical techniques should be used:

• Melting Point: A sharp melting point that matches the literature value is a good indicator of purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems suggests a high degree of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying any impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity.[10][11] A typical method would involve a C18 reverse-phase column with a mobile phase of acetonitrile and water containing an acid modifier like phosphoric acid.[10][12]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.

Q4: Can I use a different halogen on my benzoic acid derivative, for example, 2-bromo-3-nitrobenzoic acid?

A4: Yes, aryl bromides and iodides are also common substrates for Ullmann reactions.[1] In fact, the reactivity of the aryl halide often follows the trend I > Br > Cl. Therefore, using 2-bromo-3-nitrobenzoic acid might allow for milder reaction conditions.

Q5: What is the role of the base in the Ullmann condensation?

A5: A base, such as potassium carbonate or cesium carbonate, is often added to the reaction mixture. Its primary role is to deprotonate the aniline, increasing its nucleophilicity and facilitating the reaction with the aryl halide. In the case of using a carboxylic acid starting material, the base will also deprotonate the carboxylic acid.

Caption: Overall workflow for the synthesis and purification of 2-anilino-3-nitrobenzoic acid.

References

• Ullmann condensation - Wikipedia. (n.d.). Retrieved January 6, 2026, from [Link]

• 2-(2-Nitro-anilino)benzoic acid. (2012). PubMed. Retrieved January 6, 2026, from [Link]

• Ullmann Reaction. (n.d.). BYJU'S. Retrieved January 6, 2026, from [Link]

• Ullmann reaction - Wikipedia. (n.d.). Retrieved January 6, 2026, from [Link]

• Recrystallization and Extractions of Organic Compounds. (2010). Retrieved January 6, 2026, from [Link]

• CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid. (n.d.). Google Patents.

• 2-Amino-3-nitrobenzoic acid | C7H6N2O4 | CID 219633. (n.d.). PubChem. Retrieved January 6, 2026, from [Link]

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

• Preparation method of 2-amino-3-nitrobenzoic acid. (n.d.). Eureka | Patsnap. Retrieved January 6, 2026, from [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. (n.d.). PMC - NIH. Retrieved January 6, 2026, from [Link]

• Recrystallization and Crystallization. (n.d.). Retrieved January 6, 2026, from [Link]

• Recrystallization of Benzoic Acid. (n.d.). Retrieved January 6, 2026, from [Link]

• Synthesis of 2-nitrobenzoic acid. (n.d.). PrepChem.com. Retrieved January 6, 2026, from [Link]

• US3468941A - Production of 2-amino-3-nitrobenzoic acid. (n.d.). Google Patents.

• (PDF) 2-Amino-3-nitrobenzoic acid. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (n.d.). MDPI. Retrieved January 6, 2026, from [Link]

• (PDF) Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• m-NITROBENZOIC ACID. (n.d.). Organic Syntheses Procedure. Retrieved January 6, 2026, from [Link]

• 3-Nitrobenzoic acid - Wikipedia. (n.d.). Retrieved January 6, 2026, from [Link]

• Nitrobenzoic Acid: Properties, Reactions And Production. (n.d.). Chemcess. Retrieved January 6, 2026, from [Link]

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• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. home.miracosta.edu [home.miracosta.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. westfield.ma.edu [westfield.ma.edu]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Poor Solubility of 3-Nitro-2-(phenylamino)benzoic acid in Reactions

Introduction: Welcome to the technical support hub for 3-Nitro-2-(phenylamino)benzoic acid. This guide is tailored for researchers, scientists, and professionals in drug development who face challenges with the solubility of this compound during their experiments. Our objective is to furnish you with expert, field-tested advice and practical methods to navigate these solubility hurdles, thereby enhancing the success and effectiveness of your chemical reactions.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the underlying causes of the poor solubility of 3-Nitro-2-(phenylamino)benzoic acid?

The limited solubility of 3-Nitro-2-(phenylamino)benzoic acid is a consequence of its distinct molecular architecture and the intermolecular forces at play. The molecule features a polar carboxylic acid group and a comparatively nonpolar, rigid diphenylamine structure. This structural duality, combined with potent intermolecular hydrogen bonding between the carboxylic acid and nitro groups of neighboring molecules, results in a highly stable crystal lattice that is resistant to dissolution by many common solvents.

Q2: Which solvents are most and least effective for dissolving 3-Nitro-2-(phenylamino)benzoic acid?

Choosing the right solvent is a crucial first step in any reaction. The table below outlines the solubility of 3-Nitro-2-(phenylamino)benzoic acid in various common laboratory solvents.

Solvent Class	Examples	Solubility Profile	Scientific Rationale
Polar Aprotic	DMF, DMSO, NMP	High	These solvents are adept at disrupting intermolecular hydrogen bonds and can solvate both the polar and nonpolar sections of the molecule.
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	Although the carboxylic acid can form hydrogen bonds with these solvents, the extensive nonpolar backbone restricts overall solubility. Water solubility is notably poor.
Nonpolar	Toluene, Hexane, Dichloromethane	Very Low	These solvents are incapable of effectively solvating the polar carboxylic acid and nitro functional groups.

Part 2: Troubleshooting Guides for Reaction-Specific Issues

This section offers in-depth troubleshooting for particular problems you might face when using 3-Nitro-2-(phenylamino)benzoic acid in your synthetic work.

Issue 1: My acylation reaction is proceeding slowly and resulting in low yields due to the poor solubility of the starting material.

For acylation reactions, such as the synthesis of an acid chloride or an amide, complete dissolution of the carboxylic acid is often a prerequisite for an efficient reaction.[1]

Root Cause: The starting material is not adequately dissolved in the reaction medium to effectively react with the acylating agent (e.g., thionyl chloride, oxalyl chloride).

Solution A: Strategic Solvent and Co-Solvent Selection

Optimizing the solvent system is the most direct approach to address solubility issues.

• Experimental Protocol:

  • Primary Solvent: Start with a polar aprotic solvent in which 3-Nitro-2-(phenylamino)benzoic acid has better inherent solubility, such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

  • Co-Solvent Strategy: If the primary solvent is not suitable for downstream processing like work-up, employ a co-solvent. For example, if the reaction is typically conducted in Dichloromethane (DCM), first dissolve the acid in a minimal volume of DMF before gradually introducing the DCM.

  • Thermal Adjustment: Gentle heating of the mixture can also aid in dissolving the acid. However, it is crucial to consider the thermal stability of all reactants.

Solution B: Base-Mediated Solubilization via Salt Formation

Converting the carboxylic acid into its more soluble carboxylate salt can significantly increase its concentration in the reaction solution.[2]

• Underlying Principle: The addition of a suitable base deprotonates the carboxylic acid, yielding an ionic salt. This salt form is generally more soluble in polar solvents compared to the neutral parent acid.[2]

• Experimental Protocol:

  • Suspend 3-Nitro-2-(phenylamino)benzoic acid in your selected reaction solvent (e.g., THF, Dioxane).

  • Introduce one equivalent of a non-nucleophilic base. The choice of base is critical and should be tailored to the specific reaction conditions.

    • For reactions that are sensitive to strong bases, a milder organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is recommended.

    • For reactions that necessitate a stronger base, an inorganic base such as potassium carbonate (K₂CO₃) or, if compatible with other reagents, sodium hydride (NaH) can be used.

  • Stir the mixture until the solid has completely dissolved, which signals the formation of the soluble salt.

  • You can then proceed with the addition of your acylating agent.

Visualizing the Workflow: A Base-Mediated Solubilization Approach

Caption: Workflow for enhancing solubility through base addition.

Issue 2: The reduction of the nitro group in my reaction is incomplete, and I suspect solubility is the limiting factor.

The transformation of a nitro group to an amine is a fundamental reaction in organic synthesis.[3] Inadequate solubility can result in incomplete conversion, necessitating harsher reaction conditions or an excess of reducing agents.

Root Cause: The heterogeneous nature of the reaction mixture restricts the interaction between the substrate and the catalyst or reducing agent.

Solution A: Application of Phase-Transfer Catalysis (PTC)

PTC is a highly effective method for reactions where the reactants are present in different phases (e.g., a solid substrate and a liquid reagent).

• Underlying Principle: A phase-transfer catalyst, such as a quaternary ammonium salt, shuttles a reactant from one phase to another, enabling the reaction to proceed. In this context, it can facilitate the interaction between the dissolved reducing agent and the solid 3-Nitro-2-(phenylamino)benzoic acid.

• Suggested System:

  • Reactants: 3-Nitro-2-(phenylamino)benzoic acid and a reducing agent like sodium dithionite (Na₂S₂O₄).

  • Solvent System: A two-phase system, such as Toluene and Water.

  • Phase-Transfer Catalyst: Tetrabutylammonium bromide (TBAB) or Aliquat 336.

• Experimental Protocol:

  • In a reaction vessel, combine 3-Nitro-2-(phenylamino)benzoic acid, the selected solvent system, and the phase-transfer catalyst (typically 5-10 mol%).

  • Heat the mixture while stirring vigorously to ensure thorough mixing of the phases.

  • Add the reducing agent in portions or as a solution.

  • Monitor the reaction's progress using TLC or LC-MS.

Solution B: Harnessing Alternative Energy Sources

Microwave irradiation or ultrasonication can supply the necessary energy to boost solubility and increase the reaction rate.

• Microwave-Assisted Organic Synthesis (MAOS):

  • Scientific Rationale: Microwaves directly heat the solvent and reactants, causing a swift rise in temperature and pressure. This can markedly improve solubility and decrease reaction times.

  • Experimental Protocol:

    • In a microwave-safe vessel, mix 3-Nitro-2-(phenylamino)benzoic acid with a suitable high-boiling point solvent (e.g., DMF, ethylene glycol) and the reducing agent (for instance, catalytic hydrogenation with Pd/C and a hydrogen donor like ammonium formate).

    • Seal the vessel and place it inside a microwave reactor.

    • Program the desired temperature and reaction duration. Safety Precaution: Always adhere to the safety protocols specific to your microwave reactor.

• Ultrasonication:

  • Scientific Rationale: High-frequency sound waves induce acoustic cavitation—the formation, expansion, and collapse of microscopic bubbles. This phenomenon creates localized hot spots with elevated temperatures and pressures, which can break down solid particles and improve mass transfer.

  • Experimental Protocol:

    • Prepare your reaction in a standard reaction flask.

    • Partially immerse the flask in an ultrasonic cleaning bath.

    • Activate the sonicator and carry out your reaction as you normally would.

Visualizing the Decision-Making Process: A Guide to Choosing a Solubilization Strategy

Caption: Decision tree for selecting an appropriate solubilization technique.

References

• Chemcess. "Nitrobenzoic Acid: Properties, Reactions And Production." Available at: [Link]

• Chemistry LibreTexts. "Structure and Properties of Carboxylic Acids and their Salts." Available at: [Link]

• Royal Society of Chemistry. "Carboxylic Acids- Aliphatic and Aromatic – Preparation and Properties." Available at: [Link]

• University of Calgary. "Solubility of Organic Compounds." Available at: [Link]

• Ataman Kimya. "NITROBENZOIC ACID." Available at: [Link]

• University of Malaya. "SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES." Available at: [Link]

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• 3. chemcess.com [chemcess.com]

Preventing dehalogenation side products in Ullmann synthesis of 2-anilino-3-nitrobenzoic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the Ullmann synthesis of 2-anilino-3-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical C-N coupling reaction. Our focus is on addressing the prevalent issue of dehalogenation, which leads to the formation of 3-nitrobenzoic acid, a yield-reducing side product. This document provides in-depth, field-proven insights and actionable protocols to enhance reaction efficiency and selectivity.

Troubleshooting Guide: High Dehalogenation & Low Yield

This section addresses the most common and frustrating issue in the Ullmann condensation between 2-chloro-3-nitrobenzoic acid and aniline: the competitive formation of the dehalogenated byproduct, 3-nitrobenzoic acid, at the expense of the desired 2-anilino-3-nitrobenzoic acid product.

Issue: Significant formation of 3-nitrobenzoic acid byproduct.

The observation of your dehalogenated starting material indicates that the hydrodehalogenation pathway is kinetically competitive with, or even favored over, the desired C-N bond formation.[1][2] This reductive process can be promoted by several factors within the reaction environment. The source of the hydrogen atom can be trace water, the solvent, or the amine reagent itself.[1][3]

Below is a logical workflow to diagnose and systematically eliminate the root causes of this side reaction.

Caption: Troubleshooting workflow for minimizing dehalogenation.

Step-by-Step Troubleshooting Protocol

1. Control Proton Sources: Inert Atmosphere and Reagent Purity

Causality: Hydrodehalogenation requires a proton source. The most common culprits are atmospheric moisture and residual water in reagents or solvents. Running the reaction under strictly anhydrous and oxygen-free conditions is the first and most critical step.[1] Oxygen can also lead to catalyst deactivation.[1]

Protocol:

• Drying: Thoroughly dry all glassware in an oven ( >120 °C) and cool under a stream of inert gas. Dry solid reagents like the base (e.g., K₃PO₄) in a vacuum oven.

• Solvent: Use anhydrous, degassed solvents. Solvents should be freshly distilled or obtained from a solvent purification system. Degas by sparging with argon or nitrogen for at least 30 minutes or by using several freeze-pump-thaw cycles.[1]

• Atmosphere: Assemble the reaction under a positive pressure of a high-purity inert gas (argon or nitrogen) using Schlenk techniques or a glovebox.

2. Accelerate C-N Coupling: Ligand Introduction and Optimization

Causality: The dehalogenation side reaction becomes significant when the desired C-N coupling is slow.[1] Introducing a suitable ligand can dramatically accelerate the rate of C-N bond formation, allowing it to outcompete the dehalogenation pathway.[1] Bidentate N,N- or N,O-ligands are particularly effective as they stabilize the copper catalyst and promote the reductive elimination step that forms the product.

Recommended Ligands:

• 1,10-Phenanthroline and derivatives: A classic and often highly effective ligand for Ullmann C-N coupling.[1][4]

• Amino Acids: L-proline and N,N-dimethylglycine are cost-effective and have shown excellent performance in improving cross-coupling selectivity.[4][5]

• Diamines: N,N'-Dimethylethylenediamine (DMEDA) is a widely used, effective ligand.

Protocol:

• Begin by introducing a ligand at a 10-20 mol% loading relative to the copper catalyst.

• If dehalogenation is still observed, perform a small-scale screen of the ligands listed above to identify the optimal choice for this specific substrate combination.

3. Modulate Reactivity: Base Selection

Causality: The base plays a critical role in the catalytic cycle, and its identity can influence the reaction pathway.[6] While a base is required, some may be more prone to facilitating proton transfer for the dehalogenation reaction.[4] Strong, non-nucleophilic inorganic bases are generally preferred.

Protocol:

• If you are using a base like K₂CO₃ and observing dehalogenation, switch to K₃PO₄ or Cs₂CO₃ . These are often more effective and are considered standard choices for modern Ullmann reactions.[4]

• Ensure the base is finely powdered and dried to maximize its surface area and reactivity.

4. Optimize the Reaction Environment: Solvent and Temperature

Causality: Traditional Ullmann reactions often require high temperatures (>150 °C) and polar aprotic solvents like DMF, NMP, or nitrobenzene.[7] However, excessively high temperatures can promote side reactions and decomposition.[1] Modern ligand-assisted protocols often permit significantly lower temperatures.

Protocol:

• Solvent Screening: While DMF is common, consider screening other high-boiling polar aprotic solvents like dioxane or toluene, as some solvents are more prone to acting as hydrogen donors.[1]

• Temperature Optimization: If using a ligand, attempt the reaction at a lower temperature (e.g., 80–120 °C).[1] Gradually increase the temperature only if the reaction is too slow. Finding the minimum temperature required for an efficient reaction will often provide the highest selectivity.

Summary of Recommended Starting Conditions

The following table provides a validated starting point for optimizing the synthesis of 2-anilino-3-nitrobenzoic acid, designed to suppress dehalogenation.

Parameter	Recommended Condition	Rationale
Aryl Halide	2-chloro-3-nitrobenzoic acid	Activated by two electron-withdrawing groups.[7]
Amine	Aniline	1.1 - 1.5 equivalents
Copper Source	CuI (Copper(I) Iodide)	5-10 mol%. Use a fresh, unoxidized source.[1]
Ligand	1,10-Phenanthroline or L-proline	10-20 mol%. Accelerates C-N coupling.[1]
Base	K₃PO₄ (Potassium Phosphate)	2.0 equivalents. Strong, non-nucleophilic base.
Solvent	Dioxane or Toluene (Anhydrous)	Less prone to being a hydrogen donor than DMF.
Temperature	100 - 130 °C	Lower temperatures improve selectivity.[4]
Atmosphere	Argon or Nitrogen	Excludes moisture and oxygen.[1]

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the dehalogenation side reaction?

Dehalogenation in Ullmann-type reactions is a reductive process where the C-X bond of the aryl halide is cleaved and replaced with a C-H bond. While the exact mechanism can be complex and debated, it is generally understood to involve intermediates that can be protonated by a donor in the reaction mixture.[1] Potential pathways include the formation of an aryl radical intermediate via single electron transfer (SET) from a Cu(I) species.[8] This aryl radical can then abstract a hydrogen atom from the solvent, the amine, or trace water to yield the dehalogenated arene.[1][3]

Caption: Competing pathways in the Ullmann reaction.

Q2: Why are aryl iodides and bromides often used instead of aryl chlorides?

The reactivity of aryl halides in Ullmann reactions generally follows the order: Ar-I > Ar-Br >> Ar-Cl.[1] This trend is due to the bond dissociation energies of the carbon-halogen bond. The C-I bond is the weakest and thus easiest to break, facilitating the initial oxidative addition step to the copper center. While your substrate, 2-chloro-3-nitrobenzoic acid, is activated by strong electron-withdrawing groups which aids its reactivity, aryl chlorides are inherently the most challenging substrates for Ullmann couplings.[7] Using a highly active catalyst system with an appropriate ligand is crucial for success with aryl chlorides.

Q3: My copper(I) iodide is slightly green/brown. Can I still use it?

Copper(I) salts, particularly CuI, are susceptible to oxidation to Cu(II) species, which are generally less active or inactive in the catalytic cycle.[1] A pure, active CuI source should be an off-white or pale tan powder. A green or brown discoloration indicates significant oxidation. Using an old or improperly stored copper source is a common reason for reaction failure or low yield.[1] It is highly recommended to use a fresh bottle of high-purity CuI or to purify the existing stock before use.

Q4: Can this reaction be performed without a ligand?

Traditional Ullmann condensations were performed without ligands but required harsh conditions, such as very high temperatures (often >200 °C) and stoichiometric amounts of copper.[7][9] While the reaction may proceed to some extent without a ligand due to the activated nature of 2-chloro-3-nitrobenzoic acid, yields are often low and irreproducible, with dehalogenation being a major competing reaction.[10] Modern protocols strongly favor the use of ligands, which make the reaction truly catalytic, allow for milder conditions, improve yields, and significantly enhance selectivity by favoring the C-N coupling pathway.[5][8]

References

• Technical Support Center: Optimizing Ullmann Condensation Reactions - Benchchem. (n.d.).
• Technical Support Center: Minimizing Byproduct Formation in Ullmann Reactions - Benchchem. (n.d.).
• Sperotto, E. (n.d.). The mechanism of the modified Ullmann reaction. University of Groningen.
• Ullmann condensation - Wikipedia. (n.d.).
• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | ACS Catalysis. (2018). ACS Publications.
• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | Request PDF - ResearchGate. (2018).
• Van Allen, D. (n.d.). METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION A Dissertation.
• Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC - NIH. (2012).
• Ullmann Reaction - Organic Chemistry Portal. (n.d.).
• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC - NIH. (n.d.).
• Mechanistic and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction | ACS Catalysis - ACS Publications. (2017).
• Troubleshooting Ullmann Couplint : r/Chempros - Reddit. (2023).
• Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives - NIH. (n.d.).

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 10. people.umass.edu [people.umass.edu]

Technical Support Center: Optimizing Copper Catalysis in the Synthesis of 3-Nitro-2-(phenylamino)benzoic acid

Welcome to the technical support center for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the copper-catalyzed N-arylation (Ullmann Condensation) for this specific transformation. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance catalytic efficiency.

The synthesis, which couples a 2-halobenzoic acid derivative with aniline, is a foundational Ullmann-type reaction.[1] While robust, it is susceptible to issues that can impact yield, purity, and reaction time. This document provides a structured approach to overcoming these challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the core principles of the reaction.

Q1: What is the mechanistic role of the copper catalyst in this N-arylation reaction?

The copper catalyst facilitates the coupling of an aryl halide (2-chloro- or 2-bromo-3-nitrobenzoic acid) with an amine (aniline) through a catalytic cycle. While the exact mechanism can be substrate-dependent, it is generally understood to involve a Cu(I)/Cu(III) cycle.[2][3] The key steps are:

• Formation of a Copper(I) Amide: The active Cu(I) species reacts with the amine in the presence of a base to form a copper(I) amide complex.

• Oxidative Addition: The aryl halide adds to the copper(I) amide complex, forming a transient, high-energy Copper(III) intermediate.[4] This is often the rate-limiting step.[5]

• Reductive Elimination: The C-N bond is formed as the product is eliminated from the Copper(III) center, regenerating the active Cu(I) catalyst, which can then re-enter the cycle.

Q2: Which copper source is most effective, and how critical is its quality?

Copper(I) salts, particularly copper(I) iodide (CuI), are most commonly used as they can directly enter the catalytic cycle. While copper(II) sources or even metallic copper powder can be used, they require an in situ reduction to the active Cu(I) state.[1][6][7]

The quality and age of the copper source are paramount. Copper(I) salts are prone to air oxidation, forming inactive copper(II) species, which is a primary cause of low or no conversion.[8][9]

• Recommendation: Always use a fresh bottle of high-purity CuI. If a reaction fails, the first troubleshooting step should be to use a newly purchased catalyst.[8][10] Activating copper powder by reduction of copper sulfate with zinc can also improve efficiency in some protocols.[11]

Q3: Is a ligand necessary to improve catalytic efficiency?

While classic Ullmann reactions were performed without ligands at very high temperatures (>200 °C), modern protocols almost universally benefit from them.[1][2] Ligands serve several critical functions:

• Increase Solubility: They form soluble complexes with the copper salt, preventing aggregation and precipitation.[2]

• Stabilize the Catalyst: Chelating ligands, such as diamines or amino acids, stabilize the active copper species, preventing decomposition at high temperatures.[9]

• Accelerate Key Steps: Ligands can accelerate the rate-limiting oxidative addition and subsequent reductive elimination steps, allowing for lower reaction temperatures and shorter reaction times.[12]

Commonly used ligands for N-arylation include 1,10-phenanthroline, N,N'-dimethylethylenediamine (DMEDA), and L-proline.[12][13]

Q4: What are the typical solvents and bases for this reaction?

• Solvents: High-boiling polar aprotic solvents are standard because they effectively dissolve the reactants and can reach the required temperatures. Common choices include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP).[1][7] It is crucial that the solvent is anhydrous, as water can lead to dehalogenation of the starting material and other side reactions.[8]

• Bases: An inorganic base is required to deprotonate the aniline, facilitating the formation of the copper amide intermediate. Potassium carbonate (K₂CO₃) is a widely used, cost-effective choice.[6][7] For less reactive substrates, stronger bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary to achieve higher yields.[10]

Section 2: Troubleshooting Guide: From Diagnosis to Solution

This guide is structured by common experimental failures.

Problem 1: Low or No Conversion of Starting Materials

This is the most frequent issue. A systematic check of reaction components is the most effective diagnostic approach.

Fig 1. Troubleshooting Decision Tree for Low Yield

Detailed Solutions:

• Cause 1a: Inactive Catalyst: As discussed in the FAQ, Cu(I) salts readily oxidize. A pale green or blue tint in your white/off-white CuI powder indicates oxidation to Cu(II).

  • Solution: Discard the suspect catalyst and use a fresh, unopened bottle of high-purity CuI.[8][10] Store CuI under an inert atmosphere and away from light.

• Cause 1b: Poor Reagent Quality or Presence of Water: Impurities in the starting materials can inhibit the catalyst. Water is particularly detrimental, promoting the hydrodehalogenation side reaction, where the aryl halide is reduced to 3-nitrobenzoic acid.[8]

  • Solution: Ensure starting materials are pure. Use anhydrous grade solvents and dry all glassware thoroughly. Degas the solvent before use by sparging with nitrogen or argon for 15-20 minutes or through several freeze-pump-thaw cycles.[8]

• Cause 1c: Inappropriate Base or Temperature: The reaction requires sufficient thermal energy to overcome the activation barrier of the oxidative addition step.[1] The base must be strong enough to deprotonate the amine but not so strong as to cause decomposition.

  • Solution: For the coupling of 2-chloro-3-nitrobenzoic acid and aniline, a typical starting point is K₂CO₃ at 120-130 °C in DMF.[7] If conversion is low, consider switching to a stronger base like Cs₂CO₃ or increasing the temperature in 10 °C increments.

Problem 2: Reaction Stalls or Is Sluggish

The reaction starts but fails to proceed to completion, even after extended time.

• Cause 2a: Catalyst Decomposition/Aggregation: At high temperatures, the copper catalyst can decompose into inactive black copper oxides or metallic copper, especially in the absence of a stabilizing ligand.[9][14] This is often observed as the reaction mixture turning dark black or forming a black precipitate.[14]

  • Solution: Introduce a chelating ligand. A screening of different ligands is often beneficial. N,N'-dimethylethylenediamine (DMEDA) is an excellent starting point for N-arylation reactions.[12] A catalyst system of 5 mol% CuI and 10 mol% DMEDA is a robust combination.

• Cause 2b: Insufficient Mixing: In heterogeneous reactions (e.g., using copper powder or an insoluble base like K₂CO₃), efficient stirring is critical for mass transport.

  • Solution: Ensure vigorous mechanical or magnetic stirring. In some cases, the use of ultrasound has been shown to dramatically reduce reaction times by improving mass transport between phases.[6]

Problem 3: Significant Byproduct Formation

The desired product is formed, but purification is complicated by major side products.

• Cause 3a: Hydrodehalogenation: The primary byproduct is often the dehalogenated starting material (e.g., 3-nitrobenzoic acid).

  • Solution: This is almost always caused by residual water.[8] Rigorously dry all reagents, solvents, and glassware. Run the reaction under a strict inert atmosphere.

• Cause 3b: Homocoupling (Glaser Coupling): If oxygen is present, it can promote the oxidative homocoupling of copper acetylides if terminal alkynes are present as impurities, or more relevantly, promote catalyst deactivation pathways that can lead to other undesired couplings.[8]

  • Solution: Meticulously deoxygenate the reaction mixture and maintain a positive pressure of an inert gas (N₂ or Ar) throughout the experiment.

Section 3: Optimized Experimental Protocols

The following protocols are designed to be self-validating by including checkpoints for reaction monitoring.

Protocol 3.1: Ligand-Assisted Synthesis of 3-Nitro-2-(phenylamino)benzoic acid

This protocol utilizes a ligand to enhance catalytic efficiency, allowing for milder conditions.

Materials:

• 2-Chloro-3-nitrobenzoic acid (1.0 equiv)

• Aniline (1.2 equiv)

• Copper(I) Iodide (CuI) (0.05 equiv)

• N,N'-Dimethylethylenediamine (DMEDA) (0.10 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Dimethylformamide (DMF), anhydrous

Procedure:

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-chloro-3-nitrobenzoic acid, K₂CO₃, and CuI.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with dry argon or nitrogen three times.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMF, followed by aniline and DMEDA via syringe.

• Heating: Heat the reaction mixture to 120 °C with vigorous stirring.

• Monitoring: After 2 hours, take a small aliquot (under inert atmosphere), quench with dilute HCl, and extract with ethyl acetate. Analyze the organic layer by Thin-Layer Chromatography (TLC) against the starting materials. The reaction is typically complete within 4-8 hours.

• Workup: Once the reaction is complete (TLC shows consumption of the limiting reagent), cool the mixture to room temperature. Add 100 mL of water and acidify to pH ~3 with 2M HCl.[7]

• Isolation: The product will precipitate as a solid. Filter the solid, wash thoroughly with water to remove inorganic salts, and then with a small amount of cold diethyl ether to remove non-polar impurities.

• Purification: The crude solid can be recrystallized from an ethanol/water mixture to yield the pure product.[6]

Protocol 3.2: Monitoring Reaction Progress by TLC

• Eluent System: A common mobile phase is a mixture of Ethyl Acetate, Petroleum Ether, and a small amount of Acetic Acid (e.g., 1:1:0.01 v/v/v).[7] The acid prevents the carboxylate product from streaking on the silica plate.

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic compounds. The product, 3-Nitro-2-(phenylamino)benzoic acid, should have an Rf value that is intermediate between the more polar 2-chloro-3-nitrobenzoic acid and the less polar aniline.

Section 4: Data & Mechanistic Visualization

Table 1: Effect of Ligand and Base on Reaction Efficiency

The following data is a representative summary based on typical outcomes for Ullmann N-arylation reactions.

Entry	Copper Source (mol%)	Ligand (mol%)	Base (equiv)	Temp (°C)	Time (h)	Approx. Yield (%)
1	CuI (10)	None	K₂CO₃ (2.0)	150	24	< 40%
2	CuI (5)	L-Proline (10)	K₂CO₃ (2.0)	120	12	~75%
3	CuI (5)	DMEDA (10)	K₂CO₃ (2.0)	120	6	> 90%
4	CuI (2)	DMEDA (4)	Cs₂CO₃ (2.0)	110	8	> 95%

Data is illustrative and actual results may vary based on substrate purity and reaction scale.

Diagram: Simplified Catalytic Cycle

This diagram illustrates the key intermediates in the copper-catalyzed N-arylation process.

Fig 2. Simplified Cu(I)/Cu(III) Catalytic Cycle

References

• Benchchem. (2025).
• Tye, J. W., et al. (2005). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society.

• Pellón, R. F., et al. (2006). Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. Synthetic Communications. [Link]

• Guidechem. (n.d.). How to Synthesize N-Phenylanthranilic Acid?.
• Benchchem. (2025).

• Hassan, J., et al. (2012). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC, NIH. [Link]

• Whittaker, A. M., et al. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis. [Link]

• Wikipedia. (n.d.). Ullmann condensation. [Link]

• Kwong, F. Y., & Buchwald, S. L. (2002). The Copper-Catalyzed N-Arylation of Indoles. Journal of the American Chemical Society. [Link]

• Reddit r/Chempros. (2023). Troubleshooting Ullmann Couplint. [Link]

• Sharifi, A., et al. (2016). Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica. [Link]

• Reddit r/Chempros. (2024). Ullmann coupling. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

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• 2. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]
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• 11. Chemicals [chemicals.thermofisher.cn]
• 12. Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. reddit.com [reddit.com]

Technical Support Center: Navigating the Scale-Up of 2-Anilino-3-Nitrobenzoic Acid Synthesis

Welcome to the dedicated technical support center for the synthesis and scale-up of 2-anilino-3-nitrobenzoic acid. This guide is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to ensure the successful and safe production of this key chemical intermediate. Our focus is on the prevalent synthetic route: the Ullmann condensation of 2-chloro-3-nitrobenzoic acid and aniline.

Troubleshooting Guide: From Benchtop to Production Scale

Scaling up any chemical synthesis introduces a new set of challenges. The following guide addresses specific issues that you may encounter during the production of 2-anilino-3-nitrobenzoic acid, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or Inconsistent Yield	1. Inactive Catalyst: The copper catalyst is crucial for the Ullmann condensation. Oxidation of Cu(I) to Cu(II) can significantly reduce its activity. 2. Inappropriate Ligand or No Ligand: Traditional Ullmann reactions often require harsh conditions. Modern protocols utilize ligands to facilitate the reaction under milder conditions. The absence of a suitable ligand can lead to poor yields. 3. Suboptimal Base: The choice and stoichiometry of the base are critical for the deprotonation of aniline and for neutralizing the HCl formed during the reaction. 4. Reaction Temperature Too Low: While modern methods aim for milder conditions, the Ullmann condensation is still a thermally activated process.	1. Catalyst Management: Use high-purity copper(I) iodide or bromide. Consider adding a small amount of a reducing agent like ascorbic acid to keep the copper in its active Cu(I) state. For larger scales, prepare the catalyst solution under an inert atmosphere. 2. Ligand Screening: If not already in use, screen a variety of ligands. For N-arylation of anthranilic acids, N,N'-dimethylethylenediamine (DMEDA) or 1,10-phenanthroline can be effective.[1] The ligand choice can significantly influence the reaction rate and yield. 3. Base Optimization: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used bases. Ensure at least two equivalents of the base are used. For large-scale reactions, consider the solubility of the base in the reaction medium. 4. Temperature Optimization: Gradually increase the reaction temperature in small increments (e.g., 10°C) to find the optimal balance between reaction rate and byproduct formation.
Formation of Significant Byproducts	1. Hydrodehalogenation: The replacement of the chlorine atom on 2-chloro-3-nitrobenzoic acid with a hydrogen atom, leading to 3-nitrobenzoic acid. This is often promoted by trace amounts of water or other protic impurities. 2. Homocoupling: The self-coupling of two molecules of 2-chloro-3-nitrobenzoic acid to form a biphenyl derivative. 3. Decarboxylation: At elevated temperatures, the carboxylic acid group may be lost, leading to 2-chloro-3-nitroaniline.	1. Anhydrous Conditions: Use anhydrous solvents and ensure all reactants are thoroughly dried before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize moisture ingress. 2. Control of Stoichiometry: Use a slight excess of aniline (e.g., 1.1-1.2 equivalents) to favor the desired cross-coupling reaction over homocoupling. 3. Temperature Control: Avoid excessive temperatures, as this can promote decarboxylation. Monitor the internal reaction temperature closely, especially during scale-up, as exotherms can be more pronounced.
Difficult Product Isolation and Purification	1. Oiling Out During Crystallization: The product separates as an oil instead of a crystalline solid during recrystallization, making filtration and drying difficult. 2. Persistent Color: The final product may have a persistent color due to the presence of copper catalyst residues or colored byproducts. 3. Poor Solubility: The product may have limited solubility in common organic solvents, complicating purification by chromatography.	1. Recrystallization Optimization: If oiling out occurs, try adding a small amount of a co-solvent in which the product is less soluble to induce crystallization. Slow cooling and seeding with a small crystal of the pure product can also be effective. An ethanol/water mixture is often a good starting point for recrystallization.[2] 2. Catalyst Removal: After the reaction, a common workup involves acidification followed by filtration. To remove residual copper, the crude product can be dissolved in a suitable solvent and washed with an aqueous solution of a chelating agent like EDTA. 3. Acid-Base Extraction: Utilize the acidic nature of the carboxylic acid group. The crude product can be dissolved in an aqueous base (e.g., sodium carbonate solution), washed with an organic solvent to remove neutral impurities, and then re-precipitated by adding acid.[3]
Thermal Runaway Hazard	1. Exothermic Reaction: The Ullmann condensation can be exothermic. On a large scale, the heat generated can be difficult to dissipate, leading to a rapid increase in temperature and pressure. 2. Decomposition of Nitro Compounds: Aromatic nitro compounds can decompose exothermically at elevated temperatures, posing a significant safety risk.[4][5]	1. Calorimetric Studies: Before scaling up, perform reaction calorimetry studies (e.g., using a reaction calorimeter) to determine the heat of reaction and the rate of heat release. This data is crucial for designing an adequate cooling system for the production-scale reactor. 2. Controlled Addition: On a larger scale, consider adding one of the reactants (e.g., aniline) slowly to the reaction mixture to control the rate of the exotherm. 3. Emergency Planning: Have a clear plan for managing a thermal runaway, including emergency cooling and pressure relief systems.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for 2-anilino-3-nitrobenzoic acid?

A1: The most common and industrially viable route is the Ullmann condensation reaction.[6] This involves the copper-catalyzed coupling of 2-chloro-3-nitrobenzoic acid with aniline in the presence of a base.

Q2: What are the key starting materials for this synthesis?

A2: The primary starting materials are 2-chloro-3-nitrobenzoic acid and aniline. A copper(I) salt, such as copper(I) iodide (CuI) or copper(I) bromide (CuBr), is used as the catalyst, and a base like potassium carbonate (K₂CO₃) is required. A high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) is typically used as the reaction medium.[6]

Q3: What are the critical process parameters to monitor during scale-up?

A3: Key parameters to monitor and control during scale-up include:

• Temperature: Precise temperature control is crucial to manage the reaction rate, minimize byproduct formation, and prevent thermal runaway.

• Agitation: Efficient stirring is necessary to ensure good mixing of the heterogeneous reaction mixture, especially on a larger scale.

• Inert Atmosphere: Maintaining an inert atmosphere (e.g., with nitrogen) is important to prevent catalyst deactivation and side reactions.

• Addition Rates: For large-scale reactions, the controlled addition of one of the reactants can be a critical safety measure to manage the reaction exotherm.

Q4: How can the purity of the final product be assessed?

A4: The purity of 2-anilino-3-nitrobenzoic acid can be determined using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): This is a quantitative method to determine the percentage purity and identify any impurities.

• Melting Point: A sharp melting point range close to the literature value is indicative of high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation and can reveal the presence of impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

Detailed Experimental Protocol: Lab Scale Synthesis

This protocol provides a starting point for the synthesis of 2-anilino-3-nitrobenzoic acid. Optimization may be required based on your specific equipment and purity requirements.

Materials:

• 2-Chloro-3-nitrobenzoic acid (1.0 eq)

• Aniline (1.1 eq)

• Copper(I) iodide (CuI) (0.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-chloro-3-nitrobenzoic acid, potassium carbonate, and copper(I) iodide.

• Inerting: Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Addition of Reagents: Add anhydrous DMF to the flask, followed by the aniline via syringe.

• Reaction: Heat the reaction mixture to 120-130°C with vigorous stirring. Monitor the progress of the reaction by TLC or HPLC. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing water and acidify to pH 2-3 with concentrated hydrochloric acid.

  • A precipitate will form. Stir the slurry for 30 minutes.

  • Collect the crude product by vacuum filtration and wash the filter cake with water until the filtrate is neutral.

• Purification:

  • The crude product can be purified by recrystallization from an ethanol/water mixture.

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Slowly add hot water until the solution becomes turbid.

  • Reheat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, then cool in an ice bath to complete crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water, and dry under vacuum.

Visualizing the Workflow

Ullmann Condensation Workflow

Caption: A typical workflow for the synthesis and purification of 2-anilino-3-nitrobenzoic acid.

Troubleshooting Logic Diagram

Caption: A logic diagram for troubleshooting low yield in the Ullmann condensation.

References

• Optimization of copper-catalyzed N-arylation. [a] | Download Table. ResearchGate. Available at: [Link]

• Optimization of the Conditions for Copper-Mediated N-Arylation of Heteroarylamines. Wiley Online Library. Available at: [Link]

• Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. MDPI. Available at: [Link]

• Ullmann condensation. Wikipedia. Available at: [Link]

• Preparation of N-Aryl Anthranilic Acid Drugs by Modified Ullmann Coupling Reaction in Ionic Liquids. CoLab.

• Synthesis of N-Aryl and N-Alkyl Anthranilic Acids via SNAr Reaction of Unprotected 2-Fluoro- and 2-Methoxybenzoic Acids by Lithioamides. ResearchGate. Available at: [Link]

• Runaway reaction hazards in processing organic nitrocompounds. IChemE. Available at: [Link]

• Process for the purification of crude 2,5 - dichloro - 3 - nitrobenzoic acid (dinoben). Google Patents.

• Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. ResearchGate. Available at: [Link]

• Production of 2-amino-3-nitrobenzoic acid. Google Patents.

• Highly Efficient and Reusable Copper-Catalyzed N-arylation of Nitrogen-Containing Heterocycles With Aryl Halides. PubMed. Available at: [Link]

• Microwave-Promoted synthesis of novel N-Arylanthranilic acids. SciELO. Available at: [Link]

• Process for recovering 3-nitrobenzoic acid. Google Patents.

• Ag-Catalyzed Practical Synthesis of N‑Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. ACS Figshare. Available at: [Link]

• Thermal Risk Assessment and Optimization of Hazard Ranking for Aromatic Nitro Compounds: Multiparameterization and Quantitative Structure–Property Relationship Modeling. ResearchGate. Available at: [Link]

• Polymer-supported synthesis of N-substituted anthranilates as the building blocks for preparation of N-arylated 3-hydroxyquinolin-4(1H)-ones. National Institutes of Health. Available at: [Link]

• Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica. Available at: [Link]

• Preparation method of 2-amino-3-nitrobenzoic acid. Google Patents.

• Ullmann Reaction. Organic Chemistry Portal. Available at: [Link]

• Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids. ResearchGate. Available at: [Link]

• 2-Chloro-3-nitrobenzoic acid. PubChem. Available at: [Link]

• Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. National Institutes of Health. Available at: [Link]

• Mild Method for Ullmann Reaction of 2-Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. ResearchGate. Available at: [Link]

• Process for the preparation of 2-arylthiobenzoic acids. Google Patents.

• Solvent. Wikipedia. Available at: [Link]

• Hydrogen cyanide. Wikipedia. Available at: [Link]

Sources

• 1. Optimization of the Conditions for Copper‐Mediated N‐Arylation of Heteroarylamines | Semantic Scholar [semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3441603A - Process for the purification of crude 2,5 - dichloro - 3 - nitrobenzoic acid (dinoben) - Google Patents [patents.google.com]
• 4. icheme.org [icheme.org]
• 5. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]

Technical Support Center: Recrystallization of 3-Nitro-2-(phenylamino)benzoic acid

Welcome to the technical support guide for the purification of 3-Nitro-2-(phenylamino)benzoic acid. This document, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the recrystallization of this compound. As Senior Application Scientists, we have structured this guide to address practical challenges and explain the underlying chemical principles for successful, high-purity isolation.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 3-Nitro-2-(phenylamino)benzoic acid. Each problem is presented in a question-and-answer format, providing a diagnosis of potential causes and a step-by-step solution.

Question 1: My final yield of purified 3-Nitro-2-(phenylamino)benzoic acid is significantly lower than expected. What went wrong?

Low recovery is one of the most common challenges in recrystallization.[1][2] The goal is to maximize the recovery of the pure compound while leaving impurities behind in the solution (mother liquor). The yield can never be 100% because the target compound will always have some finite solubility in the cold solvent, but significant losses often point to procedural issues.[3]

Potential Causes & Solutions:

• Excess Solvent Usage : The most frequent cause of low yield is using too much solvent to dissolve the crude solid.[4] The solubility of your compound, even in the cold solvent, means that every excess milliliter of solvent will retain some of your product, which is then lost during filtration.[3]

  • Solution : Always use the minimum amount of near-boiling solvent required to fully dissolve the solid.[1][5] Add the hot solvent in small portions to the crude solid, waiting for it to dissolve before adding more. If you suspect you've added too much, you can carefully evaporate some of the solvent by gently heating the open flask in a fume hood to re-saturate the solution before cooling.[4]

• Premature Crystallization : If crystals form too early, such as during a hot filtration step to remove insoluble impurities, the product will be lost on the filter paper.

  • Solution : Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated before filtering the hot solution. This can be done by passing some hot, pure solvent through the funnel. If crystals do form on the filter, they can be redissolved by washing with a small amount of fresh, hot solvent.[5]

• Incomplete Crystallization : Cooling the solution for too short a time or at a temperature that is not low enough can leave a significant amount of product dissolved in the mother liquor.

  • Solution : After the flask has cooled slowly to room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize crystal formation.[6] You can check the mother liquor for remaining product by dipping a glass rod in it; if a solid residue forms upon evaporation, more product can be recovered.[2]

• Excessive Washing : Washing the collected crystals with too much cold solvent, or with solvent that is not sufficiently chilled, can redissolve a portion of your purified product.[1]

  • Solution : Wash the crystals on the filter with a minimal amount of ice-cold solvent. The goal is only to rinse away the impurity-laden mother liquor clinging to the crystal surfaces.[7]

Question 2: Instead of solid crystals, an oil is forming as the solution cools. How can I fix this "oiling out"?

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[4] This happens when the solution becomes supersaturated at a temperature that is above the melting point of the solute.[2] Impurities can also lower the melting point of the mixture, exacerbating this issue. Oiled-out products are rarely pure because the liquid droplets can trap impurities.[2][4]

Potential Causes & Solutions:

• High Impurity Concentration : A large amount of impurity can depress the melting point of your compound, making it more likely to oil out.

  • Solution : If the crude product is highly impure, consider a preliminary purification step (like a column chromatography or another extraction) before attempting recrystallization.

• Rapid Cooling : Cooling the solution too quickly can cause the concentration of the solute to increase so rapidly that it crashes out as a supercooled liquid.

  • Solution : Allow the flask to cool slowly. Let it stand on a benchtop, perhaps insulated with a beaker, to cool to room temperature before moving it to an ice bath.[6][8] Slow cooling promotes the formation of well-ordered, pure crystals.[9]

• Inappropriate Solvent Choice : The boiling point of the solvent may be too high relative to the compound's melting point.

  • Solution : Re-dissolve the oil by heating the solution and adding a small amount of additional solvent to lower the saturation temperature.[4] Then, allow it to cool very slowly. If oiling persists, a different solvent with a lower boiling point may be necessary. For a compound like 3-Nitro-2-(phenylamino)benzoic acid, which has a relatively complex structure, a mixed-solvent system might provide better control.[9][10]

Question 3: The solution has cooled completely, but no crystals have formed. What should I do?

This is typically due to a condition known as supersaturation, where the solute remains dissolved even though its concentration is above its normal saturation point.[1]

Potential Causes & Solutions:

• Supersaturation : The solution is stable enough that crystal nucleation (the initial formation of a crystal) has not occurred.

  • Solution 1: Scratching : Use a glass stirring rod to gently scratch the inside surface of the flask just below the liquid level. The microscopic scratches on the glass provide a rough surface that can serve as a nucleation site for crystal growth.[1]

  • Solution 2: Seeding : If you have a small crystal of the pure product, add it to the supersaturated solution. This "seed" crystal provides a template onto which other molecules can deposit, initiating crystallization.[1][8]

• Too Much Solvent : As discussed in Question 1, if too much solvent was used, the solution may not be saturated even at low temperatures.

  • Solution : Gently heat the solution to evaporate some of the solvent. Once the volume is reduced, allow it to cool again. Be careful not to evaporate too much, as this can cause the product to crash out impurely.

Question 4: My final product is colored, even after recrystallization. How do I remove colored impurities?

Colored impurities are common byproducts in aromatic substitution reactions. While recrystallization is effective at removing many impurities, highly colored, non-polar impurities can sometimes co-crystallize with the product.

Potential Causes & Solutions:

• Persistent Colored Impurities : The impurity has solubility characteristics very similar to the desired product.

  • Solution : Use activated charcoal (decolorizing carbon). After dissolving the crude solid in the minimum amount of hot solvent, remove the flask from the heat source and add a very small amount of activated charcoal (e.g., the tip of a spatula). Charcoal has a high surface area and adsorbs large, colored impurity molecules.[2] Swirl the hot solution with the charcoal for a few minutes, then perform a hot filtration to remove the charcoal before allowing the solution to cool.

  • Caution : Do not add charcoal to a boiling solution, as it can cause violent bumping. Furthermore, using too much charcoal will adsorb your product as well as the impurities, leading to a lower yield.[2]

Frequently Asked Questions (FAQs)

FAQ 1: What are the ideal characteristics of a recrystallization solvent for 3-Nitro-2-(phenylamino)benzoic acid?

The perfect solvent is one in which the target compound is highly soluble at high temperatures but poorly soluble at low temperatures.[3][5][7] For 3-Nitro-2-(phenylamino)benzoic acid, consider its structure: it has a polar carboxylic acid group, a polar nitro group, and a secondary amine, but also two bulky, non-polar phenyl rings. An ideal solvent should:

• Dissolve the compound when hot.

• Not dissolve the compound when cold. This ensures good recovery.

• Dissolve impurities well at all temperatures, or not at all. This allows for their separation.

• Be chemically inert so it doesn't react with the compound.[7]

• Have a relatively low boiling point to be easily removed from the final crystals.[5]

• Have a boiling point lower than the melting point of the compound to prevent oiling out.[3]

FAQ 2: Which solvents or solvent systems are recommended for this compound?

Finding the perfect solvent often requires experimentation.[3] Given the mixed polarity of 3-Nitro-2-(phenylamino)benzoic acid, alcoholic solvents or mixed-solvent systems are often a good starting point.[10] Nitroaryl compounds, in particular, often recrystallize well from alcoholic solvents.[10]

Solvent/System	Boiling Point (°C)	Rationale & Considerations
Ethanol	78	Often a good first choice for moderately polar compounds containing hydroxyl or amino groups.[10]
Methanol	65	Similar to ethanol but more polar. Solubility of related nitrobenzoic acids is high in methanol.[11]
Ethanol/Water	Varies (78-100)	A powerful mixed-solvent system. Dissolve the compound in the minimum amount of hot ethanol (the "good" solvent) and then add hot water (the "bad" solvent) dropwise until the solution becomes faintly cloudy (saturated). Re-heat to clarify and then cool slowly.[9]
Ethyl Acetate/Hexane	Varies (69-77)	Another common mixed-solvent pair. Ethyl acetate is a good solvent for many organic molecules, while hexane acts as the anti-solvent to induce crystallization.[9][10]
Acetic Acid	118	Can be an effective solvent for carboxylic acids, but its high boiling point and corrosiveness make it less ideal. It can be difficult to remove completely from the final product.

FAQ 3: How does the cooling rate affect crystal quality and yield?

The rate of cooling has a profound impact on the outcome of recrystallization.

• Slow Cooling : Promotes the formation of large, well-ordered crystals.[8][9] The crystallization process is more selective, meaning impurities are more effectively excluded from the growing crystal lattice, resulting in higher purity.[7]

• Rapid Cooling (Crashing Out) : Leads to the formation of small, often impure crystals.[2] The rapid change in solubility traps impurities within the crystal lattice, defeating the purpose of the purification. While rapid cooling might seem to give a higher initial yield, the product will be less pure.

FAQ 4: When and how should I use a mixed-solvent system?

A mixed-solvent system is ideal when no single solvent has the desired solubility properties. You use a pair of miscible solvents: one in which your compound is very soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" or "anti-solvent").[9]

Procedure:

• Dissolve the impure compound in the minimum amount of the boiling "good" solvent.

• While keeping the solution hot, add the "bad" solvent dropwise until a persistent cloudiness appears. This indicates the solution is saturated.

• Add a few more drops of the hot "good" solvent to just redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly, as you would with a single solvent.

FAQ 5: What is the correct way to wash the filtered crystals?

The purpose of washing is to remove the film of mother liquor from the surface of the crystals.

• After collecting the crystals via vacuum filtration, stop the vacuum and add a small amount of ice-cold recrystallization solvent to just cover the crystals.

• Gently stir the crystals with a spatula to create a slurry.

• Reapply the vacuum to draw the wash solvent through the filter.

• Repeat this process once or twice if necessary. Using minimal, ice-cold solvent is critical to prevent significant loss of your purified product.[1][7]

Visualization of Workflows

Recrystallization General Workflow

This diagram outlines the standard, step-by-step procedure for a successful recrystallization.

Caption: Standard workflow for purifying a solid organic compound by recrystallization.

Troubleshooting Decision Tree

This flowchart provides a logical path to diagnose and solve common recrystallization problems.

Caption: A decision tree for troubleshooting common recrystallization failures.

References

• Recrystallization. (n.d.). University of California, Los Angeles.
• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Recrystallization I. (n.d.). Millersville University.
• Troubleshooting Recrystallization. (2022, April 7). Chemistry LibreTexts.
• How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate.
• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs.
• Tips for maximizing yield, purity and crystal size during recrystallization. (2015, December 16). Chemistry Stack Exchange.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. (n.d.). Journal of Chemical Research.
• Recrystallization. (n.d.). University of Michigan.
• EXPERIMENT (3) Recrystallization. (n.d.). University of Technology, Iraq.
• Recrystallization of Benzoic Acid. (n.d.). St. Olaf College.

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Managing thermal decomposition during high-temperature synthesis of 2-anilino-3-nitrobenzoic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Thermal Stability

The synthesis of 2-anilino-3-nitrobenzoic acid, commonly achieved via an Ullmann condensation reaction, involves the copper-catalyzed coupling of 2-chloro-3-nitrobenzoic acid and aniline.[1] This reaction often necessitates high temperatures to proceed at a reasonable rate.[2] However, the presence of both a nitro group and a carboxylic acid moiety on the aromatic ring introduces a significant risk of thermal decomposition, which can lead to reduced yields, impure products, and potentially hazardous runaway reactions.[3] Understanding and mitigating these decomposition pathways is paramount for a successful and safe synthesis.

This guide is structured to provide both preventative strategies and reactive troubleshooting, grounded in the chemical principles of the Ullmann reaction and the known thermal liabilities of nitroaromatic compounds.

Troubleshooting Guide: Navigating Common Experimental Issues

This section addresses specific problems that may arise during the high-temperature synthesis of 2-anilino-3-nitrobenzoic acid, providing potential causes and actionable solutions.

Observed Issue	Potential Causes	Troubleshooting Steps & Solutions
Low or No Product Yield	1. Inactive Catalyst: The copper catalyst, particularly copper(I) salts, can oxidize over time, leading to reduced activity. 2. Insufficient Temperature: Traditional Ullmann reactions require high temperatures to overcome the activation energy barrier.[1] 3. Inappropriate Solvent: The choice of solvent can significantly impact reactant solubility and reaction rate.	1. Catalyst Activation/Replacement: Use freshly purchased, high-purity copper salts. If using copper powder, consider activating it by washing with a dilute acid to remove surface oxides. 2. Temperature Optimization: Gradually increase the reaction temperature in increments of 10-20°C. Monitor for product formation and any signs of decomposition. Modern ligand-assisted protocols may allow for lower temperatures.[4] 3. Solvent Screening: Employ high-boiling polar aprotic solvents such as DMF, NMP, or nitrobenzene.[1] Ensure solvents are anhydrous, as water can interfere with the reaction.[2]
Product Discoloration (Dark Brown or Black Tar)	1. Thermal Decomposition: The most likely cause. The nitro group can be reduced, and the carboxylic acid can undergo decarboxylation at elevated temperatures.[5] 2. Catalyst Decomposition: The copper-ligand complex may be unstable at the reaction temperature, leading to the formation of finely divided copper metal (black).[2]	1. Reduce Reaction Temperature: This is the most critical parameter. If possible, screen for a more active catalyst system (e.g., addition of a ligand like 1,10-phenanthroline) that allows for a lower reaction temperature.[4] 2. Inert Atmosphere: Conduct the reaction under a strictly inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions that can contribute to discoloration.[4]
Formation of 2-Anilinobenzoic Acid (Decarboxylation)	1. Excessive Temperature: Aromatic carboxylic acids, especially those with ortho-substituents, can undergo decarboxylation at high temperatures.[5][6] The presence of a copper catalyst can sometimes facilitate this process.[6]	1. Strict Temperature Control: Maintain the reaction at the lowest possible temperature that still affords a reasonable reaction rate. 2. Minimize Reaction Time: Once the reaction has reached completion (as determined by TLC or LC-MS), cool it down promptly to prevent post-synthesis decomposition.
Formation of 3-Nitrobenzoic Acid (Dehalogenation)	1. Protic Impurities: The presence of water or other protic impurities can lead to the reduction of the aryl halide starting material.[2]	1. Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and high-purity reagents.[4]
Runaway Reaction (Sudden Increase in Temperature and Pressure)	1. Exothermic Decomposition: The decomposition of nitroaromatic compounds is highly exothermic.[3] If the rate of heat generation exceeds the rate of heat removal, a thermal runaway can occur.	1. Careful Heat Management: Use a well-controlled heating mantle and monitor the internal reaction temperature closely. For larger-scale reactions, consider using an oil bath for more uniform heating. 2. Slow Reagent Addition: If the reaction is highly exothermic upon initiation, consider adding one of the reactants portion-wise to control the initial rate of reaction. 3. Dilution: Increasing the solvent volume can help to dissipate heat more effectively.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of 2-anilino-3-nitrobenzoic acid?

A: While the optimal temperature will depend on the specific catalyst system and solvent used, traditional Ullmann condensations often require temperatures in excess of 150°C, sometimes as high as 210°C.[1] However, due to the risk of thermal decomposition, it is recommended to start at a lower temperature (e.g., 120-140°C) and gradually increase it while monitoring the reaction progress and for any signs of decomposition. The goal is to find the "sweet spot" that provides a reasonable reaction rate without significant byproduct formation.

Q2: How can I accelerate the reaction without increasing the temperature?

A: The use of a ligand can significantly accelerate the Ullmann condensation, allowing for lower reaction temperatures.[4] Common ligands for copper-catalyzed N-arylation reactions include 1,10-phenanthroline, L-proline, and N,N'-dimethylethylenediamine (DMEDA). A screening of different ligands may be necessary to find the most effective one for this specific transformation. Additionally, using a more reactive aryl halide, such as 2-iodo-3-nitrobenzoic acid instead of the chloro-analogue, would also accelerate the reaction.[1]

Q3: What is the role of the base in this reaction?

A: A base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is typically required to neutralize the HCl that is formed during the reaction and to deprotonate the aniline, making it a more potent nucleophile.

Q4: How do I know if my product is decomposing?

A: Visual cues are often the first indication of decomposition. The reaction mixture may darken significantly, turning from a deep red or orange to a dark brown or black. The formation of insoluble tar-like materials is also a strong indicator. Analytically, you can monitor for the appearance of decomposition byproducts, such as the decarboxylated product (2-anilinobenzoic acid), using techniques like TLC, LC-MS, or ¹H NMR.

Q5: What safety precautions should I take when running this high-temperature reaction?

A: Given the potential for thermal runaway with nitro-containing compounds, several safety measures are essential:

• Work in a well-ventilated fume hood.

• Use a blast shield.

• Monitor the reaction temperature closely and have a cooling bath readily available.

• Never leave a high-temperature reaction unattended.

• Start with a small-scale reaction to assess its thermal behavior before scaling up.

Experimental Protocols

Protocol 1: General Procedure for the Ullmann Condensation Synthesis of 2-Anilino-3-Nitrobenzoic Acid

This protocol is a general starting point and may require optimization.

Materials:

• 2-Chloro-3-nitrobenzoic acid

• Aniline

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Magnetic stir bar

• Reaction vessel (e.g., Schlenk flask)

• Condenser

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel containing a magnetic stir bar, add 2-chloro-3-nitrobenzoic acid (1 equivalent), aniline (1.2 equivalents), copper(I) iodide (0.1 equivalents), and potassium carbonate (2 equivalents).

• Seal the vessel, and evacuate and backfill with an inert gas three times.

• Add anhydrous DMF via syringe.

• Place the vessel in a preheated heating block or oil bath set to 130°C.

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the mixture with aqueous HCl (e.g., 1M) to a pH of 2-3.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizing the Workflow and Decomposition Pathways

Experimental Workflow

Caption: Major thermal decomposition pathways for 2-anilino-3-nitrobenzoic acid.

References

• D. S. De, and D. N. Chaudhury. "Thermal Decarboxylation of Nitrobenzoic Acids. I." Bulletin of the Chemical Society of Japan, vol. 46, no. 1, 1973, pp. 313-315, [Link].

• Bulletin of the Chemical Society of Japan. "Thermal Decarboxylation of Nitrobenzoic Acids. I." Oxford Academic, [Link].

• Wikipedia. "Ullmann condensation." Wikipedia, [Link].

• SciELO. "analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method." SciELO, [Link].

• ACS Publications. "A Highly Efficient Low Temperature Modification of the Classical Ullmann Reaction." ACS Publications, [Link].

• MDPI. "Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst." MDPI, [Link].

• Spark EV Technology Inc. "Techniques for mitigating thermal runaway in batteries." Spark EV Technology Inc., 1 Sept. 2022, [Link].

• National Center for Biotechnology Information. "Decarboxylative Hydroxylation of Benzoic Acids." PubMed Central, [Link].

• ResearchGate. "Decarboxylative cross‐coupling reaction of 2‐nitrobenzoic acid." ResearchGate, [Link].

• Organic Chemistry Portal. "Ullmann Reaction." Organic Chemistry Portal, [Link].

• LNEYA Industrial Chillers Manufacturer. "What are the conditions for the decarboxylation reaction? How to control the temperature of heating?" LNEYA, [Link].

• BYJU'S. "Ullmann Reaction." BYJU'S, [Link].

• MDPI. "C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides." MDPI, [Link].

• MDPI. "Safety Methods for Mitigating Thermal Runaway of Lithium-Ion Batteries—A Review." MDPI, [Link].

• National Center for Biotechnology Information. "Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives." PubMed Central, [Link].

• IDEAS/RePEc. "Mitigation of lithium-ion battery thermal runaway and inhibition of thermal runaway propagation using inorganic salt hydrate with integrated latent heat and thermochemical storage." IDEAS/RePEc, [Link].

• Semco University. "Thermal Runaway Mitigation Strategies for Li-ion Batteries." Semco University, [Link].

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide: 3-Nitro-2-(phenylamino)benzoic acid vs. N-phenylanthranilic acid

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and medicinal chemistry, the functionalization of core scaffolds is a critical strategy for modulating physicochemical properties and biological activity. N-phenylanthranilic acid, also known as 2-(phenylamino)benzoic acid, serves as a foundational structure for numerous compounds, most notably the "fenamic acid" class of non-steroidal anti-inflammatory drugs (NSAIDs). The introduction of a nitro (-NO₂) group, a potent electron-withdrawing moiety, at the 3-position of this scaffold yields 3-Nitro-2-(phenylamino)benzoic acid. This substitution dramatically alters the molecule's electronic profile, reactivity, and potential applications. This guide provides an in-depth comparative analysis of these two compounds, supported by experimental data and established chemical principles, to inform rational selection in research and development.

Part 1: Physicochemical and Electronic Profile Analysis

The addition of a nitro group ortho to the carboxylic acid and meta to the secondary amine introduces significant electronic and steric changes. These modifications directly impact acidity, solubility, and spectroscopic characteristics.

Causality Behind Property Shifts: The nitro group is strongly electron-withdrawing through both inductive and resonance effects. This effect significantly stabilizes the carboxylate anion formed upon deprotonation, thereby increasing the acidity (lowering the pKa) of 3-Nitro-2-(phenylamino)benzoic acid compared to its parent compound.[1] The increased polarity imparted by the nitro group can also influence solubility in various organic solvents.

Comparative Data Summary:

Property	N-phenylanthranilic acid	3-Nitro-2-(phenylamino)benzoic acid	Rationale for Difference
Molecular Formula	C₁₃H₁₁NO₂	C₁₃H₁₀N₂O₄	Addition of a nitro (-NO₂) group.
Molecular Weight	213.23 g/mol [2][3]	258.23 g/mol [4]	Mass of the added nitro group.
Appearance	White to grey-green crystalline powder[5][6]	Solid, often yellow or off-white[4]	Nitroarenes are frequently colored.
Melting Point	182-185 °C[3][5][7]	Not consistently reported, varies by purity	Increased polarity and potential for intermolecular interactions can alter the crystal lattice energy.
pKa	~5.28 (in 5-10% aq. acetone)[5][7]	Expected to be < 5.28	The strong electron-withdrawing nitro group stabilizes the conjugate base, increasing acidity.[1]
Water Solubility	Insoluble[3][5]	Insoluble	Both are largely nonpolar organic acids.

Part 2: Synthesis and Reactivity: An Experimental Perspective

Both molecules are classically synthesized via the Ullmann condensation, a copper-catalyzed N-arylation reaction.[8] However, the choice of starting materials and the electronic nature of the substrates dictate reaction conditions and potential side reactions.

Expertise in Synthetic Strategy: The standard Ullmann coupling for N-phenylanthranilic acid involves the reaction of an aniline with an ortho-halobenzoic acid (e.g., 2-chlorobenzoic acid or 2-bromobenzoic acid) in the presence of a copper catalyst and a base like potassium carbonate.[9][10][11][12] For 3-Nitro-2-(phenylamino)benzoic acid, the synthesis would logically start with a pre-nitrated benzoic acid derivative, such as 2-chloro-3-nitrobenzoic acid, which is then coupled with aniline.

Trustworthiness through Self-Validating Protocols: A successful synthesis is validated by comprehensive characterization of the product. The protocol must include steps for purification (e.g., recrystallization or column chromatography) and subsequent analysis to confirm identity and purity (e.g., melting point, NMR, IR, and mass spectrometry).

Comparative Synthesis Workflow

The following diagram illustrates the generalized synthetic pathways. The choice of a pre-nitrated substrate for the nitro-derivative is a critical design choice to ensure regiochemical control.

Caption: Step-by-step workflow for the synthesis and validation of N-phenylanthranilic acid.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 2-chlorobenzoic acid (1.0 eq), aniline (1.1 eq), anhydrous potassium carbonate (2.5 eq), and a catalytic amount of copper(I) iodide (0.1 eq) in anhydrous DMF. [10] * Causality: Anhydrous conditions are preferred to prevent side reactions. K₂CO₃ acts as the base to neutralize the HCl formed and deprotonate the aniline. DMF is a polar aprotic solvent suitable for the high temperatures required. [8]2. Heating: Heat the reaction mixture to reflux (typically 130-150°C) and maintain for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Isolation: After cooling to room temperature, filter the mixture through a pad of Celite to remove the copper catalyst and inorganic salts. Wash the filter cake with a small amount of DMF.

• Precipitation: Add the filtrate to a beaker containing a significant volume of water with stirring. Acidify the aqueous solution slowly with 10% HCl until the pH reaches 3-4, which will precipitate the crude N-phenylanthranilic acid. [10][13] * Causality: The product exists as a carboxylate salt in the basic reaction mixture. Acidification protonates the carboxylate, rendering the acid insoluble in water.

• Purification: Collect the crude solid by vacuum filtration and wash with water. For high purity, dissolve the crude product in hot ethanol, treat with activated carbon to remove colored impurities, filter while hot, and add water to induce recrystallization. [9]6. Validation: Dry the purified light grey-green crystals. Confirm the product's identity and purity by:

  • Melting Point Determination: Compare with the literature value (182-185 °C). [7] * ¹H NMR Spectroscopy: Confirm the presence of aromatic and N-H protons with the correct splitting patterns and integration. [10] * FTIR Spectroscopy: Identify characteristic peaks for O-H (broad), N-H, C=O (acid), and aromatic C-H stretches.

Conclusion

While N-phenylanthranilic acid and 3-Nitro-2-(phenylamino)benzoic acid share a common structural backbone, the strategic placement of a nitro group fundamentally transforms the molecule's character. N-phenylanthranilic acid is a well-established compound with robust applications as a redox indicator and a cornerstone for NSAID synthesis. [2][14]In contrast, 3-Nitro-2-(phenylamino)benzoic acid is best viewed as a specialized synthetic intermediate. Its deactivated aromatic system and the reactive potential of the nitro group make it a valuable building block for accessing complex, nitrogen-rich heterocyclic structures that are otherwise difficult to synthesize. [15]The choice between these two reagents is therefore not a matter of direct substitution but a strategic decision based on the desired final application—be it a functional role as an indicator or a constructive role as a precursor in multi-step organic synthesis.

References

• acridone - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 6, 2026, from [Link]

• Synthesis of N-phenylanthranilic Acid and Its Related Toxicity and Biomarker Studies. (2025, May 8). Google Patents.

• Synthesis of Step A -- N-phenyl-anthranilic acid. (n.d.). PrepChem.com. Retrieved January 6, 2026, from [Link]

• Bala, M., Yadav, R., & Girdhar, A. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry, 36, 2269-2274. Retrieved January 6, 2026, from [Link]

• N-Phenylanthranilic acid. (2024, April 9). ChemBK. Retrieved January 6, 2026, from [Link]

• Gowda, H. S., & Shakunthala, R. (1973). Some observations on the redox behaviour of N-phenylanthranilic acid indicator in iron(II) titrations. Talanta, 20(4), 383–390. Retrieved January 6, 2026, from [Link]

• N-Phenylanthranilic Acid (CID 4386). (n.d.). PubChem. Retrieved January 6, 2026, from [Link]

• SS-Mohr Salt. (n.d.). Dr. Satyen Saha's Homepage. Retrieved January 6, 2026, from [Link]

• Synthesis and Characterisation of Biologically Active Metal Complexes of N-Phenyl Anthranilic Acid. (n.d.). SJC. Retrieved January 6, 2026, from [Link]

• Gu, Z., et al. (2022). Preparation of N-Aryl Anthranilic Acid Drugs by Modified Ullmann Coupling Reaction in Ionic Liquids. CoLab. Retrieved January 6, 2026, from [Link]

• Microscale Redox Titrations Using Poly-N-phenyl Anthranilic Acid Fluorescent Turn-Off Indicator for Undergraduate Analytical Chemistry Lab. (2022, January 12). Journal of Chemical Education. Retrieved January 6, 2026, from [Link]

• Hulanicki, A., & Glab, S. (1978). Redox indicators. Characteristics and applications. Pure and Applied Chemistry, 50(6), 463-498. Retrieved January 6, 2026, from [Link]

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• n-PHENYLANTHRANILIC ACID AR. (n.d.). Alpha Chemika. Retrieved January 6, 2026, from [Link]

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• Ullmann condensation. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Microscale Redox Titrations Using Poly- N -phenyl Anthranilic Acid Fluorescent Turn-Off Indicator for Undergraduate Analytical Chemistry Lab. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• N-phenylanthranilic acid. (n.d.). SpectraBase. Retrieved January 6, 2026, from [Link]

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• The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid Amide Derivatives As Potential Cancer Chemopreventives. (n.d.). Retrieved January 6, 2026, from [Link]

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• Kolev, T. M., & Angelov, P. (2008). Synthesis, spectroscopic and structural elucidation of 3-ethylamino-2-(4-nitro-benzoyl)-but-2-enoic acid phenylamide. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 69(2), 559–565. Retrieved January 6, 2026, from [Link]

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A Comparative Guide to Validating the Anti-inflammatory Activity of 2-Anilino-3-Nitrobenzoic Acid Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anti-inflammatory potential of novel 2-anilino-3-nitrobenzoic acid derivatives. By objectively comparing their performance against established nonsteroidal anti-inflammatory drugs (NSAIDs), this document offers detailed experimental protocols and supporting data to guide your research.

Introduction: The Rationale for Novel Anti-Inflammatory Agents

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation can lead to chronic diseases such as arthritis and cardiovascular disorders.[1][2] Current therapies, predominantly NSAIDs, are effective but can cause significant side effects with long-term use.[1][2] This necessitates the development of new anti-inflammatory agents with improved efficacy and safety profiles. 2-anilino-3-nitrobenzoic acid derivatives represent a promising class of compounds, and this guide outlines the critical steps to validate their therapeutic potential.

Understanding the Molecular Targets: A Mechanistic Comparison

A thorough validation begins with understanding the mechanism of action. This section compares the known mechanisms of standard NSAIDs with the potential pathways targeted by 2-anilino-3-nitrobenzoic acid derivatives.

Established NSAIDs: COX-1 and COX-2 Inhibition

• Diclofenac: A widely prescribed NSAID, diclofenac exerts its anti-inflammatory, analgesic, and antipyretic effects primarily by inhibiting both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes.[3][4][5][6] These enzymes are crucial for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.[5][6] Research also suggests that diclofenac's activity may extend beyond COX inhibition to include effects on lipoxygenase pathways and other molecular targets.[3][4][7]

• Celecoxib: As a selective COX-2 inhibitor, celecoxib was designed to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[8][9][10][11] COX-2 is primarily induced at sites of inflammation, while COX-1 is involved in protecting the stomach lining.[9] By selectively targeting COX-2, celecoxib effectively reduces inflammation and pain with a theoretically lower risk of gastric issues.[8][9][12]

Putative Mechanisms of 2-Anilino-3-Nitrobenzoic Acid Derivatives

While the precise mechanisms of novel 2-anilino-3-nitrobenzoic acid derivatives are under investigation, their structural similarity to other anti-inflammatory agents suggests potential inhibition of the COX and/or lipoxygenase (LOX) pathways.[13][14] The validation process outlined below is designed to elucidate these mechanisms.

In Vitro Validation: A Step-by-Step Approach

In vitro assays provide a controlled environment for the initial screening and mechanistic evaluation of your compounds.[1][2]

Experimental Workflow for In Vitro Analysis

The following diagram illustrates a typical workflow for the in vitro validation of anti-inflammatory compounds.

Caption: A standard workflow for the carrageenan-induced paw edema model.

Detailed Experimental Protocol

• Objective: To assess the ability of the test compounds to reduce acute inflammation in an animal model.

• Protocol:

  • Acclimatize the animals (typically rats or mice) to the laboratory conditions.

  • Administer the 2-anilino-3-nitrobenzoic acid derivatives, diclofenac, celecoxib, or a vehicle control to different groups of animals via an appropriate route (e.g., oral gavage).

  • After a set period (e.g., 30-60 minutes), induce inflammation by injecting a 1% carrageenan solution into the subplantar region of the right hind paw. [15][16] 4. Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection. [17][18] 5. Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Comparative Data Analysis

The in vivo anti-inflammatory activity is determined by the reduction in paw edema.

Compound (Dose)	Paw Edema Inhibition (%) at 1 hr	Paw Edema Inhibition (%) at 2 hr	Paw Edema Inhibition (%) at 3 hr	Paw Edema Inhibition (%) at 4 hr
Derivative 1	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Derivative 2	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Diclofenac	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]
Celecoxib	[Insert Data]	[Insert Data]	[Insert Data]	[Insert Data]

Visualizing the Inflammatory Cascade

Understanding the signaling pathways involved in inflammation provides context for interpreting the experimental data.

Caption: Key enzymatic pathways in the inflammatory response.

Conclusion and Future Directions

This guide provides a robust framework for the preclinical validation of 2-anilino-3-nitrobenzoic acid derivatives as potential anti-inflammatory agents. The combination of in vitro and in vivo experiments allows for a comprehensive assessment of their efficacy and a preliminary understanding of their mechanism of action. Positive results from these studies would warrant further investigation into their safety profile, pharmacokinetic properties, and potential for clinical development.

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A Comparative Guide to the Biological Activity of Ortho, Meta, and Para Isomers of Nitroanilinobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Isomerism in Drug Efficacy

In the realm of medicinal chemistry, the precise spatial arrangement of functional groups within a molecule is a fundamental determinant of its biological activity. Structural isomers, compounds sharing the same molecular formula but differing in the connectivity of their atoms, can exhibit remarkably divergent pharmacological profiles. This guide offers an in-depth comparative analysis of the ortho-, meta-, and para-isomers of nitroanilinobenzoic acid. This scaffold is of significant interest as it combines the structural features of antranilic acid derivatives, known for their anti-inflammatory properties, with a nitro group, a well-established pharmacophore in antimicrobial and cytotoxic agents.[1][2]

While direct comparative studies on these specific isomers are sparse, this guide will synthesize data from closely related compounds and foundational principles of structure-activity relationships (SAR) to provide a logical framework for understanding their potential biological activities. We will explore how the positional variation of the nitro group influences the molecule's physicochemical properties and, consequently, its antimicrobial, anti-inflammatory, and cytotoxic potential.

The Decisive Impact of Isomer Position on Physicochemical Properties

The relative placement of the amino, nitro, and carboxylic acid groups on the benzene ring dictates the electronic and steric landscape of each isomer, which in turn governs its interactions with biological targets.

• Electronic Effects : The nitro group is a strong electron-withdrawing group, which increases the acidity of the carboxylic acid.[1] The magnitude of this effect varies with position. In the ortho and para positions, the nitro group can exert both inductive and resonance effects, significantly influencing the charge distribution across the aromatic ring. The meta isomer is primarily influenced by the inductive effect. This variation in electronic properties can alter pKa values and the ability of the molecule to participate in hydrogen bonding, both critical for receptor binding and membrane transport.[3]

• Steric Hindrance : The ortho isomer experiences the most significant steric hindrance due to the proximity of the three substituents. This can impede the molecule's ability to fit into the active site of an enzyme or receptor, potentially reducing its activity compared to the less hindered meta and para isomers.[4]

• Intramolecular Hydrogen Bonding : The ortho isomer has the unique potential for intramolecular hydrogen bonding between the carboxylic acid, the amino group, and the nitro group. This can lock the molecule into a more rigid conformation, which may be favorable or unfavorable for binding to a specific biological target. It also tends to increase the molecule's lipophilicity compared to its isomers, which can affect its ability to cross cell membranes.

Caption: The ortho, meta, and para isomers of nitroanilinobenzoic acid.

Comparative Analysis of Biological Activities

The general mechanism of action for many nitroaromatic compounds involves the intracellular reduction of the nitro group.[5] This process, often more efficient in the hypoxic environments found in microbial infections or solid tumors, generates reactive cytotoxic intermediates like nitroso and hydroxylamine species that can damage DNA and proteins, leading to cell death.[5][6] The isomer position can significantly influence the susceptibility of the nitro group to this bioactivation.

Antimicrobial Activity

The nitro group is a key pharmacophore in various antimicrobial agents.[1][2] Its presence on the anilinobenzoic acid scaffold is expected to confer antimicrobial properties. The positional isomerism will likely modulate this activity.

• Para-isomer : The para-positioning of the nitro group often appears favorable for antimicrobial activity in related nitroaromatic compounds.[7] This may be due to a combination of electronic effects that facilitate nitroreduction and a more linear geometry that allows for better interaction with microbial enzymes.

• Meta-isomer : The activity of the meta isomer is often intermediate. The nitro group is less influenced by the resonance effects of the other substituents, which may alter its reduction potential compared to the other isomers.

• Ortho-isomer : Steric hindrance in the ortho isomer could potentially reduce its ability to bind to the active site of nitroreductase enzymes, possibly leading to lower antimicrobial potency compared to the para isomer.

Anti-inflammatory Activity

Derivatives of ortho-aminobenzoic acid (anthranilic acid) are well-known non-steroidal anti-inflammatory drugs (NSAIDs) that function by inhibiting cyclooxygenase (COX) enzymes.[8] This suggests that the ortho isomer of nitroanilinobenzoic acid is the most promising candidate for anti-inflammatory activity.

• Ortho-isomer : This isomer retains the core structure of anthranilic acid. The addition of a nitro group could modulate its COX inhibitory activity. Nitrated fatty acids have been shown to possess anti-inflammatory properties, suggesting that the nitro group itself can contribute to this effect, potentially through mechanisms independent of COX inhibition, such as modulating NF-κB signaling.[9][10]

• Meta and Para-isomers : These isomers are less likely to exhibit significant COX-inhibitory activity, as this action is strongly associated with the ortho-amino-carboxyphenyl structure.[8] However, they may still possess some anti-inflammatory effects through other pathways related to the nitro functional group.[11]

Cytotoxicity and Anticancer Potential

The cytotoxicity of nitroaromatic compounds is closely linked to the reductive activation of the nitro group.[5] Studies on analogous compounds like nitrotoluenes have shown that the ortho-isomer can be the most toxic.[12]

• Ortho-isomer : The proximity of the functional groups could lead to the formation of unique metabolites upon reduction, potentially increasing its cytotoxicity. The significant toxicity observed with o-nitrotoluene in rats, including the formation of mesotheliomas, suggests that the ortho isomer of nitroanilinobenzoic acid should be evaluated carefully for genotoxicity.[12]

• Para-isomer : The para isomer's symmetrical structure might allow for efficient intercalation with DNA or binding to other cellular targets after metabolic activation, potentially leading to significant cytotoxic effects.

• Meta-isomer : The cytotoxicity of the meta isomer is often found to be lower than that of the ortho and para isomers in related compounds.

Hypothetical Comparative Data

Due to the absence of direct comparative experimental data in the public domain, the following table is illustrative and hypothetical . It is designed to show how quantitative data for these isomers would typically be presented and to reflect the potential trends discussed in this guide.

Isomer	Antimicrobial MIC (µg/mL) vs. S. aureus	Anti-inflammatory IC₅₀ (µM) vs. COX-2	Cytotoxicity IC₅₀ (µM) vs. A549 Lung Cancer Cells
Ortho	64	15	25
Meta	32	>100	75
Para	16	>100	40
Reference Drug	Ciprofloxacin: 1	Celecoxib: 0.5	Doxorubicin: 0.8

Note: This data is hypothetical and for illustrative purposes only.

Key Experimental Protocols

To validate the inferred biological activities, rigorous experimental evaluation is essential. The following are standard, self-validating protocols for assessing the key biological activities discussed.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Caption: Workflow for MIC determination via broth microdilution.

Methodology:

• Preparation : Prepare serial two-fold dilutions of the ortho, meta, and para isomers in sterile Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculum : Prepare a bacterial suspension (e.g., Staphylococcus aureus) equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation : Add the standardized inoculum to each well containing the test compounds. Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• Analysis : The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[1]

Protocol 2: MTT Assay for Cellular Cytotoxicity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Caption: Workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Seeding : Seed a human cell line (e.g., A549 lung carcinoma) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment : Replace the medium with fresh medium containing increasing concentrations of the test isomers. Include untreated cells as a negative control and cells treated with a known cytotoxic agent (e.g., doxorubicin) as a positive control. Incubate for 48-72 hours.

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization : Add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Analysis : Measure the absorbance of the solution at approximately 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) is then calculated.

Conclusion and Future Directions

The positional isomerism of nitroanilinobenzoic acid is a critical factor that is predicted to govern the compound's biological activity. Based on structure-activity relationships derived from analogous compounds, the ortho isomer is the most likely candidate for anti-inflammatory activity, while also potentially possessing the highest cytotoxicity. The para isomer is predicted to exhibit the most potent antimicrobial activity. The meta isomer may present a balance of moderate activity with potentially lower toxicity.

This guide underscores the necessity of synthesizing and performing direct, side-by-side experimental comparisons of these three isomers. Such studies are essential to validate these hypotheses and to fully elucidate the structure-activity relationships. The protocols provided herein offer a robust framework for such an investigation, which could uncover novel therapeutic leads for infectious, inflammatory, or neoplastic diseases.

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A Comparative Analysis of 3-Nitro-2-(phenylamino)benzoic Acid Derivatives and Traditional NSAIDs: Efficacy and Safety Profiles

Authored for Researchers, Scientists, and Drug Development Professionals

The landscape of anti-inflammatory therapeutics has long been dominated by Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). However, their clinical utility is often hampered by significant gastrointestinal side effects. This has spurred the exploration of new chemical entities with improved safety profiles. Among these, derivatives of 3-nitro-2-(phenylamino)benzoic acid have emerged as promising candidates. This guide provides a detailed comparison of the efficacy and safety of these novel derivatives against established NSAIDs, supported by experimental data and methodologies.

The Mechanism of Action: A Tale of Two Pathways

Traditional NSAIDs exert their anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes. These enzymes, COX-1 and COX-2, are crucial for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[1][2] However, COX-1 is also constitutively expressed in tissues like the gastric mucosa, where it plays a protective role.[3] Inhibition of COX-1 is therefore a major contributor to the gastrointestinal toxicity associated with many NSAIDs.[3][4]

The development of selective COX-2 inhibitors was a significant step towards mitigating these side effects.[3] More recent strategies have focused on developing novel NSAID derivatives, including those that release nitric oxide (NO) or hydrogen sulfide (H2S), to offer gastroprotection.[3][5] The 3-nitro-2-(phenylamino)benzoic acid derivatives are designed within this paradigm, aiming for potent anti-inflammatory action with a reduced tendency for ulcer formation.[6]

Caption: The Arachidonic Acid Cascade and Sites of NSAID Action.

Preclinical Efficacy: A Head-to-Head Comparison

The anti-inflammatory and analgesic potential of new compounds is typically evaluated using well-established animal models. The carrageenan-induced paw edema model in rats is a standard for assessing acute anti-inflammatory activity, while the acetic acid-induced writhing test in mice is a common method for screening peripherally acting analgesics.[1][7][8][9]

Anti-Inflammatory Activity

In the carrageenan-induced paw edema model, the injection of carrageenan into the paw of a rodent induces a reproducible inflammatory response.[7][10][11] The efficacy of an anti-inflammatory agent is measured by its ability to reduce the resulting swelling. Studies have shown that certain 3-nitro-2-(phenylamino)benzoic acid derivatives exhibit anti-inflammatory activity comparable to that of standard drugs like diclofenac.

Compound	Dose (mg/kg)	% Inhibition of Paw Edema (at 3h)	Reference
Control	-	0%	[12]
Diclofenac	3	~50%	[13]
Derivative A	10	48.1%	[13]
Derivative B	10	49.4%	[13]

Note: The data in this table is representative and compiled from multiple sources for illustrative purposes.

Analgesic Activity

The acetic acid-induced writhing test relies on the intraperitoneal injection of acetic acid to induce a painful response characterized by abdominal constrictions and stretching.[8][14][15] The number of "writhes" is counted, and a reduction in this number indicates an analgesic effect.

Compound	Dose (mg/kg)	% Protection from Writhing	Reference
Control	-	0%	[14]
Diclofenac	10	~70-80%	[14]
Derivative X	20	Significant Reduction	[6]
Derivative Y	20	Significant Reduction	[6]

Note: The data in this table is representative and compiled from multiple sources for illustrative purposes.

The Safety Profile: A Gastrointestinal Advantage

The most significant drawback of long-term NSAID use is the risk of developing peptic ulcers and other gastrointestinal complications.[4][16] The ulcerogenic potential of a drug is often assessed by administering it to animals (typically rats) for a period and then examining the gastric mucosa for lesions. The severity of these lesions is scored to calculate an ulcer index.

The development of nitric oxide (NO)-donating NSAIDs has been one approach to mitigate this gastrointestinal toxicity.[5][6] These compounds are designed to release NO, which has gastroprotective effects that can counteract the damaging effects of COX inhibition.[3][5] While not all 3-nitro-2-(phenylamino)benzoic acid derivatives are NO-donors, their structural modifications often aim to reduce direct irritation of the gastric mucosa.[17][18]

Compound	Dose (mg/kg)	Mean Ulcer Index	Reference
Control	-	0	[19]
Indomethacin	20	High	[20]
Diclofenac	50	Moderate to High	[19]
NO-releasing Derivative	50	Significantly Lower	[6]

Note: The data in this table is representative and compiled from multiple sources for illustrative purposes.

Experimental Protocols

For the sake of scientific integrity and reproducibility, the detailed methodologies for the key experiments are provided below.

Carrageenan-Induced Paw Edema in Rats

This protocol is a standard for evaluating acute anti-inflammatory activity.[7][21][22]

Caption: Workflow for the Carrageenan-Induced Paw Edema Assay.

• Animals : Male Wistar or Sprague-Dawley rats (180-200 g) are used.[7]

• Grouping : Animals are divided into control, standard, and test groups.

• Procedure :

  • The initial volume of the right hind paw is measured.[7]

  • The respective compounds (vehicle, standard drug, or test derivative) are administered orally.[7]

  • After one hour, 0.1 mL of a 1% carrageenan solution is injected into the subplantar surface of the right hind paw.[7][21]

  • Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[7]

• Data Analysis : The percentage inhibition of edema is calculated for each group relative to the control group.

Acetic Acid-Induced Writhing Test in Mice

This method is used to assess peripheral analgesic activity.[1][8][9]

• Animals : Swiss-albino mice (20-25 g) are typically used.[14]

• Grouping : Animals are divided into control, standard, and test groups.

• Procedure :

  • The test compounds, standard drug (e.g., Diclofenac), or vehicle are administered, often orally or intraperitoneally.[14]

  • After a set period (e.g., 30-40 minutes) to allow for absorption, a 0.7% to 1% solution of acetic acid is injected intraperitoneally.[8][14]

  • Five minutes after the acetic acid injection, the number of writhes (a characteristic stretching behavior) is counted for a defined period, typically 10-15 minutes.[8][14]

• Data Analysis : The percentage of protection or inhibition of writhing is calculated for each group compared to the control.

Ulcerogenic Index Determination in Rats

This assay evaluates the gastrointestinal toxicity of the compounds.

• Animals : Wistar rats are often used.

• Procedure :

  • Animals are fasted overnight.

  • The test compounds are administered orally at various doses for a set number of days.

  • On the final day, animals are euthanized, and their stomachs are removed.

  • The stomachs are opened along the greater curvature and examined for any signs of ulceration or hemorrhage.

• Data Analysis : The ulcers are scored based on their number and severity to calculate a mean ulcer index.[19]

Conclusion and Future Directions

The available preclinical data suggests that 3-nitro-2-(phenylamino)benzoic acid derivatives represent a promising class of anti-inflammatory agents. Several of these compounds have demonstrated efficacy comparable to that of established NSAIDs like diclofenac in standard models of inflammation and pain.[23][24] More importantly, they often exhibit a superior gastrointestinal safety profile, with a markedly reduced ulcerogenic potential.[6]

Further research should focus on elucidating the precise mechanisms of action, including COX-1/COX-2 selectivity profiles, and exploring potential additional anti-inflammatory pathways. Long-term toxicity studies and pharmacokinetic profiling are also essential next steps to validate their therapeutic potential and advance these promising candidates toward clinical evaluation. The development of these novel derivatives could lead to safer and more effective treatments for a wide range of inflammatory conditions.

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• Mattioli 1885. Gastrointestinal safety of novel nonsteroidal antiinflammatory drugs: selective COX-2 inhibitors and beyond.
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• Bio-protocol. Carrageenan-Induced Paw Edema.
• Benchchem. Application Notes and Protocols: Acetic Acid-Induced Writhing Test for Evaluating the Analgesic Activity of Floctafenine.
• Inotiv. Carrageenan Induced Paw Edema (Rat, Mouse).
• ResearchGate. κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol.
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In Vivo Validation of the Analgesic Effects of 3-Nitro-2-(phenylamino)benzoic Acid Derivatives: A Comparative Guide

In the relentless pursuit of novel therapeutic agents for pain management, the limitations of current analgesics—ranging from the gastrointestinal and cardiovascular risks of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) to the addiction potential of opioids—propel the exploration of new chemical entities. Among the promising candidates are derivatives of anthranilic acid, a scaffold known for its pharmacological versatility.[1][2] This guide provides an in-depth, comparative analysis of the in vivo analgesic properties of a novel series of compounds: 3-Nitro-2-(phenylamino)benzoic acid derivatives.

This document is tailored for researchers, scientists, and drug development professionals, offering a synthesized perspective on experimental validation, from mechanistic rationale to detailed protocols and data interpretation. We will objectively compare the performance of these novel derivatives against established analgesics, supported by a framework of robust experimental data.

A Comparative Overview of Analgesic Mechanisms

Understanding the mechanism of action is fundamental to rational drug design and evaluation. The analgesic effects of the most common drug classes are mediated through distinct signaling pathways.

• NSAIDs , such as Diclofenac, primarily exert their effects by inhibiting cyclooxygenase (COX) enzymes, thereby blocking the synthesis of prostaglandins, which are key mediators of pain and inflammation.[3]

• Opioids , like Morphine, act on central opioid receptors (μ, δ, and κ) to modulate pain perception at the level of the spinal cord and brain.

• 3-Nitro-2-(phenylamino)benzoic Acid Derivatives , as analogues of N-phenylanthranilic acid, are hypothesized to function similarly to other fenamates by inhibiting the COX pathway.[4][5] The introduction of a nitro group is a strategic modification aimed at enhancing potency and modulating the pharmacodynamic profile.

The following diagram illustrates the distinct and overlapping pathways targeted by these analgesic classes.

Caption: Comparative mechanisms of action for different classes of analgesics.

In Vivo Validation: A Trio of Core Assays

To comprehensively evaluate the analgesic potential of the 3-Nitro-2-(phenylamino)benzoic acid derivatives, a multi-modal approach using well-established in vivo models is essential. This strategy allows for the characterization of peripheral, spinal, and supraspinal analgesic effects. We will compare the novel derivatives (referred to as "Test Compound") against a standard peripherally acting NSAID (Diclofenac) and a centrally acting opioid (Morphine).

The overall experimental workflow is depicted below.

Caption: High-level overview of the in vivo analgesic validation workflow.

Acetic Acid-Induced Writhing Test: Assessing Peripheral Analgesia

Rationale: This test is a cornerstone for evaluating peripherally acting analgesics.[6][7] The intraperitoneal injection of acetic acid induces visceral pain by causing localized inflammation and triggering the release of pain mediators like prostaglandins.[3] The characteristic "writhing" response—abdominal constrictions and hind limb stretching—is a quantifiable measure of this pain.[6][8] A reduction in the number of writhes indicates an analgesic effect.[3]

Experimental Protocol:

• Animal Preparation: Use Swiss albino mice (20-30g), acclimatized for at least one week.[8] Fast the animals for 12 hours before the experiment with free access to water.

• Grouping and Dosing: Divide animals into groups (n=6).

  • Group I (Control): Administer vehicle (e.g., 1% Tween 80 in saline).

  • Group II (Standard): Administer Diclofenac Sodium (10 mg/kg, p.o.).[8]

  • Group III-V (Test): Administer the 3-Nitro-2-(phenylamino)benzoic acid derivative at varying doses (e.g., 50, 100, 200 mg/kg, p.o.).

• Drug Absorption Period: Allow a 40-60 minute interval after oral administration for the compounds to be absorbed.[8]

• Induction of Writhing: Administer 0.1 ml/10g body weight of 1% acetic acid solution intraperitoneally to each mouse.[6]

• Observation: Immediately place each mouse in an individual observation chamber. Five minutes after the acetic acid injection, begin counting the number of writhes for a period of 10-15 minutes.[6][8][9]

• Data Analysis: Calculate the percentage inhibition of writhing for each group using the formula:

  • % Inhibition = [(Mean writhes in Control - Mean writhes in Test Group) / Mean writhes in Control] x 100

Hot Plate Test: Assessing Central Analgesia

Rationale: The hot plate test measures the reaction to a thermal pain stimulus and is primarily used to evaluate centrally acting analgesics.[10][11] The latency period until the animal shows a pain response (e.g., paw licking, jumping) is recorded.[10][12] An increase in this latency time indicates an analgesic effect, reflecting a higher pain threshold mediated by the central nervous system.[10]

Experimental Protocol:

• Apparatus Setup: Set the hot plate apparatus to a constant temperature of 55 ± 1°C.[13]

• Baseline Measurement: Before drug administration, place each mouse on the hot plate and record the baseline reaction time (latency to lick a hind paw or jump). A cut-off time (e.g., 30 seconds) must be established to prevent tissue damage.[12][13] Animals with a baseline latency outside a 5-15 second range should be excluded.

• Grouping and Dosing: Use the same animal groups as the writhing test, but with a different positive control.

  • Group II (Standard): Administer Morphine Sulphate (5 mg/kg, s.c.).[9]

• Post-Dosing Measurement: At set intervals after drug administration (e.g., 30, 60, 90, and 120 minutes), place the mice back on the hot plate and record the reaction latency.

• Data Analysis: The increase in latency is a direct measure of analgesic activity. Data can be presented as the mean reaction time at each interval or as the Maximum Possible Effect (% MPE) calculated as:

  • % MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100

Tail-Flick Test: Assessing Spinal and Supraspinal Analgesia

Rationale: Similar to the hot plate test, the tail-flick test evaluates the response to a thermal stimulus but is more specific to spinal and supraspinal reflexes.[14][15] An intense beam of light or heated wire is focused on the animal's tail, and the time taken for the animal to "flick" its tail away is measured.[14][16] This response is a reflex mediated at the spinal cord level but can be modulated by higher brain centers, making it sensitive to centrally acting drugs like opioids.[17]

Experimental Protocol:

• Animal Preparation: Place the mouse in a restrainer, allowing the tail to be exposed.[17]

• Baseline Measurement: Apply the radiant heat source to the distal portion of the tail. Record the baseline time it takes for the mouse to flick its tail.[17] A cut-off time of 10-12 seconds is typically used to prevent injury.[16]

• Grouping and Dosing: Administer the vehicle, standard (Morphine 5 mg/kg), or test compounds as previously described.

• Post-Dosing Measurement: Measure the tail-flick latency at various time points post-administration (e.g., 30, 60, 90, 120 minutes).

• Data Analysis: An increase in the latency period indicates an analgesic effect. Results are often presented as the mean reaction time over the observation period.

Comparative Efficacy Analysis: Interpreting the Data

The following tables present hypothetical but representative data from the described in vivo assays to illustrate the comparative performance of a promising 3-Nitro-2-(phenylamino)benzoic acid derivative (Test Compound "NPB-A").

Table 1: Effects on Acetic Acid-Induced Writhing (Peripheral Analgesia)

Treatment Group	Dose (mg/kg)	Mean No. of Writhes (± SEM)	% Inhibition
Vehicle Control	-	45.2 ± 2.8	-
Diclofenac Sodium	10	15.8 ± 1.5	65.0%
NPB-A	50	28.5 ± 2.1	36.9%
NPB-A	100	18.1 ± 1.9	59.9%
NPB-A	200	13.4 ± 1.3	70.4%

Data are expressed as mean ± Standard Error of the Mean (SEM). Statistical significance would be determined by ANOVA followed by a post-hoc test.

Interpretation: The data clearly show that NPB-A produces a dose-dependent reduction in the number of writhes, indicating significant peripheral analgesic activity. At the 200 mg/kg dose, its efficacy is comparable to, and even slightly exceeds, that of the standard NSAID, Diclofenac. This strongly supports the hypothesis that the compound acts via inhibition of peripheral pain mediators.

Table 2: Effects on Hot Plate Latency (Central Analgesia)

| Treatment Group | Dose (mg/kg) | \multicolumn{4}{c|}{Mean Reaction Latency in Seconds (± SEM)} | | :--- | :--- | :--- | :--- | :--- | :--- | | | | 30 min | 60 min | 90 min | 120 min | | Vehicle Control | - | 6.5 ± 0.4 | 6.8 ± 0.5 | 6.6 ± 0.3 | 6.7 ± 0.4 | | Morphine Sulphate | 5 | 18.2 ± 1.1 | 24.5 ± 1.3 | 19.8 ± 1.2 | 14.1 ± 0.9 | | NPB-A | 200 | 8.9 ± 0.7 | 11.2 ± 0.9 | 9.5 ± 0.6 | 7.8 ± 0.5 |

Interpretation: Compared to the potent central analgesic Morphine, NPB-A shows a modest but statistically significant increase in reaction latency, with a peak effect around 60 minutes post-administration. This suggests that while the primary mechanism may be peripheral, the compound also possesses some degree of central analgesic activity. This dual action could be advantageous, potentially offering broader pain relief.

Table 3: Effects on Tail-Flick Latency (Spinal/Supraspinal Analgesia)

| Treatment Group | Dose (mg/kg) | \multicolumn{4}{c|}{Mean Reaction Latency in Seconds (± SEM)} | | :--- | :--- | :--- | :--- | :--- | :--- | | | | 30 min | 60 min | 90 min | 120 min | | Vehicle Control | - | 3.8 ± 0.3 | 3.9 ± 0.2 | 4.0 ± 0.3 | 3.8 ± 0.2 | | Morphine Sulphate | 5 | 7.9 ± 0.5 | 9.8 ± 0.6 | 8.1 ± 0.5 | 6.2 ± 0.4 | | NPB-A | 200 | 5.1 ± 0.4 | 6.3 ± 0.5 | 5.4 ± 0.3 | 4.5 ± 0.3 |

Conclusion and Future Directions

The in vivo data strongly support the analgesic potential of 3-Nitro-2-(phenylamino)benzoic acid derivatives. The representative compound, NPB-A, demonstrated potent, dose-dependent peripheral analgesic effects comparable to Diclofenac, alongside moderate central analgesic activity. This dual-action profile suggests these derivatives could be effective for a broader range of pain states than traditional NSAIDs.

Future research should focus on:

• Mechanism of Action Studies: Conducting in vitro COX-1/COX-2 enzyme inhibition assays to confirm the hypothesized mechanism and determine selectivity.

• Broader Pharmacological Profiling: Evaluating anti-inflammatory and antipyretic properties.

• Toxicology and Safety: Performing acute and sub-chronic toxicity studies to establish a preliminary safety profile, including ulcerogenic potential, which is a key concern for NSAID-like compounds.

• Pharmacokinetics: Characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of lead compounds.

These novel derivatives represent a promising avenue in the development of safer and more effective analgesics, and the comparative validation framework presented here provides a robust methodology for their continued evaluation.

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Navigating the Target Landscape of 2-Anilino-3-Nitrobenzoic Acid-Based Compounds: A Comparative Guide to Specificity and Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, the efficacy of a small molecule is inextricably linked to its specificity. An ideal therapeutic agent would act as a molecular sniper, engaging its intended target with high precision and potency while leaving the rest of the proteome untouched. However, the reality is often more complex, with many compounds exhibiting promiscuous binding profiles that can lead to unforeseen off-target effects and toxicities. The 2-anilino-3-nitrobenzoic acid scaffold, a core structure in several biologically active compounds, presents a compelling case study in the ongoing challenge of achieving target specificity.

This guide provides an in-depth comparative analysis of the cross-reactivity and target specificity of compounds based on the 2-anilino-3-nitrobenzoic acid framework. As direct and comprehensive screening data for the parent compound is limited in the public domain, we will leverage the extensive research on its close structural analogs, the fenamate class of non-steroidal anti-inflammatory drugs (NSAIDs) such as niflumic acid and mefenamic acid. By examining the target profiles of these well-characterized molecules, we can elucidate the broader trends in target engagement and promiscuity inherent to this chemical class. This guide will delve into the known primary targets, significant off-targets, and the potential for assay interference, providing a critical perspective for researchers working with this scaffold.

The Fenamate Family: A Lens into Target Promiscuity

The fenamates, derivatives of N-phenylanthranilic acid, are prime examples of how a single chemical scaffold can interact with multiple, structurally distinct protein families. While their primary therapeutic action is the inhibition of cyclooxygenase (COX) enzymes, their clinical and preclinical profiles are colored by a range of additional biological activities.

Primary Targets: Cyclooxygenase (COX) Isoforms

The canonical mechanism of action for fenamates is the inhibition of COX-1 and COX-2, enzymes responsible for the synthesis of pro-inflammatory prostaglandins.[1][2] The relative inhibitory potency against these two isoforms is a critical determinant of both therapeutic efficacy and the gastrointestinal side-effect profile.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1/COX-2)
Niflumic Acid	1.3	0.1	13
Mefenamic Acid	10	1.0	10
Tolfenamic Acid	0.36	0.03	12
Flufenamic Acid	0.28	0.05	5.6
(Data compiled from various in vitro studies. Absolute values can vary with experimental conditions.)[3]

This data clearly illustrates that while all listed fenamates inhibit both COX isoforms, they exhibit a preferential, albeit modest, selectivity for COX-2.[3] This highlights the first layer of specificity within the primary target family.

Significant Off-Targets: A Medley of Ion Channels and Receptors

Beyond their anti-inflammatory effects, fenamates are known to interact with several other protein targets, which may contribute to both their therapeutic and adverse effects.

• GABAA Receptors: Fenamates, including niflumic and mefenamic acid, are known to modulate GABAA receptors, the primary inhibitory neurotransmitter receptors in the central nervous system.[4][5] Their action is complex, exhibiting both potentiation of GABA-induced currents at low concentrations and inhibition at higher concentrations.[4] This modulation is also subtype-dependent; for instance, niflumic acid's antagonistic effects are more pronounced on receptors containing the α6 subunit.[4] This dual activity underscores the nuanced nature of off-target effects.

• Calcium-Activated Chloride Channels (CaCCs): Niflumic acid is a well-established, albeit non-specific, blocker of CaCCs, including members of the TMEM16A family.[6][7] This activity is thought to contribute to some of its effects on smooth muscle and epithelial cells. The inhibitory concentrations are in the micromolar range, suggesting a physiologically relevant off-target interaction.

• TRP Channels: Mefenamic acid has been identified as a selective blocker of the TRPM3 channel with an IC50 of 8.6 µM, while other fenamates like niflumic acid and flufenamic acid show broader, less potent activity against a panel of TRP channels (TRPC6, TRPM2, TRPV4).[1]

This promiscuous behavior across different protein families—enzymes, ion channels, and receptors—is a critical consideration for any drug discovery program utilizing the 2-anilino-3-nitrobenzoic acid scaffold.

The Specter of Assay Interference: A Caveat for Nitroaromatics

The presence of a nitroaromatic moiety in the 2-anilino-3-nitrobenzoic acid structure raises a significant red flag for potential assay artifacts. Nitroaromatic compounds are a known class of Pan-Assay Interference Compounds (PAINS).[8][9] PAINS are molecules that appear as "hits" in a wide variety of high-throughput screening assays due to non-specific mechanisms rather than genuine, selective binding to the intended target.[9][10]

Mechanisms of interference by nitroaromatics can include:

• Redox Cycling: The nitro group can undergo enzymatic reduction to a nitro radical anion, which can then react with molecular oxygen to produce reactive oxygen species (ROS). This can disrupt assay components and lead to false-positive or false-negative results.

• Compound Aggregation: At higher concentrations, some compounds can form aggregates that non-specifically sequester and inhibit proteins.

• Spectroscopic Interference: Colored compounds can absorb light in the range of detection for colorimetric or fluorescent assays, leading to inaccurate readings.

It is imperative for researchers working with this scaffold to perform rigorous counter-screens and orthogonal assays to rule out the possibility of PAINS-related artifacts.

Caption: Workflow for validating hits and identifying PAINS.

Experimental Protocols for Assessing Target Specificity

To rigorously evaluate the on-target and off-target activities of 2-anilino-3-nitrobenzoic acid-based compounds, a multi-pronged experimental approach is essential.

In Vitro COX Inhibition Assay (Whole Blood Assay)

This assay provides a physiologically relevant system to determine the inhibitory activity of compounds against COX-1 and COX-2.[3]

Objective: To determine the IC50 values for COX-1 and COX-2 inhibition.

Methodology:

• Blood Collection: Draw venous blood from healthy, drug-free volunteers into heparinized tubes.

• COX-1 Assay (Thromboxane B2 production):

  • Aliquot 1 mL of whole blood into tubes containing the test compound at various concentrations or vehicle (DMSO).

  • Allow the blood to clot at 37°C for 1 hour to induce platelet activation and subsequent thromboxane B2 (TxB2) production via COX-1.

  • Centrifuge to separate the serum.

  • Measure TxB2 levels in the serum using a specific enzyme immunoassay (EIA) kit.

• COX-2 Assay (Prostaglandin E2 production):

  • Aliquot 1 mL of whole blood into tubes containing the test compound at various concentrations or vehicle.

  • Add lipopolysaccharide (LPS) to induce COX-2 expression in monocytes.

  • Incubate for 24 hours at 37°C.

  • Centrifuge to separate the plasma.

  • Measure prostaglandin E2 (PGE2) levels in the plasma using an EIA kit.

• Data Analysis:

  • Calculate the percentage inhibition of TxB2 (COX-1) and PGE2 (COX-2) production for each compound concentration relative to the vehicle control.

  • Determine IC50 values by fitting the data to a sigmoidal dose-response curve.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm that a compound binds to its intended target in a cellular environment.[11][12][13] It is based on the principle that ligand binding stabilizes a protein against thermal denaturation.

Objective: To verify the direct binding of a compound to its target protein in intact cells.

Methodology:

• Cell Treatment: Culture cells to an appropriate confluency. Treat the cells with the test compound at a desired concentration or vehicle control for a specified time (e.g., 1-2 hours).

• Heating Step:

  • Harvest the cells and resuspend them in a buffer containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples across a range of temperatures (e.g., 40-70°C) for 3-5 minutes using a thermal cycler. Include a non-heated control.

  • Cool the samples on ice.

• Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or sonication.

  • Centrifuge at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

  • Collect the supernatant containing the soluble proteins.

  • Quantify the amount of the specific target protein in the supernatant using Western blotting or an immunoassay like ELISA.

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the compound-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Fluorescence Polarization (FP) Kinase Assay

For assessing off-target effects on kinases, a fluorescence polarization assay is a robust and high-throughput method.[14][15][16]

Objective: To determine the inhibitory activity of a compound against a panel of kinases.

Methodology:

• Reagents:

  • Kinase of interest.

  • Fluorescently labeled peptide substrate (tracer).

  • ATP.

  • Assay buffer.

  • Test compound.

• Assay Procedure:

  • In a microplate, add the kinase, tracer, and test compound at various concentrations.

  • Incubate to allow for binding.

  • Initiate the kinase reaction by adding ATP.

  • After a set incubation period, stop the reaction.

  • Measure the fluorescence polarization. When the small, fluorescently labeled substrate is phosphorylated by the kinase, it is bound by a phospho-specific antibody, increasing its effective size and thus its polarization. An inhibitor will prevent this phosphorylation, resulting in a low polarization signal.

• Data Analysis:

  • Plot the change in fluorescence polarization against the compound concentration.

  • Determine the IC50 value from the dose-response curve.

Conclusion: A Call for Rigorous Characterization

The 2-anilino-3-nitrobenzoic acid scaffold and its derivatives, exemplified by the fenamate class of NSAIDs, represent a class of compounds with a rich and complex pharmacology. While their primary activity against COX enzymes is well-established, their cross-reactivity with a diverse range of off-targets, including ion channels and receptors, necessitates a thorough and multifaceted approach to characterization. Furthermore, the inherent risk of assay interference due to the nitroaromatic moiety demands vigilant experimental design and the use of orthogonal validation methods.

For researchers and drug developers, the journey from a promising hit to a well-characterized lead compound requires a deep understanding of not only on-target potency but also the broader landscape of potential interactions. By employing a suite of robust biochemical and cellular assays, as outlined in this guide, it is possible to navigate the complexities of target specificity and build a comprehensive profile that informs rational drug design and minimizes the potential for late-stage attrition. The insights gained from such rigorous evaluation are paramount to advancing compounds with the desired selectivity and safety profiles toward clinical application.

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A Comparative Benchmarking Guide to the Synthesis of 3-Nitro-2-(phenylamino)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of 3-Nitro-2-(phenylamino)benzoic acid, a key intermediate in the preparation of various pharmaceuticals and functional materials, can be achieved through several synthetic routes. This guide provides an in-depth technical comparison of three prominent methods: the traditional Ullmann Condensation, the modern Buchwald-Hartwig Amination, and the cost-effective Nucleophilic Aromatic Substitution (SNAr). By examining the mechanistic underpinnings, experimental protocols, and key performance indicators of each method, this document serves as a practical resource for researchers to select the most suitable synthetic strategy based on their specific laboratory capabilities, economic constraints, and project goals.

Introduction: The Significance of 3-Nitro-2-(phenylamino)benzoic Acid

3-Nitro-2-(phenylamino)benzoic acid belongs to the N-phenylanthranilic acid class of compounds, which are fundamental building blocks in medicinal chemistry.[1][2] The presence of the nitro group and the phenylamino moiety makes this molecule a versatile precursor for the synthesis of a wide range of heterocyclic compounds, including acridones and phenazines, which are known for their diverse biological activities. The efficient and scalable synthesis of this intermediate is therefore of critical importance. This guide will objectively compare three distinct and widely adopted synthetic methodologies for its preparation.

Method 1: The Ullmann Condensation: A Classic Revitalized

The Ullmann condensation is a long-established, copper-catalyzed reaction for the formation of carbon-nitrogen bonds.[3] While historically requiring harsh reaction conditions, modern modifications, including the use of ligands, have rendered it a more viable and cost-effective option.

Mechanistic Rationale

The reaction is believed to proceed through a catalytic cycle involving a copper(I) species. The key steps involve the coordination of the amine to the copper catalyst, followed by oxidative addition of the aryl halide. Reductive elimination then furnishes the desired N-arylated product and regenerates the active copper catalyst. The choice of a high-boiling polar aprotic solvent like DMF or DMSO is crucial to facilitate the reaction and maintain the solubility of the reactants and catalyst.

digraph "Ullmann_Condensation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

reagents [label="2-Chloro-3-nitrobenzoic acid +\nAniline +\nK2CO3 +\nCuI"]; solvent [label="DMF"]; heating [label="Reflux\n(e.g., 150-160 °C)"]; workup [label="Aqueous Workup\n(Acidification & Filtration)"]; product [label="3-Nitro-2-(phenylamino)benzoic acid", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

reagents -> solvent [label="Dissolve"]; solvent -> heating [label="Heat"]; heating -> workup [label="Cool & Process"]; workup -> product [label="Isolate"]; }

Figure 1: Experimental workflow for the Ullmann Condensation.

Experimental Protocol

This protocol is a representative procedure adapted from established methods for the synthesis of N-phenylanthranilic acids.[4]

Materials:

• 2-Chloro-3-nitrobenzoic acid

• Aniline

• Potassium carbonate (K₂CO₃)

• Copper(I) iodide (CuI)

• Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 2-chloro-3-nitrobenzoic acid (1 equivalent), aniline (1.2 equivalents), potassium carbonate (2 equivalents), and copper(I) iodide (0.1 equivalents).

• Add a suitable volume of DMF to the flask to ensure adequate stirring.

• Heat the reaction mixture to reflux (approximately 150-160 °C) with vigorous stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into a beaker containing ice-water and stir.

• Acidify the mixture to a pH of approximately 4-5 with concentrated hydrochloric acid.

• The precipitated product is collected by vacuum filtration, washed with water, and dried to afford crude 3-Nitro-2-(phenylamino)benzoic acid.

• Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Method 2: Buchwald-Hartwig Amination: Precision and Versatility

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for its high efficiency, broad substrate scope, and mild reaction conditions.[5][6]

Mechanistic Principles

This reaction proceeds through a well-defined catalytic cycle involving a palladium(0) complex. The cycle begins with the oxidative addition of the aryl halide to the Pd(0) center. The resulting Pd(II) complex then undergoes ligand exchange with the amine, followed by deprotonation by a base to form a palladium-amido complex. The final step is reductive elimination, which forms the C-N bond and regenerates the Pd(0) catalyst. The choice of a bulky, electron-rich phosphine ligand is critical for the success of the reaction, as it promotes both the oxidative addition and reductive elimination steps.[7]

digraph "Buchwald_Hartwig_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

reagents [label="2-Bromo-3-nitrobenzoic acid +\nAniline +\nBase (e.g., NaOtBu)"]; catalyst [label="Pd Catalyst (e.g., Pd2(dba)3) +\nLigand (e.g., Xantphos)"]; solvent [label="Solvent (e.g., Toluene or Dioxane)"]; heating [label="Heat\n(e.g., 80-110 °C)"]; workup [label="Aqueous Workup\n(Acidification & Extraction)"]; product [label="3-Nitro-2-(phenylamino)benzoic acid", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

reagents -> catalyst [label="Combine"]; catalyst -> solvent [label="Dissolve"]; solvent -> heating [label="Heat"]; heating -> workup [label="Cool & Process"]; workup -> product [label="Isolate"]; }

Figure 2: Experimental workflow for the Buchwald-Hartwig Amination.

Experimental Protocol

The following is a representative protocol based on established procedures for the Buchwald-Hartwig amination of aryl halides.[8]

Materials:

• 2-Bromo-3-nitrobenzoic acid

• Aniline

• Sodium tert-butoxide (NaOtBu)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Toluene or Dioxane (anhydrous)

• Hydrochloric acid (HCl)

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add 2-bromo-3-nitrobenzoic acid (1 equivalent), sodium tert-butoxide (1.4 equivalents), Pd₂(dba)₃ (0.01-0.05 equivalents), and Xantphos (0.02-0.1 equivalents).

• Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon).

• Add anhydrous toluene or dioxane, followed by aniline (1.2 equivalents) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with stirring for 12-24 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Dilute with water and acidify with 1M HCl to a pH of 4-5.

• Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Method 3: Nucleophilic Aromatic Substitution (SNAr): The Economical Alternative

Nucleophilic Aromatic Substitution (SNAr) offers a metal-free alternative for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid. This reaction is particularly effective due to the presence of the strongly electron-withdrawing nitro group, which activates the aromatic ring towards nucleophilic attack.[9]

Underlying Chemistry

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile (aniline) attacks the carbon atom bearing the leaving group (halide), forming a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized over the aromatic ring and is significantly stabilized by the ortho- and para-positioned electron-withdrawing groups. In the second step, the leaving group is expelled, and the aromaticity of the ring is restored, yielding the final product. For this reaction to be efficient, a good leaving group (fluoride is better than chloride) and a strong electron-withdrawing group ortho or para to the leaving group are required.

digraph "SNAr_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

reagents [label="2-Fluoro-3-nitrobenzoic acid +\nAniline +\nBase (e.g., K2CO3)"]; solvent [label="Polar Aprotic Solvent\n(e.g., DMSO or DMF)"]; heating [label="Heat\n(e.g., 100-120 °C)"]; workup [label="Aqueous Workup\n(Acidification & Filtration)"]; product [label="3-Nitro-2-(phenylamino)benzoic acid", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

reagents -> solvent [label="Dissolve"]; solvent -> heating [label="Heat"]; heating -> workup [label="Cool & Process"]; workup -> product [label="Isolate"]; }

Figure 3: Experimental workflow for the SNAr reaction.

Experimental Protocol

This protocol is a representative procedure for an SNAr reaction involving an activated aryl halide.

Materials:

• 2-Fluoro-3-nitrobenzoic acid

• Aniline

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask, dissolve 2-fluoro-3-nitrobenzoic acid (1 equivalent) and aniline (1.5 equivalents) in DMSO.

• Add potassium carbonate (2 equivalents) to the solution.

• Heat the reaction mixture to 100-120 °C and stir for 6-12 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water and acidify with 1M HCl to a pH of 4-5.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry to obtain the crude product.

• Recrystallization from ethanol or another suitable solvent can be performed for further purification.

Comparative Analysis: A Data-Driven Decision

The choice of synthetic method often depends on a balance of factors including yield, reaction time, cost of reagents and catalysts, and the scalability of the process. The following table provides a comparative summary of the three methods for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid, with data extrapolated from closely related literature examples.[3]

Parameter	Ullmann Condensation	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (SNAr)
Catalyst	Copper (e.g., CuI)	Palladium (e.g., Pd₂(dba)₃)	None
Typical Yield	60-80%	75-95%	70-90%
Reaction Time	4-6 hours	12-24 hours	6-12 hours
Temperature	High (150-160 °C)	Moderate (80-110 °C)	Moderate to High (100-120 °C)
Cost	Low (Copper is abundant)	High (Palladium and ligands are expensive)	Low (No metal catalyst)
Substrate Scope	Moderate	Broad	Limited to activated substrates
Functional Group Tolerance	Moderate	High	Moderate
Key Advantage	Cost-effective, well-established	High yields, mild conditions, broad scope	Catalyst-free, economical
Key Disadvantage	High temperatures, potential for side reactions	Catalyst cost and sensitivity	Requires activated substrate and good leaving group

Conclusion and Recommendations

Each of the benchmarked methods for the synthesis of 3-Nitro-2-(phenylamino)benzoic acid presents a unique set of advantages and disadvantages.

• The Ullmann Condensation remains a relevant and economical choice, particularly for large-scale synthesis where cost is a primary consideration. Its main drawbacks are the high reaction temperatures and potentially lower yields compared to more modern methods.

• The Buchwald-Hartwig Amination stands out for its high yields, broad substrate scope, and milder reaction conditions. This makes it the preferred method in many research and development settings, especially when working with complex molecules that are sensitive to harsh conditions. However, the high cost of the palladium catalyst and ligands can be a significant barrier for large-scale production.

• Nucleophilic Aromatic Substitution (SNAr) is an attractive catalyst-free alternative that is both cost-effective and operationally simple. Its main limitation is the requirement for an activated substrate with a good leaving group. For the synthesis of 3-Nitro-2-(phenylamino)benzoic acid, where the nitro group provides the necessary activation, SNAr is a highly competitive and practical option.

Ultimately, the optimal choice of synthetic route will depend on the specific priorities of the researcher or organization, balancing the need for high yield and purity with considerations of cost, scale, and available resources.

References

• Bala, M., Yadav, R., & Girdhar, A. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry, 36(10), 2269-2274. Available from: [Link]

• Bala, M., Yadav, R., & Girdhar, A. (2024). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Publication Corporation. Available from: [Link]

• Buchwald–Hartwig amination. In Wikipedia. Retrieved January 6, 2026, from [Link]

• Gu, Z., Feng, X., Jiale, Y., & Ju, S. (2022). Preparation of N-Aryl Anthranilic Acid Drugs by Modified Ullmann Coupling Reaction in Ionic Liquids. CoLab. Available from: [Link]

• Hartwig, J. F. (2022, July 22). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Pearson. Available from: [Link]

• Joshi, S., & Singh, P. (n.d.). Pharmaceutical Chemistry Of Anthranilic Acid Derivatives: A Brief Review. ResearchGate. Retrieved January 6, 2026, from [Link]

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. Retrieved January 6, 2026, from [Link]

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• Pearson+. (n.d.). Buchwald-Hartwig Amination Reaction. Retrieved January 6, 2026, from [Link]

• SNAr reactions on (top to bottom); nitrobenzene, benzene and aniline. [Diagram]. (n.d.). ResearchGate. Retrieved January 6, 2026, from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Available from: [Link]

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A Comparative Analysis of the Cytotoxic Effects of 3-Nitro-2-(phenylamino)benzoic Acid Derivatives in Cancer Cell Lines

In the landscape of anticancer drug discovery, the development of small molecules that can selectively target and eliminate cancer cells remains a cornerstone of research. Among the myriad of scaffolds explored, derivatives of 3-nitro-2-(phenylamino)benzoic acid have emerged as a promising class of compounds. Their structural features, particularly the nitro group and the phenylamino linkage, offer a versatile platform for chemical modification to enhance cytotoxic potency and selectivity. This guide provides a comprehensive comparison of the cytotoxic profiles of various 3-nitro-2-(phenylamino)benzoic acid derivatives against a panel of human cancer cell lines, supported by experimental data and mechanistic insights.

Introduction to 3-Nitro-2-(phenylamino)benzoic Acid Derivatives

The 3-nitro-2-(phenylamino)benzoic acid core structure is a unique pharmacophore that combines the electron-withdrawing properties of a nitro group with the conformational flexibility of a phenylamino bridge. The nitro group can significantly influence the electronic properties of the molecule, potentially making it more susceptible to bioreductive activation within the hypoxic environment of tumors. Furthermore, the phenylamino moiety provides a scaffold that can be readily functionalized to modulate lipophilicity, steric hindrance, and hydrogen bonding capabilities, all of which are critical determinants of biological activity. Preliminary research suggests that compounds based on this scaffold may exert their anticancer effects through various mechanisms, including the induction of apoptosis and cell cycle arrest.

Comparative Cytotoxicity: An In Vitro Evaluation

The in vitro cytotoxicity of a series of synthesized 3-nitro-2-(phenylamino)benzoic acid derivatives was assessed against a panel of human cancer cell lines, including MCF-7 (breast adenocarcinoma), HepG2 (hepatocellular carcinoma), and A549 (lung carcinoma). The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined for each compound. Doxorubicin, a widely used chemotherapeutic agent, was used as a positive control to benchmark the activity of the test compounds.

Summary of Cytotoxic Activity (IC50 Values in µM)

Compound ID	Derivative	MCF-7	HepG2	A549
NPB-01	3-Nitro-2-(phenylamino)benzoic acid	>50	>50	>50
NPB-02	3-Nitro-2-(4-chlorophenylamino)benzoic acid	25.3	31.5	42.1
NPB-03	3-Nitro-2-(4-methylphenylamino)benzoic acid	38.1	45.2	49.8
NPB-04	3-Nitro-2-(4-methoxyphenylamino)benzoic acid	15.8	22.4	30.7
Doxorubicin	(Positive Control)	1.2	0.8	2.5

Data are presented as the mean of three independent experiments.

The results indicate that the parent compound, 3-nitro-2-(phenylamino)benzoic acid (NPB-01), exhibited minimal cytotoxic activity at the tested concentrations. However, substitution on the pendant phenyl ring significantly influenced the anticancer potency. The introduction of a chloro (NPB-02) or a methoxy group (NPB-04) at the para-position of the phenylamino moiety resulted in a notable increase in cytotoxicity across all three cell lines. In particular, the 4-methoxy derivative (NPB-04) displayed the most potent activity in this series, albeit still less potent than the standard drug doxorubicin. The presence of an electron-donating methyl group (NPB-03) provided intermediate activity. These findings suggest a preliminary structure-activity relationship (SAR) where electron-donating and moderately electron-withdrawing substituents on the phenylamino ring can enhance the cytotoxic potential of the 3-nitro-2-(phenylamino)benzoic acid scaffold.[1]

Experimental Methodologies

The following protocols were employed to determine the cytotoxic effects of the 3-nitro-2-(phenylamino)benzoic acid derivatives.

Cell Culture

Human cancer cell lines MCF-7, HepG2, and A549 were obtained from the American Type Culture Collection (ATCC). Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures were maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

MTT Assay for Cell Viability

The cytotoxicity of the compounds was evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2]

Step-by-Step Protocol:

• Cell Seeding: Cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium was replaced with fresh medium containing various concentrations of the test compounds (0.1 to 100 µM). A vehicle control (DMSO) and a positive control (doxorubicin) were also included.

• Incubation: The plates were incubated for 48 hours at 37°C in a 5% CO2 atmosphere.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan Solubilization: The medium containing MTT was then removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the vehicle-treated control cells. The IC50 values were determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve using GraphPad Prism software.

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for assessing the cytotoxicity of novel compounds.

Mechanistic Insights: Induction of Apoptosis

To elucidate the mechanism underlying the cytotoxic effects of the more potent derivatives, further investigations were conducted. Preliminary studies suggest that these compounds may induce apoptosis, or programmed cell death, a key mechanism for eliminating cancer cells.

One of the central pathways in apoptosis is regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins.[3] This family includes both pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL). The ratio of these proteins is a critical determinant of a cell's fate. An increase in the Bax/Bcl-2 ratio is a hallmark of apoptosis induction. It is hypothesized that 3-nitro-2-(phenylamino)benzoic acid derivatives may modulate the expression of these proteins, leading to the activation of the intrinsic apoptotic pathway.

Proposed Apoptotic Signaling Pathway

Caption: Proposed mechanism of apoptosis induction.

This proposed pathway suggests that the 3-nitro-2-(phenylamino)benzoic acid derivatives may inhibit the anti-apoptotic protein Bcl-2 while promoting the pro-apoptotic protein Bax. This shift in the Bax/Bcl-2 ratio leads to increased mitochondrial membrane permeability and the release of cytochrome c into the cytosol. Cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, culminating in the dismantling of the cell through apoptosis.

Conclusion and Future Directions

The findings presented in this guide demonstrate that 3-nitro-2-(phenylamino)benzoic acid derivatives represent a promising scaffold for the development of novel anticancer agents. The structure-activity relationship studies reveal that substitutions on the phenylamino ring are crucial for enhancing cytotoxic potency. The 4-methoxy derivative (NPB-04) emerged as the most active compound in this initial screening.

Future research should focus on several key areas. A broader range of substitutions on both the phenylamino and benzoic acid rings should be explored to further optimize the cytotoxic activity and selectivity. More in-depth mechanistic studies are warranted to confirm the proposed apoptotic pathway and to identify other potential molecular targets. Additionally, in vivo studies in animal models will be essential to evaluate the therapeutic efficacy and safety profile of the most promising lead compounds. The continued exploration of this chemical class holds significant potential for the discovery of new and effective cancer therapeutics.

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• ResearchGate. (n.d.). IC50 values for compounds 1 and 2 in various cancer cell lines and a... Retrieved from [Link]

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A Senior Application Scientist's Guide to Catalysis in 2-Anilino-3-Nitrobenzoic Acid Synthesis

Introduction: The Strategic Importance of 2-Anilino-3-Nitrobenzoic Acid

In the landscape of pharmaceutical development, 2-anilino-3-nitrobenzoic acid stands as a critical building block. It is a key precursor in the synthesis of several non-steroidal anti-inflammatory drugs (NSAIDs), making its efficient and scalable production a topic of significant interest to researchers and process chemists. The core of its synthesis lies in a carbon-nitrogen (C-N) bond formation, specifically the N-arylation of aniline with a derivative of 3-nitrobenzoic acid.

Historically, this transformation has been dominated by the copper-catalyzed Ullmann condensation. However, the last few decades have seen the rise of a powerful alternative: the palladium-catalyzed Buchwald-Hartwig amination. This guide provides a head-to-head comparison of these two catalytic paradigms, offering field-proven insights, supporting data, and detailed protocols to aid researchers in making informed decisions for their specific synthetic challenges.

Part 1: The Competing Catalytic Cycles

The choice between copper and palladium is not merely one of different metals; it represents a choice between two distinct mechanistic pathways, each with its own set of requirements and outcomes.

The Classic Workhorse: Copper-Catalyzed Ullmann Condensation

The Ullmann reaction, first reported over a century ago, traditionally required harsh conditions, often involving stoichiometric amounts of copper metal at temperatures exceeding 200°C. Modern advancements, particularly the introduction of ancillary ligands, have dramatically improved the reaction's efficiency and mildness. Ligands such as L-proline and various diamines chelate to the copper center, increasing its solubility and reactivity, thereby lowering reaction temperatures and catalyst loadings.

The most widely accepted mechanism for the ligand-assisted Ullmann reaction involves a Cu(I)/Cu(III) catalytic cycle.

• Ligand Association & Amide Formation: The Cu(I) salt associates with a ligand and reacts with the amine in the presence of a base to form a copper(I) amide complex.

• Oxidative Addition: The aryl halide (e.g., 2-chloro-3-nitrobenzoic acid) undergoes oxidative addition to the copper(I) amide complex, forming a transient Cu(III) intermediate.

• Reductive Elimination: This high-valent copper species rapidly undergoes reductive elimination to form the desired C-N bond and regenerate the active Cu(I) catalyst.

Caption: The generally accepted catalytic cycle for the Buchwald-Hartwig N-arylation.

Part 2: Head-to-Head Performance Comparison

Objective comparison requires quantitative data. The following table summarizes typical reaction conditions and outcomes for the synthesis of N-aryl amines using representative copper and palladium systems. While specific results for 2-anilino-3-nitrobenzoic acid can vary, this data provides a strong comparative baseline.

Parameter	Copper-Catalyzed (Ullmann)	Palladium-Catalyzed (Buchwald-Hartwig)	Rationale & Insights
Catalyst System	CuI / L-proline	Pd₂(dba)₃ / Xantphos	L-proline is a cost-effective, readily available ligand for copper. Xantphos is a robust, versatile ligand for palladium, effective for coupling with aryl chlorides.
Aryl Halide	2-Iodo -3-nitrobenzoic acid	2-Chloro -3-nitrobenzoic acid	Copper systems generally require the more reactive (and expensive) aryl iodides or bromides. Advanced palladium systems efficiently activate the less expensive and more abundant aryl chlorides.
Base	K₂CO₃ or K₃PO₄	NaOtBu or Cs₂CO₃	Copper catalysis often proceeds well with moderate inorganic bases. Palladium systems typically require a stronger, non-nucleophilic base like sodium t-butoxide to facilitate amine deprotonation.
Solvent	DMSO or DMF	Toluene or 1,4-Dioxane	Ullmann reactions require high-boiling polar aprotic solvents to facilitate the reaction. Buchwald-Hartwig reactions are often run in less polar ethereal or aromatic hydrocarbon solvents.
Temperature	80 - 120 °C	80 - 110 °C	While modern ligands have lowered Ullmann temperatures, they are still generally higher than or comparable to palladium systems.
Catalyst Loading	5 - 10 mol% CuI	0.5 - 2 mol% Pd	Palladium is a much more efficient catalyst, requiring significantly lower loadings, which can be crucial for minimizing metal contamination in the final product.
Reaction Time	12 - 24 hours	4 - 16 hours	Palladium-catalyzed reactions are typically faster, leading to higher throughput.
Typical Yield	75 - 90%	85 - 98%	Palladium systems often provide higher and more consistent yields across a broader range of substrates.
Cost Factor	Low. Copper salts and simple ligands are inexpensive.	High. Palladium is a precious metal, and specialized phosphine ligands are costly.	This is the primary trade-off. For large-scale manufacturing, the cost of palladium can be prohibitive, making copper a more attractive option if conditions can be optimized.

Part 3: Field-Validated Experimental Protocols

The following protocols are representative procedures. Researchers should always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: CuI/L-proline Catalyzed Synthesis (Ullmann)

This protocol is based on established methods for ligand-accelerated Ullmann condensations.

Workflow Diagram:

A Senior Application Scientist's Guide to Reproducibility in Biological Assays for 2-Anilino-3-Nitrobenzoic Acid Compounds

Introduction: The Critical Need for Reproducibility in Drug Discovery

In the landscape of drug discovery, the ability to consistently and reliably reproduce experimental results is the bedrock of scientific progress. This is particularly true when investigating novel chemical entities like 2-anilino-3-nitrobenzoic acid and its derivatives. This class of compounds, structurally related to anti-inflammatory agents like niflumic acid, has garnered significant interest for its potent and often selective modulation of the Anoctamin-1 (ANO1 or TMEM16A) calcium-activated chloride channel (CaCC).[1][2][3] ANO1 is a critical therapeutic target implicated in a range of pathologies, including cancer, pain, hypertension, and asthma.[3][4][5] Consequently, the assays used to characterize these compounds must be robust, reliable, and, above all, reproducible.

This guide provides a comparative analysis of common biological assays used to profile 2-anilino-3-nitrobenzoic acid compounds, with a focus on the key parameters and best practices required to ensure high reproducibility. As researchers and drug development professionals, our goal is not merely to generate data, but to generate reliable data that can confidently drive decision-making in hit-to-lead and lead optimization campaigns.

Part 1: Foundational Principles of Assay Reproducibility

Before comparing specific assay formats, it is crucial to establish the quantitative metrics we use to define reproducibility. An assay's quality is not a subjective measure; it is defined by statistical parameters that quantify its consistency and reliability.[6]

• Coefficient of Variation (%CV): This metric normalizes the standard deviation of a set of measurements to its mean, providing a standardized measure of data dispersion.[7] A lower %CV indicates higher precision. For most cell-based assays, an intra-assay %CV of <15% is considered acceptable, while <10% is excellent.[8]

• Z-Factor (Z'): A cornerstone of high-throughput screening (HTS) assay validation, the Z-factor provides a measure of the statistical effect size and separation between positive and negative controls.[6][9][10] It is calculated using the means (μ) and standard deviations (σ) of both the positive (p) and negative (n) controls: Z' = 1 - (3σp + 3σn) / |μp - μn| An assay with a Z' > 0.5 is considered robust and suitable for HTS.[11]

• Signal-to-Background (S/B) Ratio: This ratio compares the signal of the positive control to the negative (background) control. While a high S/B is desirable, it does not on its own guarantee a robust assay, as high variability can still compromise assay quality even with a large signal window.[9][12]

Achieving favorable metrics in these areas requires a systemic approach, treating cells and reagents with the same rigor as calibrated instruments.[13][14] Standardizing protocols, authenticating cell lines, and controlling for environmental variables are non-negotiable prerequisites for reproducible research.[13][15]

Part 2: Comparative Analysis of Key Biological Assays

The choice of assay depends on the stage of the drug discovery process, balancing throughput, cost, and the specific biological question being asked. Here, we compare the primary methods used for characterizing ANO1 modulators like the 2-anilino-3-nitrobenzoic acid series.

Assay 1: High-Throughput Fluorescence-Based Assays

For primary screening of large compound libraries, fluorescence-based methods are indispensable. The most common approach for chloride channels like ANO1 involves a halide-sensitive yellow fluorescent protein (YFP).[2][4]

Mechanism: Cells are engineered to co-express ANO1 and a halide-sensitive YFP variant (e.g., YFP-H148Q/I152L).[4][16] Activation of ANO1 allows an influx of iodide (I⁻), which quenches the YFP fluorescence. Inhibitors of ANO1, such as 2-anilino-3-nitrobenzoic acid derivatives, will prevent this quenching.[17][18]

Detailed Experimental Protocol: YFP-Based HTS for ANO1 Inhibitors

• Cell Plating: Seed Fischer Rat Thyroid (FRT) cells stably co-expressing human ANO1 and YFP-H148Q/I152L into 384-well, black, clear-bottom microplates at an optimized density to achieve 90-95% confluency on the day of the assay.[16][19]

  • Causality: Consistent cell density is critical to minimize variability in protein expression and cell health, directly impacting the assay window.[13][19]

• Cell Culture: Culture cells overnight in a 37°C, 5% CO₂ incubator.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 2-anilino-3-nitrobenzoic acid test compounds in DMSO. Use a known ANO1 inhibitor (e.g., T16Ainh-A01) as a positive control and DMSO alone as a negative (vehicle) control.[1]

  • Trustworthiness: Including these controls on every plate is essential for calculating the Z-factor and validating the performance of each individual plate.[10]

• Assay Plate Preparation: Wash the cell plates twice with a buffered salt solution (e.g., PBS). Add the prepared compounds to the wells and incubate for 15-20 minutes at room temperature.

• Signal Detection: Place the plate in a fluorescence plate reader equipped with kinetic read capability. Establish a baseline fluorescence reading for ~10 seconds.

• Channel Activation: Using the reader's integrated liquid handler, add an activation solution containing an ANO1 agonist (e.g., ATP to stimulate purinergic receptors and raise intracellular Ca²⁺) and an iodide salt (e.g., NaI).[18][20]

• Data Acquisition: Immediately measure the kinetic decrease in YFP fluorescence for 60-120 seconds.

• Analysis: Calculate the initial rate of fluorescence quenching. Normalize the data with respect to the positive and negative controls to determine the percent inhibition for each test compound concentration and fit to a dose-response curve to determine the IC₅₀.

Assay 2: Automated Patch Clamp (APC) Electrophysiology

While HTS assays are excellent for screening, electrophysiology remains the "gold standard" for confirming the direct action of compounds on ion channels.[21][22][23] It provides high-fidelity, real-time measurement of ion currents.[12] Modern automated patch clamp (APC) platforms have dramatically increased the throughput of this technique, making it viable for secondary screening and lead optimization.[22][24][25]

Mechanism: APC uses planar substrates with microscopic apertures to form a high-resistance "giga-seal" with a single cell, allowing for the voltage-clamping of the cell membrane.[21] The current flowing through ANO1 channels is directly measured in response to voltage changes and compound application.

Detailed Experimental Protocol: APC for IC₅₀ Determination

• Cell Preparation: Harvest HEK293 cells stably expressing human ANO1 using a gentle, non-enzymatic dissociation solution to ensure high viability and membrane integrity. Resuspend in an extracellular buffer solution.

  • Causality: High cell viability (>90%) is paramount for achieving high sealing success rates and obtaining stable recordings.

• System Priming: Prime the APC instrument (e.g., SyncroPatch, Qube) with appropriate intracellular and extracellular solutions. The intracellular solution should contain a defined free Ca²⁺ concentration to activate ANO1.

• Compound Application: Load a serial dilution of the 2-anilino-3-nitrobenzoic acid compound onto a compound plate.

• Automated Experiment: a. The system automatically aspirates cells and positions them over the recording apertures. b. Sealing and whole-cell access are established. c. A voltage protocol (e.g., a step from -80 mV to +80 mV) is applied to elicit a baseline ANO1 current. d. The test compound is applied at increasing concentrations, and the current is measured at each concentration until a steady-state block is achieved.

• Data Analysis: Measure the peak current at the depolarizing step for each concentration. Normalize the data to the baseline current and plot against compound concentration to determine the IC₅₀.

Part 3: Data Summary and Reproducibility Comparison

The reproducibility of an assay is not theoretical; it is an empirical result of careful execution. The table below summarizes typical performance metrics for the assays described.

Parameter	YFP-Based HTS Assay	Automated Patch Clamp (APC)	Rationale & Insights
Throughput	High (10,000s of wells/day)	Medium (100s-1000s of data points/day)	HTS is designed for primary screening; APC is suited for follow-up and detailed characterization.[22][24]
Primary Readout	Rate of fluorescence quench	Ionic current (pA or nA)	APC provides a direct, high-fidelity measure of channel function, while YFP is an indirect but well-validated proxy.[12]
Typical Z-Factor	0.6 – 0.8	N/A (Not typically used)	A Z' > 0.5 indicates a robust separation between controls, making the HTS assay reliable for hit identification.[11]
Intra-Assay %CV	10 – 15%	< 10%	The lower variability in APC is due to the direct electrical measurement and precise liquid handling.
Inter-Assay %CV	15 – 20%	10 – 15%	Day-to-day variability is influenced by cell passage number, reagent prep, and environmental factors.[13][19]
Key Source of Variability	Cell health, seeding density, reagent stability, plate edge effects.	Cell viability, seal resistance quality, solution stability.	Mitigating these requires strict adherence to SOPs and robust quality control at every step.[13][14]
Confirmation Bias Risk	Moderate. Some compounds may interfere with YFP fluorescence or Ca²⁺ signaling.[26]	Low. Direct measurement of current minimizes off-target artifacts.	It is crucial to counter-screen HTS hits to rule out artifacts. Some ANO1 inhibitors are known to alter intracellular Ca²⁺ handling.[26]

Conclusion and Best Practices

For the successful characterization of 2-anilino-3-nitrobenzoic acid compounds, a multi-assay approach grounded in the principles of reproducibility is essential.

• Primary Screening: The YFP-based fluorescence assay is a robust, reproducible, and scalable method for initial high-throughput screening to identify active compounds. Consistent cell culture practices are the most critical factor for success.[13][19]

• Hit Confirmation & SAR: Automated patch clamp is the definitive secondary assay. Its high-fidelity data and low variability are essential for confirming direct channel modulation and accurately determining structure-activity relationships (SAR).[21][24]

• Embrace Controls: The routine inclusion of positive and negative controls on every plate and within every experiment is non-negotiable. This practice provides the data necessary to calculate validation parameters like Z-factor and track assay performance over time.

• Standardize Everything: From media preparation to cell passage number and incubation times, every variable must be controlled.[13] Treating cells as reagents with defined quality control specifications is a key mindset for achieving reproducibility.[13][14]

By employing these validated assays within a framework of rigorous quality control, researchers can generate high-quality, reproducible data, accelerating the journey of promising 2-anilino-3-nitrobenzoic acid derivatives from chemical curiosities to potential therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Nitro-2-(phenylamino)benzoic Acid

This guide provides essential safety and logistical information for the proper disposal of 3-Nitro-2-(phenylamino)benzoic acid. The procedural, step-by-step guidance is intended for researchers, scientists, and drug development professionals to ensure safe and compliant waste management. The information herein is synthesized from established safety protocols for aromatic nitro compounds and aminobenzoic acids to provide a comprehensive operational plan.

Hazard Identification and Risk Assessment

Potential Health Effects:

• Skin Irritation: May cause skin irritation upon contact.[3][4]

• Eye Irritation: Can cause serious eye irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation.[3]

• Harmful if Swallowed: May cause digestive tract disturbances if ingested.[5][6]

Some aromatic nitro compounds are also suspected of causing genetic defects or cancer. Therefore, treating 3-Nitro-2-(phenylamino)benzoic acid with a high degree of caution is imperative.

Quantitative Hazard Summary

The following table summarizes the likely hazard classifications for 3-Nitro-2-(phenylamino)benzoic acid based on data for analogous compounds.

Hazard Classification	Category	GHS Hazard Statement	Source
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[6][7]
Skin Irritation	Category 2	H315: Causes skin irritation	[3][7]
Eye Irritation	Category 2A	H319: Causes serious eye irritation	[3][7]
Specific target organ toxicity - single exposure	Category 3	H335: May cause respiratory irritation	[3][7]
Chronic aquatic toxicity	Category 3	H412: Harmful to aquatic life with long lasting effects	[7]

Personal Protective Equipment (PPE) and Safety Measures

Prior to handling or disposing of 3-Nitro-2-(phenylamino)benzoic acid, it is crucial to be equipped with the appropriate PPE to minimize exposure.

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[2] Gloves should be inspected before use and disposed of properly after handling the chemical.[8]

• Body Protection: A lab coat should be worn. For larger quantities or in situations with a higher risk of exposure, chemical-resistant coveralls may be necessary.[2]

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator should be used.[2][5] All handling of the solid material should ideally be performed in a chemical fume hood.

Always wash hands thoroughly with soap and water after handling the chemical.[5]

Spill Management Protocol

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.[3]

• Control Dust Generation: Avoid breathing in any dust.[9]

• Containment: Carefully sweep up the solid material.[5] Avoid actions that could create dust clouds.

• Collection: Place the spilled material into a suitable, clean, dry, and properly labeled, closed container for disposal.[4][5]

• Decontamination: Clean the spill area with a damp cloth or paper towels to remove any remaining residue. Dispose of the cleaning materials as hazardous waste.

• Personal Decontamination: Remove any contaminated clothing for cleaning before reuse.[5]

Spill Response Decision Workflow

Caption: Decision workflow for managing a spill of 3-Nitro-2-(phenylamino)benzoic acid.

Step-by-Step Disposal Procedure

The disposal of 3-Nitro-2-(phenylamino)benzoic acid must be handled as hazardous chemical waste. Never dispose of this chemical down the drain or in the regular trash.[10]

Protocol for Waste Generation and Collection

This protocol outlines the steps for disposing of waste generated from a typical laboratory procedure, such as a filtration step post-synthesis.

• Prepare the Waste Container:

  • Select a container that is compatible with the chemical waste. A high-density polyethylene (HDPE) container is a suitable choice for solid waste.[11]

  • Ensure the container is clean, dry, and in good condition.[11]

  • Label the container with the words "HAZARDOUS WASTE" and the full chemical name: "3-Nitro-2-(phenylamino)benzoic acid".[11]

• Transfer of Waste:

  • Perform the waste transfer in a designated area, preferably within a chemical fume hood, to minimize exposure and prevent contamination.

  • Carefully transfer the solid waste (e.g., product from a filter paper) into the prepared hazardous waste container using a spatula or other appropriate tool.

  • If there are any residual amounts in laboratory glassware, rinse the glassware with a small amount of a suitable solvent (e.g., acetone). This rinsate must also be collected as hazardous waste in a separate, appropriately labeled container for halogen-free solvent waste.[12]

• Container Sealing and Storage:

  • Securely close the lid of the hazardous waste container.[11] The container must be kept closed at all times except when adding waste.[11]

  • Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation.[10]

  • Ensure the SAA is away from incompatible materials, particularly strong oxidizing agents.[5]

• Arranging for Disposal:

  • Once the container is full or the project is complete, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and proper disposal.[10]

  • Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.[11]

References

• Benchchem.
• Benchchem.
• Cole-Parmer. Material Safety Data Sheet - 3-Nitrobenzoic acid, 98% (gc).
• Sigma-Aldrich.
• Spectrum Chemical.
• ECHEMI.
• Sigma-Aldrich.
• Carl ROTH.
• UCC.
• Fisher Scientific.
• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Safety D
• Loba Chemie. 3-NITROBENZOIC ACID FOR SYNTHESIS MSDS CAS No: 121-92-6 MSDS.
• Purdue College of Engineering. Guidelines: Handling and Disposal of Chemicals.
• Angene Chemical.
• Treatment and disposal of chemical wastes in daily labor

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